Solvent blue 97

• CAS: 32724-62-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Chemical Properties of Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 97 is a synthetic anthraquinone (B42736) dye characterized by its vibrant blue hue and significant stability.[1][2] Primarily utilized in the plastics and polymer industries, it imparts a durable and intense coloration to a variety of materials, including polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), polycarbonate (PC), and polymethyl methacrylate (B99206) (PMMA).[1][3] Its robust chemical properties, such as high heat resistance, excellent light fastness, and good migration resistance, make it a preferred colorant in applications demanding long-term stability.[2][3] This technical guide provides an in-depth overview of the chemical properties of Solvent Blue 97, complete with experimental protocols and graphical representations of key concepts.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Solvent Blue 97 are summarized in the tables below. These properties are crucial for understanding its behavior in various applications and for developing new formulations.

Table 1: General Chemical Properties of Solvent Blue 97

Property	Value
Chemical Name	1,4-Bis[(2,6-diethyl-4-methylphenyl)amino]anthracene-9,10-dione
Color Index Name	Solvent Blue 97
CAS Number	32724-62-2
Chemical Family	Anthraquinone
Molecular Formula	C₃₆H₃₈N₂O₂
Appearance	Dark Blue Powder
Hue	Reddish Blue

Table 2: Physicochemical Properties of Solvent Blue 97

Property	Value
Molecular Weight	530.71 g/mol
Melting Point	200 - 220 °C
Heat Resistance	Up to 300 °C
pH of 1% Solution	6.0 - 8.0
Moisture Content	≤ 5%

Table 3: Solubility Profile of Solvent Blue 97 at 20°C

Solvent	Solubility (g/L)
Acetone	15
Butyl Acetate	20
Dichloromethane	150
Ethyl Alcohol	5

Table 4: Fastness and Resistance Properties of Solvent Blue 97

Property	Rating
Light Fastness	7-8
Alkali Resistance	4-5
Acid Resistance	4-5

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of chemical properties. The following sections outline the experimental protocols for key properties of Solvent Blue 97.

Determination of Melting Point

The melting point of Solvent Blue 97 is determined using the capillary method with a calibrated melting point apparatus.

Methodology:

• Sample Preparation: A small amount of finely powdered Solvent Blue 97 is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a controlled rate of 10°C per minute for a preliminary approximate determination. For an accurate measurement, the heating rate is slowed to 1-2°C per minute as the temperature approaches the expected melting point.

• Observation: The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it becomes completely liquid are recorded as the melting range.

Solubility Determination

The solubility of Solvent Blue 97 in various organic solvents is determined using the isothermal shake-flask method.

Methodology:

• Sample Preparation: An excess amount of Solvent Blue 97 is added to a known volume of the selected solvent in a sealed flask.

• Equilibration: The flask is agitated in a constant temperature water bath at 20°C for 24 hours to ensure equilibrium is reached.

• Separation: The suspension is filtered through a 0.45 µm syringe filter to remove undissolved solid.

• Quantification: The concentration of the dissolved Solvent Blue 97 in the filtrate is determined using a UV-Vis spectrophotometer by measuring the absorbance at its λmax and comparing it to a standard calibration curve.

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

The thermal stability of Solvent Blue 97 is evaluated by thermogravimetric analysis (TGA), which measures the change in mass of a sample as a function of temperature.

Methodology:

• Sample Preparation: A small, accurately weighed sample (5-10 mg) of Solvent Blue 97 is placed in an inert TGA pan (e.g., alumina).

• Instrument Setup: The TGA instrument is purged with an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to 600°C at a constant heating rate of 10°C per minute.

• Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, which indicates the thermal stability of the dye.

Visualizations

Experimental Workflow for Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of a physicochemical property of a chemical substance like Solvent Blue 97.

Caption: Generalized workflow for determining a chemical property.

Structure-Property Relationship of Anthraquinone Dyes

The chemical structure of anthraquinone dyes, such as Solvent Blue 97, is directly related to their properties. The following diagram illustrates this relationship.

Caption: Relationship between structure and properties of anthraquinone dyes.

References

• 1. colorantsgroup.com [colorantsgroup.com]
• 2. specialchem.com [specialchem.com]
• 3. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]

Solvent Blue 97 CAS number and molecular structure.

This technical guide provides an in-depth overview of Solvent Blue 97, a synthetic anthraquinone (B42736) dye. It is intended for researchers, scientists, and professionals in drug development and materials science who require detailed technical information, including its chemical and physical properties, synthesis, and analytical methodologies.

Chemical Identity and Molecular Structure

Solvent Blue 97 is a blue solvent dye known for its high heat stability and lightfastness. It is primarily used in the coloration of various plastics and polymers.

• IUPAC Name: 1,4-bis[(2,6-diethyl-4-methylphenyl)amino]anthracene-9,10-dione[1]

• CAS Number: The primary CAS number for Solvent Blue 97 is 32724-62-2 . The number 61969-44-6 is also associated with this dye, though some sources list it as a deleted or alternate CAS number.[2][3][4][5][6][7]

• C.I. Name: Solvent Blue 97, C.I. 615290[8][9][10]

• Synonyms: Macrolex Blue RR, Transparent Blue RR, Blue RR, N,N'-Bis(2,6-diethyl-4-methylphenyl)-1,4-diaminoanthraquinone[3][6][7][10][11]

• Molecular Formula: C₃₆H₃₈N₂O₂[2][3][8][12]

• Molecular Weight: 530.71 g/mol [2][3][12]

Molecular Structure:

The structure of Solvent Blue 97 is based on a 1,4-diaminoanthraquinone (B121737) core, with the amino groups substituted with 2,6-diethyl-4-methylphenyl groups.

• SMILES: CCC1=CC(=CC(=C1NC2=C3C(=C(C=C2)NC4=C(C=C(C=C4CC)C)CC)C(=O)C5=CC=CC=C5C3=O)CC)C[3]

• InChI Key: IBABXJRXGSAJLQ-UHFFFAOYSA-N[3]

Physicochemical Properties

The following tables summarize the key quantitative data for Solvent Blue 97, compiled from various technical datasheets.

Table 1: General Physicochemical Properties

Property	Value	Reference(s)
Physical Appearance	Dark blue powder	[6][13]
Melting Point	200-250 °C	[6][9][11][14]
Boiling Point	641.1 ± 55.0 °C (Predicted)	[4][15]
Density	1.166 g/cm³	[4][15]
Heat Resistance	Up to 300 °C	[9][13][14]

Table 2: Solubility Data

Solvent	Solubility (at 20°C)	Reference(s)
Water	Insoluble (20 µg/L)	[1][4][15]
Dichloromethane	150 g/L	[6][13]
Butyl Acetate	20 g/L	[6][13]
Acetone	15 g/L	[6][13]
Ethyl Alcohol	5 g/L	[6][13]

Table 3: Fastness and Performance Properties

Property	Rating/Value	Reference(s)
Light Fastness	7-8 (on a scale of 1-8)	[9][11][13]
Acid Resistance	4-5	[11][13]
Alkali Resistance	4-5	[11][13]

Table 4: Toxicological Data

Test	Species	Result	Reference(s)
Acute Oral Toxicity (LD50)	Rat (female)	15,000 mg/kg bw	[8]
Acute Dermal Toxicity (LD50)	Rat (male/female)	> 2,000 mg/kg bw	[8]
Toxicity to Fish (LC50, 96h)	Danio rerio	> 100 mg/L	[8]
Toxicity to Daphnia (EC50, 48h)	Daphnia magna	> 100 mg/L	[8]
Toxicity to Algae (EC50, 72h)	Desmodesmus subspicatus	> 100 mg/L	[8]

Experimental Protocols

This section details the methodologies for the synthesis of Solvent Blue 97 and a general protocol for its analysis in a polymer matrix.

The manufacturing process for Solvent Blue 97 involves the condensation of 1,4-dihydroxyanthracene-9,10-dione with 2,6-diethyl-4-methylbenzenamine.[10][14] A more detailed experimental protocol is as follows:

• Reaction Setup: A mixture of quinacridone (B94251) (20.35 g), dihydroquinacridone (20.38 g), trimethyl borate (B1201080) (10.8 g), and 90% lactic acid (8.71 g) is added to 2,6-diethyl-4-methylaniline (B1582614) (159.7 g) under a nitrogen atmosphere.[12]

• Initial Heating: The mixture is heated to 115°C for 1 hour to distill off methanol (B129727).[12]

• Condensation Reaction: The temperature is then raised to 145°C and stirred for 8 hours, during which water is distilled off. The reaction progress is monitored by thin-layer chromatography.[12]

• Oxidation: The mixture is cooled to 125°C, and air is passed through it for 3 hours. It is further cooled to 80°C, potassium hydroxide (B78521) powder (20.6 g) is added, and air is passed through again for 4 hours.[12]

• Precipitation and Isolation: Over 2 hours at 70°C, methanol (290 ml) is added dropwise. The mixture is stirred at a gentle boil for 1 hour.[12]

• Purification: The resulting suspension is cooled to room temperature, filtered, and the solid product is washed with cold methanol (200 ml) followed by hot water (1 L). The final product is a blue crystalline powder.[12]

The determination of Solvent Blue 97 concentration in a plastic sample can be achieved through solvent extraction followed by spectrophotometric analysis.

• Sample Preparation: A known mass of the plastic sample containing Solvent Blue 97 is finely ground or pelletized to increase surface area.

• Solvent Extraction: The ground plastic is placed in a Soxhlet extractor. A suitable solvent in which the dye is highly soluble (e.g., dichloromethane) is used to extract the dye from the polymer matrix over several hours.

• Sample Dilution: The resulting extract is quantitatively transferred to a volumetric flask and diluted to a known volume with the same solvent to create a stock solution. A series of dilutions are prepared from the stock solution to fall within the linear range of the spectrophotometer.

• Spectrophotometric Analysis: The absorbance of the standard solutions and the sample solution is measured at the wavelength of maximum absorbance (λmax) for Solvent Blue 97 using a UV-Vis spectrophotometer.

• Quantification: A calibration curve is generated by plotting the absorbance of the standard solutions against their known concentrations. The concentration of Solvent Blue 97 in the sample extract is determined from the calibration curve. The final concentration in the original plastic sample is then calculated based on the initial mass and dilution factors.

Visualizations

The following diagrams illustrate the synthesis workflow and a general analytical workflow for Solvent Blue 97.

References

• 1. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 2. Page loading... [guidechem.com]
• 3. Solvent Blue 97 | 32724-62-2 | FS40704 | Biosynth [biosynth.com]
• 4. Solvent Blue 97 | 32724-62-2 [chemicalbook.com]
• 5. Solvent Blue 97 CAS 32724-62-2 (61969-44-6) [surestchem.com]
• 6. Solvent Blue 97 Dyes Manufacturers & Suppliers - Colorants Group [colorantsgroup.com]
• 7. scbt.com [scbt.com]
• 8. Solvent Blue 97 - Safety Data Sheet [chemicalbook.com]
• 9. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. epsilonpigments.com [epsilonpigments.com]
• 12. Page loading... [wap.guidechem.com]
• 13. colorantsgroup.com [colorantsgroup.com]
• 14. China Solvent Blue 97 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [de.chinacolordyes.com]
• 15. Solvent Blue 97 CAS#: 32724-62-2 [m.chemicalbook.com]

Spectral Properties of Solvent Blue 97 in Various Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 97 is a synthetic anthraquinone (B42736) dye known for its vibrant reddish-blue to greenish-blue hue and excellent solubility in a variety of organic solvents.[1][2] Its robust chemical structure, based on a 1,4-disubstituted anthraquinone core, imparts high light and heat stability, making it a valuable colorant in plastics, polymers, and other industrial applications.[2][3] Beyond its role as a colorant, the photophysical properties of Solvent Blue 97, particularly its response to the surrounding solvent environment—a phenomenon known as solvatochromism—make it an interesting subject for scientific investigation.[4]

This technical guide provides a comprehensive overview of the spectral properties of Solvent Blue 97 in different solvents. It details the expected solvatochromic behavior, presents illustrative quantitative data, and provides detailed experimental protocols for the characterization of its photophysical properties.

Core Concepts: Solvatochromism and the Photophysics of Anthraquinone Dyes

The spectral properties of a dye like Solvent Blue 97 are intimately linked to its electronic structure and the nature of the surrounding solvent molecules. The interaction between the dye (solute) and the solvent can alter the energy levels of the dye's ground and excited states, leading to shifts in its absorption and emission spectra.[5][6] This phenomenon, known as solvatochromism, is a key characteristic of many dyes containing electron-donating and electron-accepting groups.[7]

For anthraquinone dyes such as Solvent Blue 97, which possess a donor-acceptor character, an increase in solvent polarity typically leads to a more significant stabilization of the more polar excited state compared to the ground state. This results in a bathochromic (red) shift in both the absorption and fluorescence emission spectra.[4][8] The magnitude of this shift can often be correlated with solvent polarity parameters.

Spectral Data of Solvent Blue 97

While a comprehensive, publicly available dataset of the spectral properties of Solvent Blue 97 across a wide range of solvents is limited, this section provides illustrative data based on the known behavior of structurally similar 1,4-bis(alkylamino)anthraquinone dyes. The following tables summarize the expected absorption and fluorescence characteristics in a selection of solvents with varying polarities.

Table 1: Illustrative Absorption Spectral Data for Solvent Blue 97 in Various Solvents

Solvent	Dielectric Constant (ε)	Refractive Index (n)	Absorption Maximum (λmax, nm)	Molar Extinction Coefficient (εmax, M-1cm-1)
n-Hexane	1.88	1.375	~610	~12,000
Toluene	2.38	1.497	~615	~12,500
Dichloromethane	8.93	1.424	~625	~13,000
Acetone	20.7	1.359	~630	~13,500
Ethanol	24.5	1.361	~635	~14,000
Acetonitrile	37.5	1.344	~640	~14,500
Dimethyl Sulfoxide (DMSO)	46.7	1.479	~645	~15,000

Table 2: Illustrative Fluorescence Spectral Data for Solvent Blue 97 in Various Solvents

Solvent	Emission Maximum (λem, nm)	Stokes Shift (Δν, cm-1)	Fluorescence Quantum Yield (ΦF)
n-Hexane	~640	~780	~0.40
Toluene	~650	~890	~0.35
Dichloromethane	~665	~1020	~0.25
Acetone	~675	~1120	~0.20
Ethanol	~685	~1230	~0.15
Acetonitrile	~695	~1330	~0.10
Dimethyl Sulfoxide (DMSO)	~705	~1420	~0.05

Note: The values presented in these tables are hypothetical and intended for illustrative purposes to demonstrate the expected solvatochromic trends for a 1,4-disubstituted anthraquinone dye like Solvent Blue 97. Actual experimental values may vary.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments required to characterize the spectral properties of Solvent Blue 97.

Determination of UV-Visible Absorption Spectra and Molar Extinction Coefficient

This protocol outlines the procedure for measuring the absorption spectra of Solvent Blue 97 in various solvents and determining its molar extinction coefficient.

Materials and Equipment:

• Solvent Blue 97 (analytical grade)

• Spectroscopic grade solvents (e.g., hexane, toluene, dichloromethane, acetone, ethanol, acetonitrile, DMSO)

• Analytical balance

• Volumetric flasks (Class A)

• Micropipettes

• UV-Visible spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation: Accurately weigh a precise amount of Solvent Blue 97 (e.g., 5 mg) and dissolve it in a known volume (e.g., 50 mL) of a primary solvent in which it is highly soluble (e.g., dichloromethane) to prepare a concentrated stock solution.

• Working Solution Preparation: Prepare a series of dilutions of the stock solution in the desired solvent to obtain concentrations in the micromolar range (e.g., 1 µM, 2 µM, 5 µM, 10 µM, 20 µM).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes. Set the wavelength range for scanning (e.g., 400-800 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be tested and record a baseline spectrum. This will be subtracted from the sample spectra.

• Sample Measurement: Record the absorption spectra for each of the prepared working solutions.

• Determination of λmax: Identify the wavelength of maximum absorbance (λmax) from the recorded spectra.

• Molar Extinction Coefficient Calculation:

  • Plot the absorbance at λmax against the concentration of the dye.

  • Perform a linear regression analysis on the data points.

  • According to the Beer-Lambert law (A = εbc), the slope of the line will be the molar extinction coefficient (ε) since the path length (b) is 1 cm.

Determination of Fluorescence Emission Spectra and Quantum Yield

This protocol describes the measurement of fluorescence emission spectra and the determination of the relative fluorescence quantum yield.

Materials and Equipment:

• Solutions of Solvent Blue 97 from the absorption experiment

• A standard fluorophore with a known quantum yield in the same emission range (e.g., Cresyl Violet in ethanol, ΦF = 0.54)

• Spectrofluorometer

• Quartz fluorescence cuvettes

Procedure:

• Spectrofluorometer Setup: Turn on the spectrofluorometer and allow the excitation source to stabilize. Set the excitation wavelength to the λmax of Solvent Blue 97 in the respective solvent.

• Sample Measurement:

  • Record the fluorescence emission spectrum of a dilute solution of Solvent Blue 97 (absorbance at excitation wavelength < 0.1 to avoid inner filter effects).

  • Record the emission spectrum of the standard fluorophore under the same experimental conditions (excitation wavelength, slit widths).

• Data Analysis:

  • Integrate the area under the emission curves for both the sample and the standard.

  • Measure the absorbance of the sample and the standard at the excitation wavelength.

• Quantum Yield Calculation: The relative fluorescence quantum yield (ΦF,sample) can be calculated using the following equation:

  ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (nsample2 / nstd2)

  where:

  • ΦF,std is the quantum yield of the standard

  • I is the integrated emission intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Visualizations

Experimental Workflow for Solvatochromic Analysis

Caption: Workflow for the solvatochromic analysis of Solvent Blue 97.

Conceptual Diagram of Solvatochromism

Caption: Energy level changes leading to solvatochromism.

Conclusion

Solvent Blue 97, like many 1,4-disubstituted anthraquinone dyes, is expected to exhibit significant solvatochromism, with its absorption and emission maxima showing a bathochromic shift with increasing solvent polarity. This behavior is attributed to the stabilization of the more polar excited state in polar solvents. The systematic study of these spectral properties not only provides fundamental insights into the photophysics of this class of dyes but also informs its practical applications, particularly in environments where solvent polarity is a critical parameter. The experimental protocols detailed in this guide provide a robust framework for researchers to conduct their own investigations into the fascinating spectral characteristics of Solvent Blue 97 and related compounds.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. researchgate.net [researchgate.net]
• 5. krypton.mnsu.edu [krypton.mnsu.edu]
• 6. Solvatochromism - Wikipedia [en.wikipedia.org]
• 7. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Solvent Blue 97 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Solvent Blue 97 (C.I. 615290), an anthraquinone-based dye. A thorough understanding of its solubility characteristics in various organic solvents is crucial for its application in diverse fields, including polymer coloration, printing inks, and potentially in specialized research applications. This document compiles available quantitative and qualitative solubility data, presents a detailed experimental protocol for solubility determination, and illustrates a typical workflow for such studies.

Core Topic: Solubility Profile of Solvent Blue 97

Solvent Blue 97 is a synthetic dye known for its vibrant blue hue and is characterized by its general solubility in organic solvents and insolubility in water.[1][2][3] This lipophilic nature governs its utility in non-aqueous systems. The dye's molecular structure, belonging to the anthraquinone (B42736) class, is a key determinant of its solubility behavior.[2]

Quantitative Solubility Data

The following table summarizes the available quantitative data for the solubility of Solvent Blue 97 in various organic solvents at 20°C. It is important to note that there are some discrepancies in the reported values from different sources, which may be attributed to variations in the experimental methodologies, purity of the dye, and the specific grade of the solvents used.

Organic Solvent	Chemical Formula	Solubility at 20°C (g/L) - Source A[4][5][6]	Solubility at 20°C (g/L) - Source B[7][8]	Solubility (g/L) - Source C[3][9]
Acetone	C₃H₆O	3.0	15	10 (as methyl ethyl ketone)
Butyl Acetate	C₆H₁₂O₂	10.0	20	-
Dichloromethane	CH₂Cl₂	240.0	150	-
Ethyl Alcohol	C₂H₅OH	0.2	5	0.1 (as alcohol)
Methylbenzene (Toluene)	C₇H₈	125.0	-	50
Ethyl Acetate	C₄H₈O₂	-	-	5.0

Note on Data Discrepancies: The variations in the reported solubility values highlight the importance of consistent and well-documented experimental protocols. Researchers are advised to perform their own solubility assessments based on their specific materials and requirements.

Qualitative Solubility Information

Several sources confirm that Solvent Blue 97 is generally soluble in a range of organic solvents, including ketones, esters, aromatic hydrocarbons, and chlorinated hydrocarbons.[1][2][3][10] Conversely, it is consistently reported as being insoluble in water.[1][2][3]

Experimental Protocols for Solubility Determination

A precise and reproducible experimental protocol is essential for determining the solubility of a compound like Solvent Blue 97. The following is a detailed methodology based on common laboratory practices for determining the solubility of dyes in organic solvents.

Principle

The equilibrium solubility is determined by creating a saturated solution of Solvent Blue 97 in the desired organic solvent at a controlled temperature. The concentration of the dissolved dye in the supernatant is then quantified, typically using a spectrophotometric method.

Materials and Equipment

• Solvent Blue 97 (analytical grade)

• Organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

Procedure

• Preparation of Supersaturated Solutions:

  • Accurately weigh an excess amount of Solvent Blue 97 into a series of vials.

  • Add a known volume of the selected organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 20°C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Centrifuge the vials at a high speed (e.g., 5000 rpm for 15 minutes) to further separate the undissolved solid from the saturated solution.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette. To avoid disturbing the sediment, it is advisable to take the sample from the upper portion of the solution.

  • Immediately filter the collected supernatant through a syringe filter into a volumetric flask.

  • Dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the spectrophotometer's calibration curve.

• Quantification by UV-Vis Spectrophotometry:

  • Prepare a series of standard solutions of Solvent Blue 97 of known concentrations in the same organic solvent.

  • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for Solvent Blue 97 in that solvent.

  • Generate a calibration curve by plotting absorbance versus concentration.

  • Measure the absorbance of the diluted sample solution at λmax.

  • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in the desired units (e.g., g/L or mg/mL).

Mandatory Visualizations

The following diagrams illustrate the logical workflow for determining the solubility of Solvent Blue 97.

Caption: Experimental workflow for solubility determination.

Caption: Logical relationships in solubility studies.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 3. Solvent Blue 97 [pigment-dye.com]
• 4. China Factory source China Solvent Blue 97 for Plastic factory and manufacturers | Precise Color [precisechem.com]
• 5. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 6. China Solvent Dye (Solvent Blue 97) factory and manufacturers | Precise Color [precisechem.com]
• 7. colorantsgroup.com [colorantsgroup.com]
• 8. Solvent Blue 97 Dyes Manufacturers & Suppliers - Colorants Group [colorantsgroup.com]
• 9. Solvent Blue 97 for Spinning Dye, Ink [m.pigment-dye.com]
• 10. Solvent Dye Dissolution Method - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

A Technical Guide to the Synthesis and Purification of Solvent Blue 97 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and purification of Solvent Blue 97 (C.I. 615290), an anthraquinone-based dye. The following sections detail the chemical properties, synthesis protocol, and advanced purification methods necessary for obtaining high-purity Solvent Blue 97 for research purposes.

I. Chemical Properties and Data

Solvent Blue 97 is a brilliant reddish-blue solvent dye known for its high heat stability and lightfastness.[1][2] It is primarily used in the coloring of plastics, polymers, and fibers.[3][4][5][] For research applications, particularly in materials science and as a potential analytical standard, a high degree of purity is essential. The key chemical and physical properties of Solvent Blue 97 are summarized in the table below.

Property	Value	References
CAS Number	32724-62-2, 61969-44-6	[3][7]
Molecular Formula	C₃₆H₃₈N₂O₂	[3][7]
Molecular Weight	530.71 g/mol	[][7]
Appearance	Dark Blue Powder	[1]
Melting Point	~200 °C	[3]
Boiling Point	641.1 ± 55.0 °C at 760 mmHg	[]
Density	1.166 ± 0.06 g/cm³	[]
Heat Resistance	300 °C	[1][3]
Light Fastness	7-8 (on a scale of 1-8)	[1]
Solubility in Acetone	15 g/L	[1]
Solubility in Butyl Acetate (B1210297)	20 g/L	[1]
Solubility in Dichloromethane	150 g/L	[1]
Solubility in Ethyl Alcohol	5 g/L	[1]

II. Synthesis of Solvent Blue 97

The synthesis of Solvent Blue 97 is typically achieved through the condensation reaction of 1,4-dihydroxyanthraquinone with 2,6-diethyl-4-methylaniline.[3][8] The general reaction involves the substitution of the hydroxyl groups on the anthraquinone (B42736) core with the amine. A more detailed procedure involves the initial reduction of 1,4-dihydroxyanthraquinone to its leuco form, followed by condensation and subsequent oxidation.[9]

Experimental Protocol: Synthesis

This protocol is based on established methods for the preparation of Solvent Blue 97.

Materials:

• 1,4-Dihydroxyanthraquinone

• 2,6-Diethyl-4-methylaniline

• Reducing agent (e.g., sodium dithionite)

• Oxidizing agent (e.g., air, nitrobenzene)

• High-boiling point solvent (e.g., excess 2,6-diethyl-4-methylaniline, dichlorobenzene)

• Catalyst (optional, e.g., boric acid)

• Methanol (B129727)

• Potassium Hydroxide

Procedure:

• Reduction of 1,4-Dihydroxyanthraquinone: In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, dissolve 1,4-dihydroxyanthraquinone in a suitable high-boiling point solvent. Add a reducing agent, such as sodium dithionite, portion-wise while maintaining an inert atmosphere (e.g., with nitrogen) until the characteristic color of the leuco-anthraquinone is observed.

• Condensation Reaction: To the solution of the leuco-anthraquinone, add at least two molar equivalents of 2,6-diethyl-4-methylaniline. If not used as the solvent, ensure it is fully dissolved. A catalyst like boric acid can be added at this stage to facilitate the reaction. Heat the reaction mixture to a temperature of 180-220 °C and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Oxidation: Once the condensation is complete, the leuco form of Solvent Blue 97 needs to be oxidized to the final product. This can be achieved by bubbling air through the hot reaction mixture or by the addition of a chemical oxidizing agent like nitrobenzene. The color of the solution will change to a deep blue as the oxidation proceeds.

• Isolation of the Crude Product: After oxidation, cool the reaction mixture to approximately 80 °C. The crude Solvent Blue 97 will begin to precipitate. Add methanol to the mixture to further promote precipitation and to help in the subsequent purification steps. Stir for a period to ensure complete precipitation.

• Filtration and Washing: Filter the precipitated solid using a Buchner funnel. Wash the filter cake sequentially with methanol to remove unreacted starting materials and byproducts, followed by hot water to remove any inorganic salts.

• Drying: Dry the resulting blue powder in a vacuum oven at a temperature below its melting point to obtain the crude Solvent Blue 97.

III. Purification of Solvent Blue 97 for Research Purposes

For research applications, the crude product obtained from the synthesis requires further purification to remove impurities such as unreacted starting materials, byproducts from side reactions, and residual inorganic salts. The following methods can be employed to achieve high purity.

A. Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds. The choice of solvent is critical and should be one in which Solvent Blue 97 is sparingly soluble at room temperature but highly soluble at elevated temperatures.

General Protocol for Recrystallization:

• Solvent Selection: Test various solvents to find a suitable one or a solvent mixture. Potential solvents include chlorinated hydrocarbons (e.g., chlorobenzene), aromatic hydrocarbons (e.g., toluene, xylene), or polar aprotic solvents (e.g., dimethylformamide, N-methyl-2-pyrrolidone).

• Dissolution: In an Erlenmeyer flask, add the crude Solvent Blue 97 and a small amount of the chosen solvent. Heat the mixture to the boiling point of the solvent while stirring. Continue to add small portions of the hot solvent until the dye is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should be observed. For maximum yield, the flask can be further cooled in an ice bath.

• Isolation and Drying: Collect the purified crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities. Dry the crystals in a vacuum oven. The purity can be assessed by techniques such as melting point analysis, HPLC, or spectroscopy.

B. Column Chromatography

For achieving very high purity, column chromatography is an effective method. This technique separates compounds based on their differential adsorption onto a stationary phase.

General Protocol for Column Chromatography:

• Stationary and Mobile Phase Selection: For anthraquinone dyes, silica (B1680970) gel or alumina (B75360) are common stationary phases. The mobile phase (eluent) is typically a mixture of a non-polar solvent (e.g., hexane (B92381) or cyclohexane) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane). The optimal eluent composition should be determined by TLC analysis.

• Column Packing: Prepare a chromatography column with the chosen stationary phase.

• Sample Loading: Dissolve a minimum amount of the crude Solvent Blue 97 in the eluent and load it onto the top of the column.

• Elution: Pass the eluent through the column. The different components of the mixture will travel down the column at different rates.

• Fraction Collection: Collect the eluting solvent in fractions. The desired blue fraction corresponding to pure Solvent Blue 97 should be collected.

• Solvent Evaporation and Drying: Combine the pure fractions and remove the solvent using a rotary evaporator. Dry the resulting solid under vacuum.

IV. Visualizing the Workflow

To better illustrate the synthesis and purification processes, the following diagrams have been created using the DOT language.

Caption: Workflow for the synthesis of Solvent Blue 97.

Caption: General workflow for the purification of Solvent Blue 97.

References

• 1. CN101063002A - Anthraquinone type solvent dye and preparation and application thereof - Google Patents [patents.google.com]
• 2. specialchem.com [specialchem.com]
• 3. China Solvent Blue 97 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [de.chinacolordyes.com]
• 4. chemikos.de [chemikos.de]
• 5. Solvent blue 97 | TargetMol [targetmol.com]
• 7. scbt.com [scbt.com]
• 8. Solvent Blue 97 [colorbloomdyes.com]
• 9. Page loading... [guidechem.com]

An In-depth Technical Guide to the Photophysical Properties of Solvent Blue 97 for Fluorescence Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 97, a member of the anthraquinone (B42736) dye family, is a synthetic colorant with applications in various industrial processes, including the coloring of plastics and textiles.[1][2] Its chemical structure, 1,4-bis[(2,6-diethyl-4-methylphenyl)amino]anthracene-9,10-dione, imparts a distinct blue color and solubility in a range of organic solvents.[3][4] While primarily utilized for its coloration properties, the inherent fluorescence of the anthraquinone core suggests potential applications in fluorescence-based research and analysis.[5][6] This technical guide provides a comprehensive overview of the known photophysical properties of Solvent Blue 97 and offers detailed experimental protocols for its characterization and use in fluorescence studies.

Core Photophysical Properties

A fundamental understanding of a fluorophore's interaction with light is paramount for its effective application in fluorescence studies. The key photophysical parameters include its absorption and emission spectra, fluorescence quantum yield, and fluorescence lifetime.

General Properties of Solvent Blue 97

While specific, solvent-dependent photophysical data for Solvent Blue 97 is not extensively available in the public domain, some general characteristics have been reported.

Property	Value	Reference
Chemical Formula	C₃₆H₃₈N₂O₂	[3]
Molecular Weight	530.70 g/mol	[3]
CAS Number	32724-62-2, 61969-44-6	[7]
Appearance	Reddish-blue powder	[8]
General Emission Range	415 - 455 nm	[9]

Solubility

The solubility of Solvent Blue 97 in various organic solvents is a critical factor for its use in solution-based fluorescence studies. The following table summarizes the available solubility data.

Solvent	Solubility (g/L)
Acetone	15
Butyl Acetate	20
Dichloromethane	150
Ethyl Alcohol	5

Data compiled from a technical data sheet.[8]

Experimental Protocols for Photophysical Characterization

To rigorously assess the suitability of Solvent Blue 97 for specific fluorescence applications, a detailed characterization of its photophysical properties in relevant solvent systems is necessary. The following sections outline standard experimental protocols for these measurements.

Determination of Absorption and Emission Spectra

The absorption and emission spectra of a fluorophore are its fundamental spectral fingerprints.

Methodology:

• Solution Preparation: Prepare a stock solution of Solvent Blue 97 in a high-purity, spectroscopy-grade solvent (e.g., toluene, cyclohexane, acetonitrile, methanol) at a concentration of approximately 1 mg/mL. From this stock, prepare a series of dilutions in the same solvent to obtain concentrations ranging from 1 µM to 10 µM.

• Absorption Spectroscopy:

  • Use a dual-beam UV-Visible spectrophotometer.

  • Record the absorption spectrum of the solvent blank from 200 nm to 800 nm.

  • Record the absorption spectra of the Solvent Blue 97 solutions over the same wavelength range.

  • Subtract the solvent blank spectrum from the sample spectra to obtain the corrected absorption spectra.

  • Identify the wavelength of maximum absorption (λabs,max).

• Fluorescence Spectroscopy:

  • Use a spectrofluorometer.

  • Excite the sample at its λabs,max.

  • Record the emission spectrum from a wavelength slightly longer than the excitation wavelength to approximately 800 nm.

  • Identify the wavelength of maximum emission (λem,max).

Figure 1. Experimental workflow for determining the absorption and emission spectra of Solvent Blue 97.

Determination of Fluorescence Quantum Yield (ΦF)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is the ratio of photons emitted to photons absorbed. The relative method, using a well-characterized standard, is commonly employed.[10][11]

Methodology:

• Standard Selection: Choose a fluorescence standard with a known quantum yield and absorption/emission properties that overlap with Solvent Blue 97. For a blue-emitting dye, Quinine Sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) is a common standard.

• Solution Preparation: Prepare a series of solutions of both the standard and Solvent Blue 97 in the same solvent with absorbances ranging from 0.01 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Data Acquisition:

  • Measure the absorption spectra of all solutions.

  • Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings.

• Calculation: The quantum yield is calculated using the following equation:

  ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (η2sample / η2std)

  Where:

  • ΦF is the fluorescence quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

  • 'sample' and 'std' refer to the sample and standard, respectively.

Figure 2. Logical flow for the relative determination of fluorescence quantum yield.

Determination of Fluorescence Lifetime (τ)

The fluorescence lifetime is the average time a molecule spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive and widely used technique for lifetime measurements.[1]

Methodology:

• Instrumentation: Utilize a TCSPC system equipped with a pulsed light source (e.g., a picosecond laser diode) with an excitation wavelength suitable for Solvent Blue 97 and a sensitive, high-speed detector.

• Sample Preparation: Prepare a dilute solution of Solvent Blue 97 in the desired solvent with an absorbance of approximately 0.1 at the excitation wavelength.

• Data Acquisition:

  • Measure the instrument response function (IRF) using a scattering solution (e.g., a dilute colloidal silica (B1680970) suspension).

  • Measure the fluorescence decay of the Solvent Blue 97 solution.

• Data Analysis:

  • Deconvolute the IRF from the measured fluorescence decay.

  • Fit the resulting decay curve to one or more exponential functions to determine the fluorescence lifetime(s).

Figure 3. Workflow for fluorescence lifetime measurement using Time-Correlated Single Photon Counting (TCSPC).

Solvatochromism and Environmental Sensitivity

The photophysical properties of many fluorophores are sensitive to the polarity of their local environment, a phenomenon known as solvatochromism.[9][12] For anthraquinone derivatives, changes in solvent polarity can influence the energies of the ground and excited states, leading to shifts in the absorption and emission maxima.[6] A systematic study of Solvent Blue 97 in a range of solvents with varying polarity (e.g., from nonpolar hydrocarbons like hexane (B92381) to polar protic solvents like methanol) would be invaluable in assessing its potential as an environmental probe.

Conclusion

Solvent Blue 97, an anthraquinone-based dye, holds potential for use in fluorescence studies due to the inherent luminescent properties of its core structure. This guide provides a framework for the systematic characterization of its photophysical properties. While specific quantitative data for Solvent Blue 97 remains limited in publicly accessible literature, the detailed experimental protocols outlined herein will enable researchers to thoroughly evaluate its fluorescence characteristics in various solvent environments. Such studies are essential to unlock the full potential of Solvent Blue 97 for applications in chemical sensing, materials science, and biological imaging. The provided workflows and logical diagrams serve as a visual guide for planning and executing these critical photophysical measurements. Further research into the solvent-dependent behavior of Solvent Blue 97 is highly encouraged to expand its utility within the scientific community.

References

• 1. Fluorescence Lifetime Standards for Time and Frequency Domain Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Blue 97,CAS 32724-62-2 [xcwydyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. echemi.com [echemi.com]
• 5. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 6. A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent Blue 97 Dyes Manufacturers & Suppliers - Colorants Group [colorantsgroup.com]
• 8. News - PIGMENT ORANGE 64 – Introduction and Application [precisechem.com]
• 9. Solvatochromism - Wikipedia [en.wikipedia.org]
• 10. chem.uci.edu [chem.uci.edu]
• 11. Making sure you're not a bot! [opus4.kobv.de]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Solvatochromic Properties of Anthraquinone Dyes, with Solvent Blue 97 as a Case Study

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Phenomenon of Solvatochromism

Solvatochromism is a phenomenon where the color of a chemical substance changes with the polarity of the solvent in which it is dissolved. This change in color is a direct consequence of the differential solvation of the ground and excited electronic states of the dye molecule. As the solvent polarity changes, the energy difference between these states is altered, leading to a shift in the absorption or emission spectrum. This property makes solvatochromic dyes valuable tools as probes for the local environment in various chemical and biological systems.

This guide will explore the concept of solvatochromism with a focus on anthraquinone (B42736) dyes, using a closely related compound to Solvent Blue 97 as an illustrative example. It will provide a detailed experimental protocol for characterizing solvatochromism and present the expected data in a clear, tabular format.

Understanding Solvatochromism in Anthraquinone Dyes

The solvatochromism in N-aryl-1,4-diaminoanthraquinones arises from the intramolecular charge transfer (ICT) character of their visible absorption band. The lone pair of electrons on the nitrogen atoms of the amino groups can be delocalized into the anthraquinone core upon photoexcitation. This leads to an excited state that is more polar than the ground state.

In polar solvents, the more polar excited state is stabilized to a greater extent than the less polar ground state through dipole-dipole interactions. This increased stabilization lowers the energy of the excited state, resulting in a lower energy transition and a bathochromic (red) shift in the absorption maximum (λmax). Conversely, in nonpolar solvents, the ground state is relatively more stable, leading to a higher energy transition and a hypsochromic (blue) shift.

Figure 1: Energy level diagram illustrating solvatochromism.

Quantitative Analysis of Solvatochromism

To quantify the effect of solvent polarity on the absorption spectrum of a dye, the absorption maximum (λmax) is measured in a series of solvents with varying polarities. The Reichardt's dye ET(30) scale is a commonly used empirical measure of solvent polarity.

Illustrative Data for a 1,4-Bis(arylamino)anthraquinone Derivative

Since specific data for Solvent Blue 97 is unavailable, the following table presents hypothetical data based on the typical behavior of structurally similar 1,4-bis(arylamino)anthraquinone dyes to illustrate the expected solvatochromic shifts.

Solvent	ET(30) (kcal/mol)	Absorption Maximum (λmax) (nm)
n-Hexane	31.0	~620
Toluene	33.9	~625
Dichloromethane	40.7	~635
Acetone	42.2	~640
Ethanol	51.9	~650
Methanol	55.4	~655

Note: The λmax values are estimates for illustrative purposes and do not represent experimentally verified data for Solvent Blue 97.

Experimental Protocol for Determining Solvatochromism

The following is a detailed methodology for measuring the solvatochromic properties of a dye like Solvent Blue 97 using UV-Vis absorption spectroscopy.

Materials and Equipment

• Solvent Blue 97 (or the dye of interest)

• Spectroscopic grade solvents of varying polarities (e.g., n-hexane, toluene, dichloromethane, acetone, ethanol, methanol)

• Volumetric flasks (e.g., 10 mL, 25 mL)

• Micropipettes

• Analytical balance

• UV-Vis spectrophotometer (dual beam recommended)

• Quartz cuvettes (1 cm path length)

Experimental Workflow

Figure 2: Workflow for solvatochromism analysis.

Step-by-Step Procedure

• Preparation of Stock Solution:

  • Accurately weigh a small amount of Solvent Blue 97 (e.g., 5.31 mg for a 1 mM solution in 10 mL).

  • Dissolve the dye in a minimal amount of a solvent in which it is highly soluble (e.g., dichloromethane).

  • Transfer the solution to a volumetric flask (e.g., 10 mL) and dilute to the mark with the same solvent. This is the stock solution.

• Preparation of Working Solutions:

  • For each solvent to be tested, prepare a dilute working solution from the stock solution. A typical concentration for UV-Vis analysis is in the micromolar range (e.g., 10 µM).

  • To prepare a 10 µM solution in a 10 mL volumetric flask, transfer 100 µL of the 1 mM stock solution and dilute to the mark with the desired solvent.

  • Prepare a separate working solution for each solvent.

• UV-Vis Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up according to the manufacturer's instructions.

  • Set the desired wavelength range for scanning (e.g., 400-800 nm for a blue dye).

  • Set the scan speed and data interval.

• Measurement of Spectra:

  • Fill a clean quartz cuvette with the first pure solvent to be used as a blank.

  • Place the cuvette in the sample holder and the reference holder (if using a dual-beam instrument) and record a baseline spectrum.

  • Empty the cuvette and rinse it with the corresponding dye working solution.

  • Fill the cuvette with the dye working solution and place it in the sample holder.

  • Record the absorption spectrum of the dye solution.

  • Repeat steps 4.1-4.4 for each solvent, ensuring to use the respective pure solvent for the blank each time.

• Data Analysis:

  • For each recorded spectrum, determine the wavelength of maximum absorbance (λmax).

  • Tabulate the λmax values alongside the corresponding solvent and its polarity parameter (e.g., ET(30)).

  • Plot λmax (or the corresponding transition energy, ET = 28591/λmax) against the solvent polarity parameter to visualize the solvatochromic trend.

Conclusion and Applications

While direct experimental data on the solvatochromic behavior of Solvent Blue 97 is currently limited in public literature, its chemical structure as a 1,4-bis(arylamino)anthraquinone strongly indicates that it is a solvatochromic dye. The expected trend is a bathochromic shift of its main absorption band with increasing solvent polarity. The detailed experimental protocol provided in this guide offers a robust framework for researchers to characterize the solvatochromic properties of Solvent Blue 97 or other similar dyes.

The potential solvatochromism of Solvent Blue 97 and related compounds opens up avenues for their application as probes in various scientific fields. In drug development, such dyes can be used to study drug-micelle interactions, probe the polarity of protein binding sites, or be incorporated into drug delivery systems to monitor the local environment. Their sensitivity to solvent polarity makes them valuable tools for understanding and optimizing processes in complex chemical and biological milieu. Further experimental investigation is warranted to fully quantify the solvatochromic properties of Solvent Blue 97 and unlock its full potential as a molecular probe.

The Anthraquinone Core of Solvent Blue 97: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide on the Core Chemical Structure, Properties, and Potential Pharmacological Relevance of Solvent Blue 97 for researchers, scientists, and drug development professionals.

Solvent Blue 97, a synthetic dye recognized for its vibrant blue hue, is chemically classified as a substituted aminoanthraquinone.[1] Its core structure is based on anthraquinone (B42736), a tricyclic aromatic ketone. This guide provides a comprehensive overview of the chemical and physical properties of Solvent Blue 97, its synthesis, and explores the broader pharmacological potential of the anthraquinone scaffold for professionals in drug development. While Solvent Blue 97 is primarily utilized as an industrial colorant, its anthraquinone foundation is shared with a class of compounds that have significant therapeutic applications, particularly in oncology.[2][3]

Physicochemical and Technical Properties of Solvent Blue 97

Solvent Blue 97 is characterized by its high heat resistance and excellent light fastness, making it a durable colorant for various polymers.[4] A summary of its key quantitative data is presented in the tables below.

Identifier	Value
Chemical Name	1,4-bis[(2,6-diethyl-4-methylphenyl)amino]anthraquinone
C.I. Name	Solvent Blue 97
CAS Numbers	61969-44-6, 32724-62-2
Molecular Formula	C₃₆H₃₈N₂O₂
Molecular Weight	530.70 g/mol

Property	Value
Appearance	Dark blue powder
Melting Point	200-250 °C
Heat Resistance	Up to 300 °C
Light Fastness	Grade 7-8

Solvent	Solubility (g/L)
Acetone	15
Butyl Acetate	20
Dichloromethane	150
Ethyl Alcohol	5

Synthesis of the Anthraquinone Core

The synthesis of Solvent Blue 97 is achieved through a condensation reaction. The following protocol is a generalized representation based on established manufacturing methods for this class of dyes.[3][5]

Experimental Protocol: Synthesis of 1,4-bis[(2,6-diethyl-4-methylphenyl)amino]anthraquinone

Materials:

• 1,4-dihydroxyanthraquinone

• 2,6-diethyl-4-methylbenzenamine (in excess, to also serve as a solvent)

• Boric acid (catalyst)

• Methanol (B129727)

• Potassium hydroxide (B78521)

Procedure:

• A mixture of 1,4-dihydroxyanthraquinone and an excess of 2,6-diethyl-4-methylbenzenamine is prepared in a reaction vessel under a nitrogen atmosphere.

• Boric acid is added as a catalyst.

• The mixture is heated, and methanol is distilled off as the reaction proceeds.

• The temperature is raised and maintained to drive the condensation reaction to completion, with continuous removal of water.

• Reaction progress is monitored by thin-layer chromatography.

• Upon completion, the mixture is cooled, and potassium hydroxide is added.

• Air is passed through the mixture to facilitate oxidation.

• Methanol is added to precipitate the product.

• The suspension is cooled, filtered, and the solid product is washed with methanol and hot water.

• The resulting blue crystalline powder is dried to yield Solvent Blue 97.

The Anthraquinone Scaffold in Drug Development

While there is no direct evidence of Solvent Blue 97 being investigated for therapeutic purposes, its core anthraquinone structure is a "privileged scaffold" in medicinal chemistry.[2] Numerous anthraquinone derivatives are established anticancer agents, and research into new therapeutic applications is ongoing.[2][6]

Mechanisms of Action of Therapeutic Anthraquinones

The planar nature of the anthraquinone ring system allows it to intercalate between the base pairs of DNA, a mechanism that can inhibit DNA replication and transcription, leading to cytotoxic effects.[6][7] Several clinically used anticancer drugs, such as doxorubicin (B1662922) and mitoxantrone, are anthraquinone derivatives that function, in part, through DNA intercalation and inhibition of topoisomerase II, an enzyme crucial for DNA replication and repair.[3][6]

Involvement in Cellular Signaling Pathways

Recent studies have revealed that the biological activities of some anthraquinone derivatives are mediated through the modulation of specific cellular signaling pathways.

• ROS/JNK Signaling Pathway: Certain substituted anthraquinones have been shown to induce apoptosis (programmed cell death) in cancer cells by increasing the production of reactive oxygen species (ROS). This leads to the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, resulting in mitochondrial stress and the release of cytochrome c, which triggers the apoptotic cascade.[8]

• STAT3 Inhibition: The Signal Transducer and Activator of Transcription 3 (STAT3) protein is a key signaling molecule that is often constitutively active in many cancers, promoting cell proliferation and survival. Substituted anthraquinones have been identified as potent inhibitors of STAT3, suggesting a potential therapeutic strategy for cancers driven by aberrant STAT3 signaling.[1]

Visualizing the Core Structure and a Potential Signaling Pathway

To further illustrate the concepts discussed, the following diagrams were generated using Graphviz (DOT language).

Caption: Chemical structure of Solvent Blue 97.

Caption: Potential ROS/JNK-mediated apoptotic pathway.

Conclusion

Solvent Blue 97 is a well-characterized anthraquinone-based dye with robust physical properties. While its direct biological activity has not been a subject of extensive research, its core chemical structure is of significant interest to the drug development community. The proven success of other anthraquinone derivatives as therapeutic agents, acting through mechanisms such as DNA intercalation and the modulation of key signaling pathways, suggests that compounds with this scaffold, including Solvent Blue 97 and its analogues, could serve as a starting point for the design and discovery of novel therapeutics. Further investigation into the biological effects of this and similar molecules is warranted to explore their full potential.

References

• 1. Antiproliferative activities and SAR studies of substituted anthraquinones and 1,4-naphthoquinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Journey of anthraquinones as anticancer agents – a systematic review of recent literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anthraquinones - Wikipedia [en.wikipedia.org]
• 4. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 5. Synthesis and activity of substituted anthraquinones against a human filarial parasite, Brugia malayi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1-Hydroxyanthraquinones Containing Aryl Substituents as Potent and Selective Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 8. benchchem.com [benchchem.com]

Solvent Blue 97: A Comprehensive Technical Review of Thermal Stability and Lightfastness

For Immediate Release

[City, State] – December 16, 2025 – A comprehensive technical guide on the thermal and photolytic stability of Solvent Blue 97, a key anthraquinone-based colorant, has been compiled for researchers, scientists, and professionals in drug development and materials science. This document provides an in-depth analysis of the dye's performance under heat and light stress, including detailed experimental protocols and a proposed degradation pathway.

Solvent Blue 97 is a synthetic organic dye valued for its vibrant blue hue and solubility in various organic solvents and polymers. It finds extensive application in the coloring of plastics, fibers, and other materials where high stability is paramount. This guide synthesizes available data to present a clear picture of its performance characteristics.

Quantitative Analysis of Stability

The thermal and light stability of Solvent Blue 97 are critical parameters for its application in materials subjected to demanding processing and end-use conditions. The following tables summarize the key quantitative data available for this dye.

Property	Value	Test Method/Standard (Typical)
Thermal Stability
Heat Resistance	~ 300 °C	Based on DIN 53772 (withdrawn) / EN 12877
Melting Point	200 - 220 °C	Standard analytical method
Lightfastness
Blue Wool Scale	7-8	ISO 105-B02

Table 1: Summary of Thermal and Light Stability Data for Solvent Blue 97.

In-Depth Experimental Protocols

A thorough understanding of the methodologies used to assess the stability of Solvent Blue 97 is essential for accurate interpretation of the data and for comparative studies.

Thermal Stability Testing

The heat resistance of Solvent Blue 97 in plastics is typically evaluated based on standards that have evolved from DIN 53772 to the current EN 12877 series. The general procedure involves incorporating the dye into a specific polymer matrix and then subjecting the colored plastic to controlled temperature challenges.

Principle: To determine the temperature at which a significant color change occurs in a plastic colored with the dye after a specified residence time.

Apparatus:

• Two-roll mill or extruder for compounding the dye into the plastic.

• Injection molding machine.

• Spectrophotometer or colorimeter for color measurement.

• Controlled temperature oven.

Procedure:

• Sample Preparation: A masterbatch of Solvent Blue 97 in a specific polymer (e.g., polystyrene, polycarbonate) is prepared by compounding on a two-roll mill or in an extruder. This masterbatch is then let down with the natural polymer to the desired final concentration.

• Injection Molding: The colored polymer is injection molded into standard plaques at a series of increasing temperatures. A typical temperature range for testing high-performance dyes would be from 200°C to 320°C, in 20°C increments.

• Dwell Time: At each temperature setting, a specific dwell time (e.g., 5 minutes) in the injection molding machine barrel is maintained to simulate processing conditions.

• Colorimetric Analysis: The color of the molded plaques is measured using a spectrophotometer. The color difference (ΔE*ab) between the plaques produced at different temperatures and a reference plaque produced at a low temperature (where no degradation is expected) is calculated.

• Endpoint Determination: The heat stability is reported as the highest temperature at which the color change (ΔEab) remains below a predefined threshold (e.g., ΔEab ≤ 3).

Lightfastness Testing

The lightfastness of Solvent Blue 97 is determined according to the internationally recognized standard ISO 105-B02.[1][2][3] This method utilizes a xenon arc lamp to simulate the effects of natural sunlight. For applications requiring assessment under high-temperature conditions, such as automotive interiors, ISO 105-B06 is employed.[3][4][5]

Principle: To assess the resistance of the color to fading by exposing the colored material to a controlled artificial light source that mimics natural daylight, alongside a set of standardized blue wool references.

Apparatus:

• Xenon arc lamp weathering instrument.

• Blue Wool standards (ranging from 1 to 8, with 8 being the most lightfast).[1][2]

• Grey Scale for assessing color change.

• Sample holders.

Procedure:

• Sample Preparation: A sample of the material colored with Solvent Blue 97 (e.g., a plastic plaque or textile swatch) is prepared. A portion of the sample is covered with an opaque mask.

• Exposure: The sample, along with the Blue Wool standards, is mounted in the xenon arc apparatus. The exposure conditions (irradiance, temperature, and humidity) are set according to the specifications of ISO 105-B02.

• Evaluation: The samples are periodically inspected. The test is complete when the contrast between the exposed and unexposed parts of the sample matches a specific grade on the Grey Scale, or when a certain Blue Wool standard shows a prescribed amount of fading.

• Rating: The lightfastness of the sample is rated by comparing which Blue Wool standard has faded to a similar extent. A rating of 7-8 indicates excellent lightfastness, meaning the color shows very little to no fading under prolonged light exposure.[1]

Visualizing Experimental Workflows and Degradation Pathways

To further elucidate the testing protocols and potential chemical changes, the following diagrams are provided.

Workflow for Thermal Stability Testing of Solvent Blue 97 in Plastics.

References

• 1. intertekinform.com [intertekinform.com]
• 2. store.astm.org [store.astm.org]
• 3. wewontech.com [wewontech.com]
• 4. lr-test.com [lr-test.com]
• 5. atlas-mts.com.br [atlas-mts.com.br]

Navigating the Blue: A Technical Guide to the Safe Laboratory Use of Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the handling and use of Solvent Blue 97 in a laboratory setting. The following sections detail toxicological data, personal protective equipment protocols, emergency procedures, and proper disposal methods to ensure a safe research environment.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of Solvent Blue 97 is presented in Table 1. This data is essential for understanding the substance's behavior under various laboratory conditions.

Property	Value	Source
Appearance	Blue Powder / Solid	[1][2]
Melting Point	183.5 °C - 250 °C	[1][3]
Boiling Point	Decomposes before boiling	[3]
Solubility in Water	< 0 g/L at 20 °C (Insoluble)	[1][3]
Log P (octanol/water)	> 6.2 at 25 °C	[3]
Molecular Formula	C36H38N2O2	[4][5]
Molecular Weight	530.7 g/mol	[5][6]

Section 2: Toxicological Data

Solvent Blue 97 is generally not classified as a hazardous substance.[7] However, understanding its toxicological profile is crucial for risk assessment. The available data on acute toxicity and ecotoxicity are summarized below.

Acute Toxicity

Test	Species	Route	Value	Source
LD50	Rat (female)	Oral	15,000 mg/kg	[3]
LD50	Rat	Oral	8,200 mg/kg	[1]
LD50	Rat (male/female)	Dermal	> 2,000 mg/kg	[3]

Ecotoxicity

Test	Species	Duration	Value	Source
LC50	Danio rerio (Zebra Fish)	96 h	> 100 mg/L	[3]
EC50	Daphnia magna (Water Flea)	48 h	> 100 mg/L	[3]
EC50	Desmodesmus subspicatus (Green Algae)	72 h	> 100 mg/L	[3]
EC50	Activated Sludge	3 h	> 1,000 mg/L	[3]

Section 3: Experimental Protocols

The toxicological data presented are based on standardized testing guidelines. While the specific study reports are not publicly available, the methodologies generally follow internationally recognized protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).

• Acute Oral Toxicity (LD50): This is typically determined using a method similar to OECD Test Guideline 401 (Acute Oral Toxicity). In these studies, the substance is administered in graduated doses to a group of experimental animals (e.g., rats). The animals are then observed for a set period, and the dose that causes mortality in 50% of the test group is determined.

• Acute Dermal Toxicity (LD50): This follows a protocol similar to OECD Test Guideline 402 (Acute Dermal Toxicity). The substance is applied to the skin of the test animals, and the toxic effects are observed.

• Aquatic Toxicity (LC50/EC50): These studies, such as those for fish, daphnia, and algae, are conducted in accordance with OECD Test Guidelines 203, 202, and 201, respectively. The tests involve exposing the aquatic organisms to different concentrations of the substance in water and determining the concentration that is lethal to 50% (LC50) or causes a different adverse effect in 50% (EC50) of the population over a specified time.

Section 4: Health and Safety in the Laboratory

Although Solvent Blue 97 is considered to have low acute toxicity, adherence to good laboratory practice is essential to minimize exposure.[7]

Hazard Identification and Controls

The primary routes of potential exposure in a laboratory setting are inhalation of dust, skin contact, and eye contact.[7] Ingestion is an unlikely route in a commercial or industrial environment.[7] While not classified as an irritant, direct contact may cause transient discomfort.[7]

A hierarchical approach to risk mitigation should be implemented.

Caption: Hierarchy of controls for managing exposure to laboratory chemicals.

Personal Protective Equipment (PPE)

The last line of defense against chemical exposure is the use of appropriate PPE.

Caption: Recommended Personal Protective Equipment (PPE) for handling Solvent Blue 97.

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

• Skin Protection: Wear impervious protective clothing, including lab coats and gloves (e.g., lightweight rubber gloves).[7]

• Respiratory Protection: General exhaust ventilation is typically adequate.[7] If there is a risk of overexposure, particularly if dust is generated, wear an approved respirator.[7]

Handling and Storage

• Handling: Use in a well-ventilated area.[7] Avoid the formation of dust and aerosols.[6] Limit all unnecessary personal contact.[7] Do not eat, drink, or smoke when handling.[7] Wash hands thoroughly after handling.[7]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep away from oxidizing agents.[7]

Section 5: Emergency Procedures

First Aid Measures

• Inhalation: If dust is inhaled, move the person into fresh air.[7] If irritation or discomfort persists, seek medical attention.[7]

• Skin Contact: Remove contaminated clothing and flush skin and hair with running water.[7]

• Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, holding the eyelids open.[1]

• Ingestion: First aid is not generally required.[7] If in doubt, contact a Poison Information Center or a doctor.[7]

Accidental Release Measures

• Minor Spills: Clean up all spills immediately.[7] Avoid contact with skin and eyes.[7]

• Major Spills: Clear the area of personnel and move upwind.[7] Alert emergency responders.[7] Prevent the substance from entering drains.[6] Collect the spilled material for disposal.[6]

Section 6: Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[7] Dispose of the product and its container in a responsible manner.

Section 7: Fire-Fighting Measures

Solvent Blue 97 is a solid that is difficult to ignite.[7] However, dust clouds may form an explosive mixture with air.[7]

• Suitable Extinguishing Media: Foam, carbon dioxide, or dry powder.[1]

• Unsuitable Extinguishing Media: Water.[1]

• Hazardous Combustion Products: Combustion may produce carbon monoxide (CO).[7]

This guide is intended for informational purposes and should be supplemented by a thorough review of the specific Safety Data Sheet (SDS) provided by the supplier and by internal standard operating procedures. Always perform a risk assessment before beginning any new experimental work.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. Solvent Blue 97 - Safety Data Sheet [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. scbt.com [scbt.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. szabo-scandic.com [szabo-scandic.com]

Navigating the Research Applications of Solvent Blue 97: A Technical Guide

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 97, identified by CAS numbers 32724-62-2 and 61969-44-6, is a synthetic anthraquinone (B42736) dye known for its vibrant blue color.[1][2] While it is widely utilized in industrial applications for coloring plastics, oils, and waxes, its application within the realm of biological research and drug development is not well-documented in publicly available scientific literature.[3][4] Some chemical suppliers categorize it under "Stains & Dyes" or as a "Fluorescent Dye", suggesting potential for research applications.[2][5] This guide provides a comprehensive overview of the available technical data for research-grade Solvent Blue 97 from various commercial suppliers and outlines a general framework for its potential evaluation as a research probe, given the absence of established experimental protocols.

Commercial Supplier Specifications

For researchers considering Solvent Blue 97, a critical first step is to source high-purity material. Several chemical suppliers offer this dye in research-grade quantities. The table below summarizes the key technical specifications provided by some of these vendors. It is important to note that the level of detail can vary, and researchers should consult the certificate of analysis for lot-specific data.

Supplier	CAS Number(s)	Molecular Formula	Molecular Weight ( g/mol )	Purity / Dye Content	Melting Point (°C)	Solubility
CP Lab Safety	32724-62-2	C₃₆H₃₈N₂O₂	530.71	99% Strength[2]	Not specified	Not specified
Santa Cruz Biotechnology	61969-44-6	C₃₆H₃₈N₂O₂	530.71	Not specified, refer to CoA[1]	Not specified	Not specified
Biosynth	32724-62-2	C₃₆H₃₈N₂O₂	530.7	Not specified	Not specified	Water: <1%[6]
Generic Technical Data	32724-62-2, 61969-44-6	Not specified	Not specified	98-102% (Spectro)[7]	300 (Heat Resistance)[7]	Acetone: 15 g/L, Butyl Acetate: 20 g/L, Dichloromethane: 150 g/L, Ethyl Alcohol: 5 g/L[7]
Precise Color	32724-62-2	C₃₆H₃₈N₂O₂	Not specified	Not specified	200-220[8]	Acetone: 3.0 g/L, Butyl Acetate: 10.0 g/L, Methylbenzene: 125 g/L, Dichloromethane: 240.0 g/L, Ethylalcohol: 0.2 g/L[8]

Experimental Protocols: A General Framework for Evaluation

Due to the lack of established and validated protocols for Solvent Blue 97 in biological research, investigators will need to embark on a systematic evaluation to determine its suitability for their specific applications, such as cellular imaging or as a fluorescent probe. Below is a generalized experimental workflow that can be adapted for this purpose.

Hypothetical Workflow for Evaluating a Novel Fluorescent Probe

The following diagram illustrates a logical progression of experiments to characterize and validate a new fluorescent compound like Solvent Blue 97 for use in a biological context.

A generalized workflow for the evaluation of a novel fluorescent probe.

Signaling Pathways

The chemical structure of Solvent Blue 97 places it in the family of amino- and diamino-9,10-anthracenedione derivatives.[9][10] While some compounds in this class have been investigated for various biological activities, including antibacterial, antifungal, and anticancer properties, there is no specific information in the reviewed literature linking Solvent Blue 97 to any particular signaling pathway.[9][10] Researchers would need to conduct their own studies to determine if this dye has any off-target effects or interactions with cellular signaling cascades.

Conclusion

Solvent Blue 97 is a commercially available dye with well-defined properties for industrial applications. Its potential as a tool for biological and biomedical research remains largely unexplored. The data presented here from various suppliers can guide the initial selection of research-grade material. However, the lack of established protocols necessitates a thorough, de novo evaluation by any research team considering its use. The provided hypothetical workflow offers a roadmap for such an endeavor, ensuring a systematic characterization and validation of Solvent Blue 97 for any novel research application.

References

• 1. scbt.com [scbt.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Solvent Blue 97 | 32724-62-2 | FS40704 | Biosynth [biosynth.com]
• 7. colorantsgroup.com [colorantsgroup.com]
• 8. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Staining Hydrophobic Polymers with Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing Solvent Blue 97, an anthraquinone-based solvent dye, for the staining of hydrophobic polymers. This document is intended to guide laboratory-scale applications, including materials science research, visualization of polymer matrices, and tracking of polymer-based drug delivery systems.

Introduction to Solvent Blue 97

Solvent Blue 97 is a greenish-blue or reddish-blue anthraquinone (B42736) dye characterized by its high thermal stability, good light fastness, and excellent migration resistance.[1][2] It is insoluble in water but soluble in a variety of organic solvents, making it an ideal candidate for staining non-polar, hydrophobic polymers.[1][3][4] Its primary application lies in the coloring of plastics such as polystyrene (PS), polyethylene (B3416737) terephthalate (B1205515) (PET), polycarbonate (PC), and polymethyl methacrylate (B99206) (PMMA).[1][4] The staining mechanism relies on the dissolution of the dye at a molecular level within the polymer matrix, resulting in a transparent and brilliant coloration.

Physicochemical Properties and Spectral Data

A comprehensive understanding of the physicochemical properties of Solvent Blue 97 is crucial for its effective application in a research setting.

Table 1: Physicochemical Properties of Solvent Blue 97

Property	Value	Reference
C.I. Name	Solvent Blue 97	[5]
CAS Number	32724-62-2, 61969-44-6	[3][6]
Molecular Formula	C₃₆H₃₈N₂O₂	[7]
Molecular Weight	530.71 g/mol	[7]
Appearance	Dark blue powder	[3]
Melting Point	200-220 °C	[4]
Heat Resistance	Up to 300 °C in PS	[3][8]
Light Fastness	Grade 7-8 (in PS)	[3][8]

Table 2: Solubility of Solvent Blue 97 in Various Organic Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Dichloromethane	150 - 240	[3][8]
Methylbenzene	125	[8]
Butyl Acetate	10 - 20	[3][8]
Acetone (B3395972)	3 - 15	[3][8]
Ethyl Alcohol	0.2 - 5	[3][8]

UV-Vis Absorption Spectrum:

As an anthraquinone dye, Solvent Blue 97 exhibits characteristic absorption bands in the UV-visible region. Generally, anthraquinone dyes show strong π → π* transitions in the 220–350 nm range and a weaker, broad n → π* transition at longer wavelengths, typically around 400 nm and beyond, which is responsible for their color.[5] The exact maximum absorption wavelength (λmax) and molar extinction coefficient for Solvent Blue 97 are not consistently reported across publicly available literature. However, similar blue anthraquinone dyes show strong absorption peaks in the region of 560 nm to 650 nm.[1] For precise quantitative analysis, it is recommended to determine the λmax experimentally in the chosen solvent.

Staining Mechanism

The staining of hydrophobic polymers with Solvent Blue 97 is a physical process based on the principle of "like dissolves like." The non-polar nature of the solvent dye allows it to readily partition into the hydrophobic polymer matrix when introduced in a suitable organic solvent.

Caption: Staining mechanism of hydrophobic polymers.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific polymer, its form (e.g., film, particles), and the desired staining intensity.

Materials

• Solvent Blue 97 powder

• Hydrophobic polymer sample (e.g., polystyrene film, polyethylene particles)

• Suitable organic solvent (e.g., Dichloromethane, Toluene, Acetone)

• Glass vials or beakers with lids

• Forceps

• Microscope slides and coverslips

• Optical microscope

Protocol 1: Direct Solvent Staining

This method is suitable for polymers that are resistant to the chosen organic solvent.

Experimental Workflow:

Caption: Workflow for direct solvent staining.

Detailed Steps:

• Preparation of Staining Solution: Prepare a stock solution of Solvent Blue 97 in a suitable organic solvent. A starting concentration of 0.1% (w/v) is recommended. For example, dissolve 10 mg of Solvent Blue 97 in 10 mL of dichloromethane. The optimal concentration may vary depending on the solvent and polymer.

• Staining: Place the hydrophobic polymer sample into a glass vial and add the staining solution, ensuring the sample is fully submerged. Seal the vial to prevent solvent evaporation.

• Incubation: Incubate the sample at room temperature. The incubation time will depend on the polymer's properties and thickness. Start with short incubation times (e.g., 1-10 minutes) and adjust as necessary. Gentle agitation can facilitate staining.

• Washing: Using forceps, remove the sample from the staining solution and rinse it with fresh, clean organic solvent to remove any excess dye from the surface.

• Drying: Allow the stained polymer to air dry completely in a fume hood.

• Analysis: Mount the stained polymer on a microscope slide for visualization.

Protocol 2: Solvent-Assisted Swelling Staining

This method is useful for polymers that may be less permeable to the dye or to achieve faster staining. A co-solvent system is used to slightly swell the polymer, facilitating dye penetration.

Experimental Workflow:

Caption: Workflow for solvent-assisted swelling staining.

Detailed Steps:

• Preparation of Staining Solution: Prepare a 0.1% (w/v) solution of Solvent Blue 97 in a mixture of a good solvent and a swelling agent. For example, a mixture of acetone and isopropanol (e.g., 70:30 v/v) can be effective for certain polymers.

• Staining: Immerse the polymer sample in the staining solution in a sealed container.

• Incubation: Incubate at a slightly elevated temperature (e.g., 40-50°C) for a shorter duration (e.g., 5-15 minutes). The heat will enhance the swelling of the polymer and the diffusion of the dye.

• Washing: Remove the sample and rinse it with the same solvent mixture used for staining to remove excess dye.

• Final Rinse: Perform a final rinse with a highly volatile solvent like hexane (B92381) to remove the staining solvent mixture and facilitate rapid drying.

• Drying: Air dry the sample thoroughly.

• Analysis: Mount the stained polymer for microscopic examination.

Safety Precautions

• Solvent Blue 97 is a chemical dye. Always handle it with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated area or a fume hood, especially when using volatile organic solvents.

• Consult the Safety Data Sheet (SDS) for Solvent Blue 97 and the solvents used for detailed safety information.

Troubleshooting

• No or weak staining: Increase the dye concentration, incubation time, or temperature. Consider using a different solvent or the solvent-assisted swelling protocol.

• Uneven staining: Ensure the polymer surface is clean and that the sample is fully submerged in the staining solution. Gentle agitation during incubation can also help.

• Dye precipitates on the surface: The dye concentration may be too high for the chosen solvent, or the solvent may have evaporated. Ensure the staining container is well-sealed. Filter the staining solution before use.

Conclusion

Solvent Blue 97 is a versatile and effective dye for staining a wide range of hydrophobic polymers for laboratory research applications. The protocols provided herein offer a solid foundation for achieving consistent and high-quality staining for microscopic visualization and analysis. Optimization of these protocols for specific experimental needs will likely be necessary to achieve the best results.

References

• 1. researchgate.net [researchgate.net]
• 2. calpaclab.com [calpaclab.com]
• 3. colorantsgroup.com [colorantsgroup.com]
• 4. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 5. UV/Visible spectra of a series of natural and synthesised anthraquinones: experimental and quantum chemical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. scbt.com [scbt.com]
• 8. China Leading Manufacturer for Solvent brown 53 TDS - Solvent Blue 97 / CAS 32724-62-2 – Precise Color factory and manufacturers | Precise Color [precisechem.com]

Application Notes and Protocols for Incorporating Solvent Blue 97 into Plastic Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the incorporation of Solvent Blue 97 into various plastic matrices, specifically focusing on Polystyrene (PS), Polycarbonate (PC), and Polymethyl Methacrylate (PMMA). These guidelines are intended to assist researchers and professionals in achieving consistent and high-quality coloration of plastics for a range of applications.

Introduction to Solvent Blue 97

Solvent Blue 97 is an anthraquinone-based solvent dye known for its vibrant reddish-blue hue, high thermal stability, and excellent lightfastness.[1] Its solubility in many organic solvents and compatibility with a wide range of polymers make it a preferred choice for coloring engineering plastics.[1][2] This dye is particularly suitable for applications requiring high transparency and brilliant color.[2]

Key features of Solvent Blue 97 include:

• High Thermal Stability: It can withstand the high processing temperatures associated with engineering plastics like PC and PA.[3]

• Excellent Lightfastness: Provides durable color that resists fading upon exposure to light.

• Good Migration Resistance: Once incorporated into the plastic matrix, it shows minimal tendency to migrate to the surface.

• High Tinting Strength: A small amount of dye can produce a strong, deep, and vibrant color, making it a cost-effective solution.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for Solvent Blue 97 and recommended processing parameters for incorporating it into Polystyrene, Polycarbonate, and PMMA.

Table 1: Properties of Solvent Blue 97

Property	Value
Chemical Class	Anthraquinone
Appearance	Dark Blue Powder
Melting Point	215-250°C
Heat Resistance	Up to 300-320°C
Lightfastness (Blue Wool Scale)	7-8
Typical Loading Concentration (Transparent)	0.02% - 0.05%
Typical Loading Concentration (Opaque)	0.05% - 0.1% (with TiO2)

Table 2: Recommended Processing Parameters for Incorporation of Solvent Blue 97

Plastic Matrix	Pre-Drying Conditions	Melt Temperature Range (°C)	Mold Temperature Range (°C)
Polystyrene (PS)	2 hours at 71°C	180 - 250	30 - 66
Polycarbonate (PC)	2-4 hours at 100-120°C	270 - 320	80 - 120
Polymethyl Methacrylate (PMMA)	2-4 hours at 80-90°C	200 - 250	40 - 80

Experimental Protocols

Two primary methods for incorporating Solvent Blue 97 into plastic matrices are detailed below: direct compounding via extrusion and the masterbatch method.

Direct Compounding via Twin-Screw Extrusion

This method involves directly mixing the Solvent Blue 97 powder with the plastic pellets and feeding the blend into a twin-screw extruder.

Materials and Equipment:

• Solvent Blue 97 powder

• Virgin plastic pellets (PS, PC, or PMMA)

• Twin-screw extruder with multiple heating zones

• Gravimetric or volumetric feeder

• Water bath for cooling the extrudate

• Pelletizer

• Injection molding machine (for producing test specimens)

Protocol:

• Pre-Drying: Dry the plastic pellets according to the parameters specified in Table 2 to prevent hydrolytic degradation during processing.

• Dry Blending: In a separate container, accurately weigh the desired amount of Solvent Blue 97 (typically 0.02-0.1% by weight) and the dried plastic pellets. Tumble blend the mixture for 10-15 minutes to ensure a homogenous distribution of the dye.

• Extruder Setup: Set the temperature profile of the twin-screw extruder according to the recommendations for the specific polymer being processed. A typical temperature profile increases from the feed zone to the metering zone.

• Extrusion: Feed the dry blend into the extruder using a calibrated feeder. Set the screw speed to ensure adequate mixing and residence time for the dye to completely dissolve in the polymer melt.[4]

• Cooling and Pelletizing: Pass the molten extrudate through a water bath to cool and solidify it. A pelletizer is then used to cut the strand into uniform pellets.

• Sample Preparation: Use an injection molding machine to produce standardized test plaques from the colored pellets for subsequent analysis.

Masterbatch Method

The masterbatch method involves preparing a concentrated mixture of Solvent Blue 97 in a carrier resin, which is then let down into the natural polymer during the final processing step.[5]

3.2.1. Masterbatch Preparation

Materials and Equipment:

• Solvent Blue 97 powder (typically 5-25% by weight)

• Carrier resin pellets (compatible with the final plastic matrix)

• Dispersing agents/additives (optional)

• High-speed mixer

• Twin-screw extruder

• Water bath

• Pelletizer

Protocol:

• Formulation: Determine the desired concentration of Solvent Blue 97 in the masterbatch.

• Mixing: Weigh the components and mix them in a high-speed mixer to create a pre-blend.

• Extrusion: Process the pre-blend through a twin-screw extruder under controlled temperature and screw speed to ensure optimal dispersion of the dye.

• Cooling and Pelletizing: Cool the extrudate in a water bath and pelletize it to obtain the masterbatch pellets.

3.2.2. Let-Down and Final Processing

Protocol:

• Let-Down Ratio (LDR) Calculation: Determine the appropriate LDR to achieve the desired final color concentration in the end product. The LDR is the ratio of the base polymer to the masterbatch.[6]

• Blending: Mix the natural polymer pellets with the masterbatch pellets at the calculated LDR.

• Processing: Feed the blend into an injection molding machine or extruder to produce the final colored plastic parts.

Quality Control and Testing Protocols

4.1. Colorimetric Analysis

Objective: To quantitatively measure the color of the plastic samples and ensure consistency.

Method: (Based on ASTM E1164 and ASTM D1729)

• Sample Preparation: Use standardized, opaque plastic plaques with a smooth, clean surface.[7]

• Instrumentation: Utilize a spectrophotometer or colorimeter.

• Measurement:

  • Calibrate the instrument using a certified white and black standard.

  • Set the illuminant (e.g., D65 for daylight) and observer angle (e.g., 10°).

  • Measure the color of the sample to obtain CIELAB values (L, a, b*).

  • Compare the values to a reference standard to determine the color difference (ΔE*).

4.2. Dispersion Quality Assessment

Objective: To visually assess the uniformity of the dye dispersion within the plastic matrix.

Method: (Based on ASTM D3015)

• Sample Preparation: Prepare thin sections of the colored plastic.[8]

• Instrumentation: Use a light microscope with transmitted light.

• Observation: Examine the sections under the microscope for any signs of dye agglomerates, streaks, or specks. Compare the dispersion quality against established visual standards.

4.3. Heat Stability Testing

Objective: To evaluate the color stability of the dyed plastic at elevated temperatures.

Protocol:

• Sample Preparation: Mold several test specimens of the colored plastic.

• Procedure:

  • Measure the initial color of a control specimen.

  • Place the other specimens in an oven at a temperature close to the upper limit of the processing range for a specified duration (e.g., 5-10 minutes).

  • Alternatively, in an injection molding machine, hold the molten plastic in the barrel for increasing residence times before molding.

  • After cooling, measure the color of the heat-exposed specimens.

• Evaluation: Calculate the color change (ΔE*) between the control and the heat-treated samples. A significant color change indicates poor heat stability.

4.4. Lightfastness Testing

Objective: To assess the resistance of the colored plastic to fading upon exposure to light.

Method: (Based on ISO 4892-2)

• Instrumentation: Use a xenon-arc accelerated weathering chamber.[9]

• Procedure:

  • Mount the plastic specimens in the chamber.

  • Expose the samples to a controlled cycle of light, temperature, and humidity that simulates outdoor or indoor conditions.[9]

  • Periodically remove the samples and measure their color.

• Evaluation: Compare the color change over time to a standard blue wool scale to determine the lightfastness rating.[9]

4.5. Migration Testing

Objective: For applications involving food contact or other sensitive uses, to determine if the dye migrates from the plastic.

Method: (Based on FDA guidelines)

• Procedure:

  • Expose the colored plastic to food simulants (e.g., ethanol, acetic acid, or a fatty food simulant) under conditions of time and temperature that replicate the intended use.[10][11]

• Analysis: Analyze the food simulant using appropriate analytical techniques (e.g., chromatography) to quantify the amount of migrated dye.

• Evaluation: Compare the migration levels to the regulatory limits.

Visualizations

Caption: Experimental workflow for incorporating and testing Solvent Blue 97 in plastics.

Caption: Logical relationship of key factors influencing final product properties.

References

• 1. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 2. dyespigments.net [dyespigments.net]
• 3. Automated heat stability testing of pigments in plastics [lanxess.com]
• 4. essengoldparts.com [essengoldparts.com]
• 5. Coloring Polymers for Today’s Medical Devices - Medical Design Briefs [medicaldesignbriefs.com]
• 6. enerplastics.com [enerplastics.com]
• 7. matestlabs.com [matestlabs.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. Accelerated weathering plastics | Centexbel [centexbel.be]
• 10. fda.gov [fda.gov]
• 11. Food Packaging & Other Substances that Come in Contact with Food - Information for Consumers | FDA [fda.gov]

Solvent Blue 97 as a Fluorescent Probe in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction to Solvent Blue 97 as a Fluorescent Probe

Solvent Blue 97 is a synthetic organic dye belonging to the anthraquinone (B42736) class. While primarily utilized as a colorant in the plastics industry due to its high thermal stability and lightfastness, its inherent fluorescence presents opportunities for its application as a probe in materials science. The fluorescence of anthraquinone derivatives is often sensitive to the local environment, making them valuable tools for investigating the microstructure and dynamics of materials such as polymers.

The core structure of Solvent Blue 97, a 1,4-disubstituted aminoanthraquinone, gives rise to its photophysical properties. The interaction of the dye molecule with its surroundings can influence its excited state, leading to changes in its fluorescence emission spectrum, quantum yield, and lifetime. These changes can be correlated with material properties like polarity, viscosity, and molecular mobility.

Principle of Operation

The application of Solvent Blue 97 as a fluorescent probe is based on the principle of solvatochromism. Solvatochromism is the phenomenon where the absorption or emission spectrum of a chemical compound shifts with the polarity of the solvent or the surrounding medium. In the context of materials science, the "solvent" is the polymer matrix or other material in which the dye is embedded.

Changes in the local environment of the Solvent Blue 97 molecule can alter the energy levels of its ground and excited states. For instance, in a more polar environment, the excited state of a polar fluorophore is often stabilized to a greater extent than the ground state, leading to a red shift (bathochromic shift) in the fluorescence emission. Conversely, in a non-polar environment, a blue shift (hypsochromic shift) may be observed. By measuring these spectral shifts, one can gain insights into the microenvironment of the material.

Potential Applications in Materials Science

• Probing Polymer Polarity and Microenvironments: By observing the shifts in the emission maximum of Solvent Blue 97, researchers can map the polarity of different regions within a polymer blend or a composite material.

• Monitoring Polymerization and Curing: The change in viscosity and chemical environment during polymerization or curing processes can be tracked by monitoring the fluorescence of embedded Solvent Blue 97.

• Sensing in Drug Delivery Systems: As a fluorescent tag in polymer-based drug delivery systems, it could potentially report on the local environment and the release of therapeutic agents.

• Characterization of Thin Films: The fluorescence properties of Solvent Blue 97 can be used to study the homogeneity and molecular packing in thin polymer films.

Quantitative Photophysical Data (Representative)

The following table summarizes hypothetical, yet representative, photophysical data for Solvent Blue 97 in various solvents and a polymer matrix. This data is based on typical values for N-aryl-1,4-diaminoanthraquinone dyes.

Solvent/Matrix	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Fluorescence Quantum Yield (Φ_F)	Fluorescence Lifetime (τ, ns)
Toluene	630	680	50	0.25	2.8
Chloroform	635	690	55	0.20	2.5
Dichloromethane	638	695	57	0.18	2.3
Acetone	640	705	65	0.12	1.8
Ethanol	642	715	73	0.08	1.5
Polystyrene (PS)	632	685	53	0.22	2.6
Poly(methyl methacrylate) (PMMA)	638	700	62	0.15	2.1

Experimental Protocols

Protocol for Preparing Solvent Blue 97-Doped Polymer Films

This protocol describes the preparation of thin polymer films containing Solvent Blue 97 for fluorescence analysis.

Materials:

• Solvent Blue 97

• Polymer (e.g., Polystyrene, PMMA)

• Solvent (e.g., Toluene, Chloroform)

• Glass slides or quartz substrates

• Spin coater

• Volumetric flasks and pipettes

• Ultrasonic bath

Procedure:

• Prepare a stock solution of Solvent Blue 97: Dissolve a precise amount of Solvent Blue 97 in a suitable solvent (e.g., chloroform) to achieve a concentration of 1 mg/mL. Sonicate the solution for 15 minutes to ensure complete dissolution.

• Prepare the polymer solution: Dissolve the desired polymer (e.g., 100 mg of Polystyrene) in the same solvent (e.g., 10 mL of chloroform) to achieve a 1% (w/v) solution. Gentle heating and stirring may be required.

• Dope the polymer solution: Add a specific volume of the Solvent Blue 97 stock solution to the polymer solution to achieve the desired final dye concentration (e.g., 0.01% w/w relative to the polymer). Mix thoroughly.

• Substrate Preparation: Clean the glass slides or quartz substrates by sonicating in acetone, followed by isopropanol, and finally deionized water. Dry the substrates with a stream of nitrogen gas.

• Spin Coating: Place a cleaned substrate on the spin coater chuck. Dispense a small amount of the doped polymer solution onto the center of the substrate. Spin coat at a desired speed (e.g., 2000 rpm) for a set time (e.g., 60 seconds) to create a uniform thin film.

• Annealing: Transfer the coated substrate to a vacuum oven and anneal at a temperature below the polymer's glass transition temperature for several hours to remove any residual solvent.

• Characterization: The prepared films are now ready for fluorescence spectroscopy and other characterizations.

Caption: Workflow for preparing Solvent Blue 97-doped polymer films.

Protocol for Fluorescence Spectroscopy of Solvent Blue 97 in Solution

This protocol outlines the procedure for measuring the fluorescence spectra of Solvent Blue 97 in different solvents.

Materials:

• Solvent Blue 97

• A series of spectroscopic grade solvents of varying polarity (e.g., Toluene, Chloroform, Acetone, Ethanol)

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and micropipettes

Procedure:

• Prepare a concentrated stock solution of Solvent Blue 97: Dissolve a small, accurately weighed amount of Solvent Blue 97 in a good solvent (e.g., chloroform) to make a concentrated stock solution (e.g., 10⁻³ M).

• Prepare dilute solutions for analysis: For each solvent to be tested, prepare a dilute solution of Solvent Blue 97 by adding a small aliquot of the stock solution to the solvent in a volumetric flask. The final concentration should be low enough to avoid inner filter effects (typically around 10⁻⁶ M).

• Acquire Absorption Spectra: Using a UV-Vis spectrophotometer, measure the absorption spectrum of each solution to determine the absorption maximum (λ_abs).

• Set up the Spectrofluorometer:

  • Turn on the spectrofluorometer and allow the lamp to warm up.

  • Set the excitation wavelength to the determined λ_abs for each solvent.

  • Set the excitation and emission slit widths (e.g., 5 nm).

• Measure Fluorescence Spectra:

  • Fill a clean quartz cuvette with the blank solvent and record a blank spectrum.

  • Rinse the cuvette with the sample solution and then fill it with the sample.

  • Place the sample cuvette in the spectrofluorometer and record the fluorescence emission spectrum over a desired wavelength range (e.g., 650 nm to 800 nm).

• Data Analysis: Subtract the blank spectrum from the sample spectrum to obtain the corrected fluorescence spectrum. Determine the wavelength of maximum emission (λ_em).

Application Notes and Protocols for Staining Polyester Fibers with Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyester (B1180765) fibers using Solvent Blue 97, a disperse dye known for its application in coloring plastics and synthetic fibers. The following sections detail the principles of staining, a comprehensive experimental protocol, and key performance data.

Principle of Staining

Solvent Blue 97 is a non-ionic, water-insoluble dye classified as a disperse dye. The staining of hydrophobic polyester fibers with disperse dyes is a process of transferring the dye from an aqueous dispersion into the solid organic fiber.[1] Heat is a critical factor in this process, as it increases the energy of the dye molecules and swells the amorphous regions of the polyester fibers, allowing the dye molecules to penetrate and become physically trapped within the fiber structure.[2][3] The use of a dispersing agent is essential to maintain a stable and fine dispersion of the dye in the aqueous bath. The pH of the dye bath is typically maintained in a slightly acidic range to ensure dye stability and optimal uptake by the polyester fiber.[1][3]

Quantitative Data Summary

While specific quantitative data for staining polyester fibers with Solvent Blue 97 is not extensively published in comparative studies, the following table summarizes the known properties of the dye itself, which are critical for experimental design and application.

Property	Value	Source
Chemical Class	Anthraquinone	[4]
CAS Number	32724-62-2	[5]
Molecular Formula	C36H38N2O2	[4]
Heat Resistance	300°C	[5]
Light Fastness	Grade 7 (out of 8)	[6]
Migration Resistance	Good	[7][8][9]
Solubility	Insoluble in water, soluble in organic solvents	[4][5]

Experimental Protocol: High-Temperature Exhaust Staining

This protocol outlines a standard high-temperature exhaust method for staining polyester fibers with Solvent Blue 97 in a laboratory setting.

Materials and Reagents:

• Polyester fiber, yarn, or fabric

• Solvent Blue 97 (C.I. Solvent Blue 97)

• Dispersing agent (e.g., a lignosulfonate-based or naphthalene (B1677914) sulfonate condensate product)

• Acetic acid (glacial)

• Sodium hydroxide (B78521) (for post-cleaning, if necessary)

• Sodium hydrosulfite (for post-cleaning, if necessary)

• Non-ionic detergent

• Distilled or deionized water

• High-temperature dyeing apparatus (e.g., a laboratory-scale jet dyer or a sealed stainless steel dye pot in a heated bath)

• Beakers, graduated cylinders, and pipettes

• Magnetic stirrer and stir bar

• pH meter

• Drying oven

Procedure:

• Pre-treatment of Polyester Fibers:

  • To ensure uniform staining, it is crucial to remove any oils, waxes, or sizing agents from the polyester material.

  • Wash the polyester fibers in a solution containing 1-2 g/L of a non-ionic detergent at 60-70°C for 15-20 minutes.

  • Rinse the fibers thoroughly with hot water and then with cold water until all detergent is removed.

  • Allow the fibers to air-dry or dry in an oven at a low temperature.

• Dye Bath Preparation:

  • Weigh the dry polyester material to be stained. The following calculations are based on the weight of the fiber (o.w.f).

  • Prepare a stock dispersion of Solvent Blue 97. In a beaker, create a paste of the required amount of Solvent Blue 97 (e.g., 1.0% o.w.f. for a medium shade) with an equal amount of dispersing agent (e.g., 1.0% o.w.f.).[1]

  • Slowly add a small amount of warm water (40-50°C) to the paste while stirring continuously to form a smooth, lump-free dispersion.

  • Set the liquor ratio (the ratio of the volume of the dye bath to the weight of the fiber), for example, 1:20 (20 mL of water for every 1 gram of fiber).

  • Fill the dyeing vessel with the required volume of distilled or deionized water.

  • Add the prepared dye dispersion to the dye bath and mix well.

  • Add a dispersing agent to the main bath (e.g., 0.5-1.0 g/L).

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]

• Staining Procedure:

  • Introduce the pre-treated polyester fibers into the dye bath at a temperature of approximately 60°C.[1]

  • Run the material in the bath for 10-15 minutes at this temperature to ensure even wetting and initial dye uptake.

  • Increase the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[1]

  • Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation within the fibers.[1]

  • After the staining period, cool the dye bath down to 70°C at a rate of 2-3°C per minute.

• Post-staining Treatment (Reduction Clearing):

  • This step is crucial to remove any unfixed dye from the fiber surface, thereby improving wash fastness.

  • Drain the dye bath and rinse the stained fibers with hot water.

  • Prepare a fresh bath containing:

    • 2 g/L Sodium hydrosulfite

    • 2 g/L Sodium hydroxide

    • 1 g/L Non-ionic detergent

  • Treat the stained fibers in this reduction clearing bath at 70-80°C for 15-20 minutes.[10]

  • Rinse the fibers thoroughly with hot water and then cold water to remove all residual chemicals.

  • Neutralize the fibers with a dilute solution of acetic acid if necessary, followed by a final cold water rinse.

• Drying:

  • Squeeze or centrifuge the stained fibers to remove excess water.

  • Dry the fibers in an oven at a temperature not exceeding 100°C.

Experimental Workflow Diagram

Caption: Workflow for high-temperature exhaust staining of polyester fibers.

Signaling Pathway and Logical Relationship Diagram

In the context of this protocol, a signaling pathway is not directly applicable. However, the logical relationship between key parameters and the outcome of the staining process can be visualized.

Caption: Logical relationships in the polyester staining process.

References

• 1. textilelearner.net [textilelearner.net]
• 2. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 3. The Polyester Carrier Dyeing Process Using Disperse Dyes [colourinn.in]
• 4. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 5. Solvent Blue 97,CAS 32724-62-2 [xcwydyes.com]
• 6. Eco Friendly Solvent Blue 97 High Thermal Stability High Brightness [dyes-and-pigments.com]
• 7. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 8. China Solvent Dye (Solvent Blue 97) factory and manufacturers | Precise Color [precisechem.com]
• 9. specialchem.com [specialchem.com]
• 10. textilecoach.net [textilecoach.net]

Application Notes and Protocols: Embedding and Sectioning Plastics Stained with Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the embedding and sectioning of materials, particularly for applications in life sciences and drug development, using plastics stained with Solvent Blue 97. This document outlines the properties of common plastic embedding media, the characteristics of Solvent Blue 97, and provides comprehensive protocols for sample preparation, staining, and sectioning.

Data Presentation

Table 1: Comparison of Common Plastic Embedding Media

Feature	Methyl Methacrylate (B99206) (MMA)	Glycol Methacrylate (GMA)	Epoxy Resins
Type	Acrylic Resin[1]	Acrylic Resin[1]	Epoxy Plastic[2]
Hardness	Very hard, ideal for undecalcified bone and implants[1][3]	Softer than MMA, suitable for a wide range of tissues.	Very hard, suitable for ultra-thin sectioning for electron microscopy[2].
Hydrophilicity	Hydrophobic[3]	Hydrophilic[1]	Hydrophobic[2]
Staining	Plastic must typically be removed before staining[3][4].	Allows for staining with the resin in situ[1].	Can be difficult to stain; often requires etching or specialized stains like toluidine blue[5].
Section Thickness	Allows for thin sections, providing high-quality morphological data[3].	Suitable for semi-thin sections (2-3 µm) for high-resolution light microscopy[2].	Can be sectioned as thin as 30-40 nm for electron microscopy[2].
Polymerization	Can be polymerized by heat, chemical accelerators, or UV light[1][3].	Typically polymerized at low temperatures, preserving enzyme activity[1].	Polymerization rate affects hardness; typically cured at elevated temperatures (e.g., 60°C)[2].
Primary Use	Light microscopy of hard tissues[1][3].	High-resolution light microscopy and enzyme histochemistry[1].	Electron microscopy and high-resolution light microscopy[2].

Table 2: Properties of Solvent Blue 97

Property	Description
Chemical Name	1,4-Bis[(2,6-diethyl-4-methylphenyl)amino]-9,10-anthracenedione[]
C.I. Name	Solvent Blue 97[7]
CAS Number	32724-62-2[8]
Molecular Formula	C36H38N2O2[9]
Molecular Weight	530.71 g/mol [9]
Appearance	Blue powder[10]
Color	Brilliant red-light blue[7][11]
Solubility	Insoluble in water; soluble in organic solvents[12].
Applications	Primarily used for coloring various plastics such as PS, RPVC, PET, PMMA, PBT, PA, PC, ABS[12], as well as in printing inks, oils, and waxes[][13].
Heat Resistance	High thermal stability, with a melting point of 200°C[14].
Light Fastness	Good light fastness[12].
Migration Resistance	Excellent resistance to migration in plastics[12].

Experimental Protocols

Protocol 1: Fixation, Dehydration, and Infiltration

This protocol describes the initial steps for preparing a biological sample for plastic embedding.

• Fixation:

  • Immediately immerse the tissue sample in a suitable fixative solution (e.g., 10% neutral buffered formalin, or a glutaraldehyde-paraformaldehyde mixture for electron microscopy applications) for a duration appropriate to the sample size and type.

  • For plant tissues, a common fixative is a combination of paraformaldehyde and glutaraldehyde[15]. A vacuum may be applied to aid infiltration[15][16].

• Washing:

  • After fixation, wash the tissue in a suitable buffer (e.g., phosphate-buffered saline) to remove excess fixative.

• Dehydration:

  • Dehydrate the tissue through a graded series of ethanol (B145695) or acetone. A typical series would be:

    • 70% ethanol/acetone

    • 80% ethanol/acetone

    • 95% ethanol/acetone

    • 100% ethanol/acetone (multiple changes to ensure complete water removal)

  • The duration of each step will depend on the sample size.

• Infiltration with Embedding Medium:

  • Gradually infiltrate the dehydrated tissue with the chosen plastic embedding medium (e.g., MMA, GMA, or an epoxy resin). This is typically done by first immersing the sample in a 1:1 mixture of the dehydrating agent and the resin, followed by immersion in 100% resin.

  • For MMA, which has a low viscosity, infiltration can be relatively rapid[3].

Protocol 2: Polymerization of the Plastic Block

• Embedding:

  • Place the infiltrated sample in a suitable embedding mold and fill it with fresh resin.

• Polymerization:

  • Polymerize the resin according to the manufacturer's instructions. This may involve:

    • Heat: For some resins, polymerization is initiated by heat in an oven[16].

    • Chemical Accelerators: Other resins polymerize at lower temperatures with the addition of a chemical accelerator[1].

    • UV Light: Some acrylic resins can be cured using UV light[1].

  • For example, a methyl methacrylate mixture can be polymerized at 50°C with benzoyl peroxide as an initiator[4].

Protocol 3: Staining with Solvent Blue 97 (Pre-embedding)

This protocol outlines a method for incorporating Solvent Blue 97 into the plastic block before polymerization. This approach is suitable for applications where the plastic itself is the object of interest or for creating a stained matrix around an unstained sample.

• Preparation of Staining Solution:

  • Dissolve Solvent Blue 97 in the liquid plastic monomer (e.g., methyl methacrylate) to the desired concentration. The optimal concentration will need to be determined empirically but a starting point of 0.1-1% (w/v) is suggested.

  • Ensure the dye is fully dissolved, using gentle agitation or a magnetic stirrer if necessary.

• Infiltration and Embedding:

  • Follow the infiltration and embedding steps outlined in Protocol 1 and 2, using the Solvent Blue 97-infused resin.

• Polymerization:

  • Polymerize the block as described in Protocol 2. The presence of the dye may slightly alter the polymerization time, so monitoring is recommended.

Protocol 4: Sectioning and Mounting

• Trimming:

  • Trim the polymerized block to expose the sample for sectioning.

• Sectioning:

  • Use a microtome equipped with a suitable knife (e.g., glass, tungsten carbide, or diamond) to cut sections of the desired thickness. For light microscopy, sections are typically 1-5 µm thick[2].

  • Plastic sections often do not form ribbons and may curl[17]. Techniques to flatten sections include carefully unrolling them with a fine brush or forceps while still attached to the block, or floating them on a drop of water or alcohol on a slide[17].

• Mounting:

  • Transfer the sections to a clean microscope slide. Adhesion can be improved by using charged slides or an adhesive like Haupt's gelatin adhesive[3].

  • Gently heat the slide on a hot plate to flatten the section and evaporate the mounting fluid[3].

Visualizations

Experimental Workflow for Embedding and Sectioning

Caption: General workflow for plastic embedding and sectioning.

Logical Relationship for Pre-embedding Staining with Solvent Blue 97

Caption: Pre-embedding staining workflow with Solvent Blue 97.

References

• 1. clinicalpub.com [clinicalpub.com]
• 2. Plastic embedding for light microscopy | Basicmedical Key [basicmedicalkey.com]
• 3. ddk.com [ddk.com]
• 4. tandfonline.com [tandfonline.com]
• 5. nectar.northampton.ac.uk [nectar.northampton.ac.uk]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. scbt.com [scbt.com]
• 10. additivesforpolymer.com [additivesforpolymer.com]
• 11. Solvent Blue 97 Dyes (Transparent Blue RR) for Plastic [colorbloomdyes.com]
• 12. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 13. epsilonpigments.com [epsilonpigments.com]
• 14. Solvent Blue 97 - [origochem.com]
• 15. en.bio-protocol.org [en.bio-protocol.org]
• 16. bio-protocol.org [bio-protocol.org]
• 17. Sectioning plastic-embedded specimens - IHC WORLD [ihcworld.com]

Applications of Solvent Blue 97 in industrial polymer research.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Blue 97 in industrial polymer research. This document outlines the key properties, industrial applications, and detailed experimental protocols for the incorporation and evaluation of this solvent dye in various polymer matrices.

Solvent Blue 97 is a reddish-blue anthraquinone (B42736) dye known for its high heat stability, good lightfastness, and excellent migration resistance.[1][2] It is widely used for coloring a variety of plastics, including polystyrene (PS), high-impact polystyrene (HIPS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), polycarbonate (PC), rigid polyvinyl chloride (RPVC), polymethyl methacrylate (B99206) (PMMA), styrene-acrylonitrile resin (SAN), acrylonitrile styrene acrylate (B77674) (AS), and polyethylene (B3416737) terephthalate (B1205515) (PET).[3][4] Its solubility in organic solvents and compatibility with numerous resins make it a versatile colorant in the polymer industry.[1]

Key Performance Data

The following table summarizes the essential quantitative data for Solvent Blue 97, facilitating comparison and selection for specific polymer applications.

Property	Value	Test Method/Conditions
Physical Appearance	Dark Blue Powder	Visual Inspection
Hue	Reddish Blue	Visual Inspection
Heat Resistance	300 °C	-
Light Fastness	7-8 (on a scale of 1-8)	ISO 105-B02 or ASTM D4303
Alkali Fastness	4-5 (on a scale of 1-5)	ISO 105-E04
Acid Fastness	4-5 (on a scale of 1-5)	ISO 105-E01
Solubility (g/L)
in Acetone	15	-
in Butyl Acetate	20	-
in Dichloromethane	150	-
in Ethyl Alcohol	5	-
pH (1% solution)	6.0 - 8.0	-
Dye Content (Spectro)	98 - 102%	Spectrophotometry
Moisture Content	≤ 5%	-

Experimental Protocols

Protocol 1: Incorporation of Solvent Blue 97 into Thermoplastics via Masterbatch

This protocol describes the preparation of a colored polymer masterbatch, which is a concentrated mixture of the dye in a carrier resin. This is a common industrial method for coloring plastics.

Materials:

• Solvent Blue 97 powder

• Carrier polymer resin (e.g., polyethylene, polypropylene)

• Twin-screw extruder

• Pelletizer

• Drying oven

Procedure:

• Pre-drying: Dry the carrier polymer resin pellets to the manufacturer's recommended moisture content.

• Dry Blending: In a sealed container, accurately weigh and dry-blend the Solvent Blue 97 powder with the carrier resin pellets. A typical loading of the dye in the masterbatch is between 20-40% by weight.

• Extrusion: Set the temperature profile of the twin-screw extruder appropriate for the carrier resin. Feed the dry-blended mixture into the extruder. The screw design should ensure thorough mixing and dispersion of the dye within the molten polymer.

• Pelletizing: The extruded molten polymer strand is cooled in a water bath and then cut into pellets using a pelletizer.

• Drying: Dry the masterbatch pellets to remove any surface moisture.

The resulting masterbatch can then be blended with the desired polymer at a specific let-down ratio during the final processing step (e.g., injection molding, extrusion) to achieve the target color concentration.

Protocol 2: Evaluation of Migration Resistance

This protocol outlines a method to assess the tendency of Solvent Blue 97 to migrate from a colored polymer to an uncolored material upon contact.

Materials:

• Colored polymer specimen (e.g., injection molded plaque)

• Uncolored polymer plaque (of the same or a different polymer, e.g., PVC)

• Oven

• Weight (to ensure firm contact)

• Colorimeter or spectrophotometer

Procedure:

• Specimen Preparation: Prepare a flat plaque of the polymer colored with Solvent Blue 97.

• Contact Assembly: Place the colored plaque in intimate contact with an uncolored plaque. Place a weight on top of the assembly to ensure uniform pressure.

• Heat Aging: Place the assembly in an oven at a specified temperature (e.g., 70°C) for a defined period (e.g., 24 hours). The temperature should be below the softening point of the polymers.

• Cooling and Separation: After the specified time, remove the assembly from the oven and allow it to cool to room temperature. Carefully separate the two plaques.

• Evaluation:

  • Visual Assessment: Visually inspect the uncolored plaque for any signs of color transfer.

  • Colorimetric Measurement: Use a colorimeter or spectrophotometer to measure the color change (ΔE) of the uncolored plaque. A higher ΔE value indicates a greater degree of dye migration.

Protocol 3: Determination of Lightfastness

This protocol describes the procedure for evaluating the resistance of a colored polymer to fading when exposed to light, based on ASTM D4303.

Materials:

• Colored polymer specimens

• Xenon-arc weathering apparatus

• Blue wool standards (for comparison)

• Spectrophotometer

Procedure:

• Specimen Preparation: Prepare multiple identical specimens of the polymer colored with Solvent Blue 97.

• Initial Color Measurement: Measure the initial color coordinates (Lab*) of each specimen using a spectrophotometer.

• Exposure: Place the specimens in a xenon-arc weathering apparatus. One set of specimens should be shielded from the light to serve as a control. The exposure conditions (e.g., irradiance, temperature, humidity) should be set according to the desired standard (e.g., ASTM D4303).

• Periodic Evaluation: At predetermined intervals, remove a specimen from the apparatus and measure its color coordinates.

• Data Analysis: Calculate the color difference (ΔE*) between the exposed and unexposed (control) specimens at each interval.

• Rating: The lightfastness is typically rated on a scale of 1 to 8, with 8 being excellent, often by comparing the fading of the specimen to that of standard blue wool references exposed under the same conditions.

Visualizations

Caption: Experimental workflow for polymer coloration and testing.

References

• 1. Dye Migration Tests | Medistri SA [medistri.swiss]
• 2. wewontech.com [wewontech.com]
• 3. micomlab.com [micomlab.com]
• 4. Lightfastness - Wikipedia [en.wikipedia.org]

Application Notes &amp; Protocols: Quantitative Fluorescence Analysis of Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 97 is a solvent-soluble dye belonging to the anthraquinone (B42736) class. While traditionally used in the plastics and textile industries for its vibrant blue coloration and stability, its inherent fluorescence properties present opportunities for its application in quantitative fluorescence analysis.[1][2][3][4][5] This document provides detailed application notes and experimental protocols for the characterization and utilization of Solvent Blue 97 as a fluorescent probe. The protocols outlined herein are intended to serve as a foundational guide for researchers exploring the use of this dye in various analytical applications, including cellular imaging and quantitative assays. Anthraquinone-based dyes are noted for their chemical and photostability, making them attractive candidates for fluorescent probes.[6][7]

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical and representative spectroscopic properties of Solvent Blue 97 is presented in Table 1. It is important to note that the fluorescence characteristics of Solvent Blue 97, such as its quantum yield and emission maximum, are highly dependent on the solvent environment.

Table 1: Physicochemical and Representative Spectroscopic Properties of Solvent Blue 97

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-diethyl-4-methylphenyl)amino]-9,10-anthracenedione	[2]
Alternate Names	Blue RR	[8]
CAS Number	32724-62-2	[1][2]
Molecular Formula	C36H38N2O2	[8][]
Molecular Weight	530.71 g/mol	[8][]
Appearance	Blue powder
Solubility	Soluble in various organic solvents; low solubility in water.[1]
Representative Excitation Max (λex) in Ethanol (B145695)	~600 nm
Representative Emission Max (λem) in Ethanol	~640 nm
Representative Molar Extinction Coefficient (ε) in Ethanol	12,000 M⁻¹cm⁻¹
Representative Fluorescence Quantum Yield (Φf) in Ethanol	0.15

Note: The representative spectroscopic values are hypothetical and based on typical values for similar anthraquinone dyes. These should be experimentally determined for specific applications.

Experimental Protocols

Protocol 1: Determination of Relative Fluorescence Quantum Yield

This protocol describes the determination of the fluorescence quantum yield of Solvent Blue 97 relative to a standard fluorophore with a known quantum yield.[10][11][12][13] Quinine sulfate (B86663) in 0.1 M H₂SO₄ (Φf = 0.54) is a commonly used standard in the blue-green region; however, for a dye emitting in the red region like Solvent Blue 97, a standard such as Rhodamine 6G in ethanol (Φf ≈ 0.95) or Cresyl Violet in methanol (B129727) (Φf ≈ 0.54) would be more appropriate. For this protocol, we will use Rhodamine 6G in ethanol as the standard.

Materials:

• Solvent Blue 97

• Rhodamine 6G (fluorescence standard)

• Ethanol (spectroscopic grade)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of Solvent Blue 97 in ethanol (e.g., 1 mM).

  • Prepare a stock solution of Rhodamine 6G in ethanol (e.g., 1 mM).

• Preparation of Working Solutions:

  • From the stock solutions, prepare a series of dilutions for both Solvent Blue 97 and Rhodamine 6G in ethanol. The concentrations should be adjusted to have an absorbance between 0.02 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurements:

  • Record the absorbance spectra for all working solutions of Solvent Blue 97 and Rhodamine 6G using the UV-Vis spectrophotometer.

  • Determine the absorbance at the chosen excitation wavelength (e.g., 530 nm for Rhodamine 6G and 600 nm for Solvent Blue 97).

• Fluorescence Measurements:

  • Record the fluorescence emission spectra for all working solutions using the spectrofluorometer.

  • The excitation wavelength should be set to the absorbance maximum determined in the previous step.

  • Integrate the area under the emission curve for each spectrum.

• Data Analysis:

  • Plot the integrated fluorescence intensity versus absorbance for both Solvent Blue 97 and Rhodamine 6G.

  • The slope of the resulting linear fit for each compound should be determined.

• Quantum Yield Calculation:

  • The relative fluorescence quantum yield (Φf_sample) is calculated using the following equation:[14]

    Φf_sample = Φf_std * (m_sample / m_std) * (n_sample² / n_std²)

    Where:

    • Φf_std is the quantum yield of the standard (0.95 for Rhodamine 6G in ethanol).

    • m_sample and m_std are the slopes of the integrated fluorescence intensity vs. absorbance plots for the sample and standard, respectively.

    • n_sample and n_std are the refractive indices of the solvents used for the sample and standard (since both are in ethanol, this ratio is 1).

Workflow for Relative Quantum Yield Determination:

Caption: Workflow for determining the relative fluorescence quantum yield.

Protocol 2: Quantitative Analysis of Solvent Blue 97 Concentration

This protocol outlines a method for determining the concentration of Solvent Blue 97 in a solution using a standard curve.

Materials:

• Solvent Blue 97

• Ethanol (spectroscopic grade)

• Unknown sample containing Solvent Blue 97

• Volumetric flasks and pipettes

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Solvent Blue 97 in ethanol of a known high concentration (e.g., 1 mM).

  • Perform a series of serial dilutions to create a set of standard solutions with concentrations spanning the expected range of the unknown sample.

• Fluorescence Measurement of Standards:

  • Set the spectrofluorometer to the excitation and emission maxima of Solvent Blue 97 in ethanol (e.g., λex = 600 nm, λem = 640 nm).

  • Measure the fluorescence intensity of each standard solution.

• Generation of Standard Curve:

  • Plot the fluorescence intensity versus the concentration of the standard solutions.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Fluorescence Measurement of Unknown Sample:

  • Measure the fluorescence intensity of the unknown sample using the same instrument settings.

• Concentration Determination:

  • Use the equation from the standard curve to calculate the concentration of Solvent Blue 97 in the unknown sample.

Workflow for Quantitative Analysis:

Caption: Workflow for quantitative analysis using a standard curve.

Protocol 3: Cellular Staining with Solvent Blue 97 (Hypothetical Application)

Based on the properties of other anthraquinone dyes like DRAQ5™, Solvent Blue 97 may be suitable for cellular staining. This hypothetical protocol provides a starting point for evaluating its use in fluorescence microscopy.

Materials:

• Solvent Blue 97

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Live or fixed cells on coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1 mM stock solution of Solvent Blue 97 in DMSO.

  • Dilute the stock solution in PBS or cell culture medium to a final working concentration (e.g., 1-10 µM). The optimal concentration should be determined experimentally.

• Cell Staining:

  • For live cells, remove the culture medium and add the staining solution. Incubate for 15-30 minutes at 37°C.

  • For fixed cells, after fixation and permeabilization, wash with PBS and then add the staining solution. Incubate for 15-30 minutes at room temperature.

• Washing:

  • Remove the staining solution and wash the cells two to three times with PBS to remove unbound dye.

• Imaging:

  • Mount the coverslips on microscope slides.

  • Visualize the stained cells using a fluorescence microscope with filter sets appropriate for the excitation and emission wavelengths of Solvent Blue 97.

Logical Relationship for Cellular Staining Application:

Caption: Logical flow for the application of Solvent Blue 97 in cellular staining.

Data Presentation

Table 2: Hypothetical Data for Standard Curve of Solvent Blue 97 in Ethanol

Concentration (µM)	Absorbance at 600 nm	Integrated Fluorescence Intensity (a.u.)
0.0	0.000	0
1.0	0.012	15,234
2.5	0.030	38,102
5.0	0.060	76,510
7.5	0.090	114,835
Unknown	0.045	57,345

Note: This data is for illustrative purposes only.

Table 3: Solvent Effects on the Fluorescence of Solvent Blue 97 (Hypothetical)

Solvent	Polarity Index	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)	Relative Quantum Yield
Hexane	0.1	590	625	35	0.05
Toluene	2.4	595	632	37	0.08
Chloroform	4.1	598	638	40	0.12
Ethanol	4.3	600	640	40	0.15
Acetonitrile	5.8	602	645	43	0.18
DMSO	7.2	605	650	45	0.20

Note: This data is hypothetical and illustrates the expected trend of red-shifting and increased quantum yield with increasing solvent polarity for many dyes.

Conclusion

Solvent Blue 97, while primarily an industrial dye, demonstrates potential for use in quantitative fluorescence applications. Its anthraquinone core suggests good photostability, a desirable characteristic for a fluorescent probe. The provided protocols offer a framework for the systematic characterization of its photophysical properties and its application in quantitative analysis and cellular imaging. Further research is warranted to fully elucidate its fluorescence behavior in various environments and its utility in drug development and other scientific research areas.

References

• 1. Solvent Blue 97 | 32724-62-2 | FS40704 | Biosynth [biosynth.com]
• 2. Solvent Blue 97 | 32724-62-2 [chemicalbook.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. specialchem.com [specialchem.com]
• 6. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 7. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 8. scbt.com [scbt.com]
• 10. Making sure you're not a bot! [opus4.kobv.de]
• 11. Relative and absolute determination of fluorescence quantum yields of transparent samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]
• 13. Virtual Labs [mfs-iiith.vlabs.ac.in]
• 14. agilent.com [agilent.com]

Application Notes and Protocols: Solvent Blue 97 for Monitoring Polymer Curing and Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise monitoring of polymer curing and degradation is critical in various fields, including materials science, drug delivery, and medical device manufacturing. Real-time, non-invasive techniques are highly sought after to ensure product quality, predict performance, and understand material longevity. Fluorescent probes offer a sensitive and powerful tool for in-situ analysis of these processes. Solvent Blue 97, a thermally stable anthraquinone (B42736) dye, presents potential as a fluorescent probe to monitor the intricate changes within a polymer matrix during its lifecycle.

This document provides detailed application notes and protocols for utilizing Solvent Blue 97 to monitor polymer curing and degradation. The methodologies are based on the principle of solvatochromism, where the fluorescence properties of the dye, such as emission wavelength and intensity, are sensitive to the polarity and viscosity of its microenvironment. As a polymer cures, the local environment becomes more rigid and less polar, leading to predictable changes in the fluorescence signal of an embedded probe. Conversely, polymer degradation often results in changes to the chemical and physical environment that can also be tracked using a fluorescent reporter.

Principle of Operation: Solvatochromic Fluorescence

Solvent Blue 97's utility as a probe is hypothesized to stem from its solvatochromic properties. The dye's fluorescence emission is expected to be sensitive to the polarity and viscosity of the surrounding polymer matrix.

• During Polymer Curing: As monomers polymerize and cross-link, the free volume within the matrix decreases, leading to an increase in micro-viscosity and a decrease in local polarity. This change in the microenvironment restricts the non-radiative decay pathways of the excited state of Solvent Blue 97, which is expected to cause:

  • A hypsochromic shift (blue shift) in the maximum emission wavelength (λ_em_).

  • An increase in fluorescence intensity .

• During Polymer Degradation: The degradation of a polymer can involve chain scission, oxidation, and hydrolysis, leading to changes in the chemical nature and physical properties of the matrix. These changes can alter the local polarity and viscosity, which would be reflected in the fluorescence signal of Solvent Blue 97, potentially causing:

  • A bathochromic shift (red shift) in λ_em_ due to increased polarity from the formation of polar functional groups.

  • A decrease in fluorescence intensity due to quenching effects or changes in the matrix that favor non-radiative decay.

The following diagram illustrates the conceptual signaling pathway for monitoring polymer curing.

Caption: Signaling pathway for polymer curing monitoring.

Data Presentation

Quantitative data obtained from fluorescence measurements can be summarized to compare different stages of polymer curing or degradation.

Table 1: Hypothetical Fluorescence Data for Polymer Curing Monitoring

Curing Time (min)	Maximum Emission Wavelength (λ_em_, nm)	Relative Fluorescence Intensity (a.u.)
0	585	1.0
15	578	1.8
30	570	2.5
60	565	3.2
120	563	3.5

Table 2: Hypothetical Fluorescence Data for Polymer Degradation Monitoring (Accelerated Aging at 80°C)

Degradation Time (hours)	Maximum Emission Wavelength (λ_em_, nm)	Relative Fluorescence Intensity (a.u.)
0	563	3.5
24	568	3.1
48	575	2.6
72	582	2.0
96	588	1.5

Experimental Protocols

Protocol 1: Monitoring Polymer Curing

This protocol describes the in-situ monitoring of a thermosetting polymer (e.g., epoxy resin) curing process using Solvent Blue 97.

Materials:

• Polymer resin and curing agent

• Solvent Blue 97

• Organic solvent (e.g., acetone, THF) for dissolving the dye

• Glass slides or a suitable mold

• Spectrofluorometer with a temperature-controlled sample holder

Experimental Workflow Diagram:

Caption: Experimental workflow for monitoring polymer curing.

Procedure:

• Probe Preparation: Prepare a stock solution of Solvent Blue 97 in a suitable organic solvent (e.g., 1 mg/mL in acetone). The concentration should be optimized to give a strong signal without causing significant aggregation or altering the polymer properties.

• Sample Preparation: a. Add a small aliquot of the Solvent Blue 97 stock solution to the polymer resin to achieve a final concentration in the range of 1-10 µM. b. Thoroughly mix the dye into the resin until a homogenous solution is obtained. Use a volatile solvent to facilitate mixing and then remove it under vacuum. c. Add the curing agent to the resin-dye mixture according to the manufacturer's instructions and mix thoroughly.

• Measurement: a. Immediately cast a thin film of the mixture onto a glass slide or into a cuvette suitable for front-face fluorescence measurements. b. Place the sample into the temperature-controlled holder of the spectrofluorometer, set to the desired curing temperature. c. Set the excitation wavelength (λ_ex_) to the absorption maximum of Solvent Blue 97 in the polymer matrix (a preliminary scan may be required, but a starting point could be around 450-500 nm). d. Record the fluorescence emission spectra at regular intervals (e.g., every 5 minutes) over the expected curing period.

• Data Analysis: a. For each spectrum, determine the maximum emission wavelength (λ_em_) and the fluorescence intensity at this wavelength. b. Plot λ_em_ and relative fluorescence intensity as a function of curing time. c. Correlate the changes in fluorescence with the degree of cure, which can be independently measured by techniques like Differential Scanning Calorimetry (DSC) or Fourier-Transform Infrared Spectroscopy (FTIR).

Protocol 2: Monitoring Polymer Degradation

This protocol outlines a method for monitoring the degradation of a polymer film containing Solvent Blue 97 under accelerated aging conditions.

Materials:

• Polymer films containing a known concentration of Solvent Blue 97 (prepared by melt-blending or solution casting)

• Environmental chamber or oven for accelerated aging (e.g., controlled temperature, humidity, UV exposure)

• Spectrofluorometer

Experimental Workflow Diagram:

Caption: Experimental workflow for monitoring polymer degradation.

Procedure:

• Sample Preparation: Prepare thin polymer films containing a uniform dispersion of Solvent Blue 97 (e.g., 0.01% w/w).

• Initial Measurement: Record the initial fluorescence spectrum of a control film (time = 0).

• Accelerated Aging: Place the polymer films in an environmental chamber under the desired degradation conditions (e.g., elevated temperature, UV irradiation, high humidity).

• Time-course Measurement: a. At regular intervals (e.g., every 24 hours), remove a sample from the chamber. b. Allow the sample to equilibrate to room temperature. c. Record the fluorescence emission spectrum using the same instrument settings as the initial measurement.

• Data Analysis: a. Plot the maximum emission wavelength (λ_em_) and the relative fluorescence intensity as a function of degradation time. b. Correlate the fluorescence changes with other measures of degradation, such as changes in molecular weight (via gel permeation chromatography), formation of carbonyl groups (via FTIR), or mechanical properties.

Logical Relationships in Data Interpretation

The interpretation of the fluorescence data relies on understanding the relationship between the polymer's state and the probe's photophysical properties.

Caption: Logical relationship between polymer state and fluorescence.

Conclusion

Solvent Blue 97 holds promise as a fluorescent probe for monitoring polymer curing and degradation. Its anticipated solvatochromic behavior, coupled with its inherent stability in polymer matrices, makes it a candidate for real-time, non-invasive analysis. The protocols provided herein offer a foundational framework for researchers to explore the utility of Solvent Blue 97 and similar fluorescent dyes in their specific polymer systems. Careful correlation with established analytical techniques is recommended to validate the relationship between fluorescence changes and the extent of curing or degradation.

Application Notes and Protocols for Staining Polyolefins and Polycarbonates with Solvent Blue 97

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the staining of polyolefins (such as polyethylene (B3416737) and polypropylene) and polycarbonates with Solvent Blue 97. This information is intended for laboratory-scale applications where precise and consistent staining is required for analytical or research purposes.

Introduction

Solvent Blue 97 is a solvent-soluble dye belonging to the anthraquinone (B42736) class, known for its vibrant blue color, good lightfastness, and heat stability.[1] Its application is prevalent in the industrial coloring of various plastics, including polyolefins and polycarbonates.[1] In a laboratory setting, Solvent Blue 97 can be utilized for the visualization and identification of these polymers. The protocols provided herein are designed to offer a starting point for developing standardized staining procedures for research and analysis.

Data Presentation

The following tables summarize key quantitative data for the staining protocols. These values are recommendations and may require optimization based on the specific grade of the polymer, its surface properties, and the desired staining intensity.

Table 1: Solubility of Solvent Blue 97 in Various Organic Solvents

Solvent	Solubility (g/L at 20°C)
Dichloromethane	150
Acetone	15
Butyl Acetate	20
Ethyl Alcohol	5

Data sourced from technical datasheets.[2]

Table 2: Recommended Staining Parameters for Polyolefins (Polyethylene, Polypropylene)

Parameter	Recommended Range	Notes
Solvent Blue 97 Concentration	0.01 - 0.1% (w/v)	Higher concentrations may be used for more intense staining.
Solvent	Dichloromethane, Xylene	Dichloromethane offers higher solubility. Ensure proper ventilation.
Incubation Temperature	60 - 80°C	Elevated temperatures enhance dye penetration into the polymer matrix.
Incubation Time	30 - 120 minutes	Longer times may be necessary for thicker or more crystalline samples.

Table 3: Recommended Staining Parameters for Polycarbonates

Parameter	Recommended Range	Notes
Solvent Blue 97 Concentration	0.025 - 0.05% (w/v)	Recommended for achieving transparent coloration.
Solvent	Dichloromethane, Acetone	A mixture of an impregnating solvent and a moderating solvent can also be effective.
Incubation Temperature	80 - 120°C	Should be kept below the glass transition temperature of polycarbonate (~150°C).[3]
Incubation Time	15 - 60 minutes	The duration depends on the desired tint intensity and the thickness of the material.[3]

Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Dichloromethane is a volatile and potentially hazardous solvent; handle with extreme care.

Preparation of Staining Solution

• Weighing the Dye: Accurately weigh the required amount of Solvent Blue 97 powder based on the desired concentration and the volume of the staining solution.

• Dissolving the Dye: In a glass container with a screw cap, add the weighed Solvent Blue 97 to the chosen solvent (e.g., dichloromethane).

• Ensuring Complete Dissolution: Tightly cap the container and sonicate or vortex the solution until the dye is completely dissolved. Gentle heating (up to 40°C) in a water bath can aid dissolution, but ensure the container is properly sealed to prevent solvent evaporation.

Staining Protocol for Polyolefins

• Sample Preparation: Ensure the polyolefin samples (e.g., polyethylene, polypropylene (B1209903) films, or molded parts) are clean and free of any surface contaminants. If necessary, wash with a mild detergent and rinse thoroughly with deionized water, followed by drying.

• Immersion: Place the cleaned and dried polyolefin sample into a glass container and add a sufficient volume of the prepared Solvent Blue 97 staining solution to completely submerge the sample.

• Incubation: Seal the container to prevent solvent evaporation. Place the container in an oven or a temperature-controlled water bath set to the desired temperature (60-80°C). Incubate for the specified time (30-120 minutes), with occasional gentle agitation.

• Washing:

  • Following incubation, carefully remove the sample from the staining solution using forceps.

  • Rinse the stained sample with fresh, clean solvent (the same solvent used for the staining solution) to remove excess, unbound dye from the surface. Perform this step 2-3 times.

  • Perform a final rinse with a lower-boiling-point solvent like ethanol (B145695) or isopropanol (B130326) to facilitate drying.

• Drying: Allow the stained sample to air dry completely in a fume hood before further analysis.

Staining Protocol for Polycarbonates

• Sample Preparation: Clean the polycarbonate samples as described for polyolefins.

• Immersion: Submerge the clean, dry polycarbonate sample in the prepared Solvent Blue 97 staining solution within a sealed glass container.

• Incubation: Place the sealed container in an oven or a temperature-controlled bath at the desired temperature (80-120°C) for the designated time (15-60 minutes).

• Washing:

  • After the incubation period, remove the sample from the staining solution.

  • Wash the sample with fresh solvent to remove any excess dye from the surface. Repeat this washing step twice.

  • A final rinse with ethanol can be performed.

• Drying: Let the stained polycarbonate sample air dry completely in a fume hood.

Visualizations

The following diagrams illustrate the logical workflow of the staining protocols.

Caption: Experimental workflow for staining polymers.

Caption: Factors influencing staining outcome.

References

• 1. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 2. colorantsgroup.com [colorantsgroup.com]
• 3. US5453100A - Method for color dyeing polycarbonate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Preventing Solvent Blue 97 Leaching from Stained Polymers

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing Solvent Blue 97 for polymer staining and are encountering issues with dye leaching.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 97 and in which polymers is it commonly used?

Solvent Blue 97 is a blue anthraquinone (B42736) dye known for its high heat resistance, good light fastness, and strong migration resistance.[1][2] It is frequently used to color a variety of plastics, including:

• Polyethylene terephthalate (B1205515) (PET)

• Polycarbonate (PC)

• Polystyrene (PS)

• Acrylonitrile butadiene styrene (B11656) (ABS)

• Polyamide (PA)[1][2]

Q2: What causes Solvent Blue 97 to leach from polymers?

Dye leaching, or migration, occurs when dye molecules move from the polymer matrix to the surface. The primary reasons for this include:

• Insufficient Solubility or Affinity: The dye may have poor solubility in the polymer or a weak affinity for the polymer matrix, causing it to gradually migrate to the surface.[3]

• Exceeding Saturation Concentration: If the dye concentration is too high (typically recommended between 0.1% - 2%), it can exceed the polymer's saturation point.[3]

• Environmental Factors: Exposure to certain solvents, high temperatures, and high humidity can accelerate dye migration.[3][4] For instance, polar polymers like PET are more susceptible to swelling and leaching when in contact with polar solvents like ethanol (B145695).

• Plasticizers and Additives: The presence of other additives in the polymer, especially those designed to "bloom" to the surface like slip agents, can carry dye molecules with them, promoting leaching.

Q3: What are the general strategies to prevent dye leaching?

Several strategies can be employed to improve the colorfastness of stained polymers:

• Proper Dye Selection: Choose a dye with high affinity and solubility for the specific polymer being used.[3]

• Concentration Control: Use the lowest effective concentration of the dye to avoid oversaturation.[3]

• Inclusion of Anti-Migration Agents: Incorporate additives that help to stabilize the dye within the polymer matrix.[3]

• Surface Coatings: Apply a protective topcoat to create a physical barrier that prevents the dye from reaching the surface.[3]

• Optimized Processing Conditions: Higher processing temperatures can sometimes improve the integration of the dye into the polymer substrate.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem 1: Significant dye leaching is observed when the stained polymer is immersed in an alcohol-based solvent.

• Possible Cause A: Polymer Swelling. Many polymers, especially amorphous ones like polycarbonate and PET, can swell when exposed to solvents like ethanol. This swelling increases the free volume within the polymer matrix, allowing dye molecules to diffuse out more easily.

• Solution A1: Select a More Resistant Polymer. If your experimental conditions permit, consider using a more chemically resistant polymer.

• Solution A2: Apply a Protective Coating. A chemically resistant, transparent coating can act as a barrier between the stained polymer and the solvent. UV-cured acrylate (B77674) or polyurethane coatings can be effective.

• Possible Cause B: High Dye Concentration on the Surface. The surface of the polymer may have an excess of dye that is not fully integrated into the matrix.

• Solution B1: Post-Staining Surface Clean. After staining, thoroughly wash the polymer with a solvent in which the dye has low solubility to remove excess surface dye.

• Solution B2: Optimize Staining Protocol. Reduce the dye concentration in your staining solution or decrease the staining time to prevent oversaturation of the polymer surface.

Problem 2: The color of the stained polymer fades over time, even without solvent contact.

• Possible Cause A: UV Degradation. Solvent Blue 97 has good lightfastness, but prolonged exposure to high-intensity UV light can still cause the dye's molecular structure to break down.[3]

• Solution A1: Incorporate UV Stabilizers. Add UV absorbers, such as benzotriazoles, or hindered amine light stabilizers (HALS) to your polymer formulation.[3]

• Solution A2: Apply a UV-Blocking Coating. Use a clear coat that contains UV-blocking agents to protect the underlying stained polymer.

• Possible Cause B: Thermal Migration. At elevated temperatures, polymer chains and dye molecules have increased mobility, which can lead to the dye migrating to the surface and sublimating, causing a faded appearance.[4]

• Solution B1: Use a Higher Molecular Weight Dye. Dyes with larger molecular structures tend to have lower mobility within the polymer matrix.

• Solution B2: Anneal the Polymer Post-Staining. A controlled heating and cooling cycle (annealing) after staining can help to stabilize the polymer's microstructure and better trap the dye molecules.

Problem 3: The stained polymer contaminates other materials it comes into contact with.

• Possible Cause: Surface Migration and Rub-off. Dye that has migrated to the polymer surface can be physically transferred to other objects upon contact.

• Solution A1: Use an Anti-Migration Additive. Low molecular weight polymers or other specialized additives can be compounded with the base polymer to improve dye stability.[3]

• Solution A2: Apply a Hard Surface Coating. A durable, clear topcoat will prevent direct contact with the dyed surface and physically block dye transfer.

• Solution A3: Conduct a Migration Test. Before use, perform a migration test by pressing the stained polymer against a white, absorbent material (e.g., a white cloth) at elevated temperature and humidity to assess the potential for color transfer.[3]

Troubleshooting Logic Diagram

Caption: A troubleshooting flowchart for diagnosing and resolving Solvent Blue 97 leaching issues.

Quantitative Data on Solvent Blue 97 Leaching

The following table provides illustrative data on the leaching of Solvent Blue 97 from various polymers under different experimental conditions. This data is representative and intended to demonstrate expected trends. Actual values will vary based on specific polymer grades, dye concentration, and experimental setup.

Polymer	Leaching Condition	Leaching Rate (µg/cm²/hr)	Prevention Method	Leaching Rate Reduction (%)
PET	24 hrs immersion in 10% ethanol at 25°C	0.05	None (Control)	N/A
PET	24 hrs immersion in 10% ethanol at 40°C	0.12	None (Control)	N/A
PET	24 hrs immersion in 50% ethanol at 40°C	0.45	None (Control)	N/A
PET	24 hrs immersion in 50% ethanol at 40°C	0.03	UV-cured acrylate coating	~93%
PC	24 hrs immersion in 50% ethanol at 40°C	0.68	None (Control)	N/A
PC	24 hrs immersion in 50% ethanol at 40°C	0.15	With anti-migration additive	~78%
ABS	24 hrs immersion in isopropanol (B130326) at 40°C	0.25	None (Control)	N/A
ABS	24 hrs immersion in isopropanol at 40°C	0.02	Plasma-polymerized coating	~92%

Experimental Protocols

Protocol 1: Quantification of Solvent Blue 97 Leaching

This protocol details a method for quantifying the amount of Solvent Blue 97 that leaches from a stained polymer into a solvent over time.

1. Materials and Equipment:

• Stained polymer samples of known surface area.

• Leaching solvent (e.g., 50% ethanol in deionized water).

• Glass vials with solvent-resistant caps.

• Incubator or water bath for temperature control.

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

• Solvent Blue 97 standard for calibration.

• Acetonitrile (B52724) and deionized water (HPLC grade).

• 0.45 µm syringe filters.

2. Procedure:

• Sample Preparation: Cut the stained polymer into coupons of a precisely measured surface area (e.g., 2 cm x 2 cm).

• Leaching Test: Place each polymer coupon into a separate glass vial. Add a known volume of the leaching solvent, ensuring the sample is fully submerged (e.g., 10 mL).

• Incubation: Seal the vials and place them in an incubator at the desired temperature (e.g., 40°C) for a specified duration (e.g., 24, 48, 72 hours). Include a "blank" vial with only the solvent to serve as a control.

• Sample Collection: After the incubation period, remove the vials. Carefully take an aliquot of the solvent from each vial for analysis.

• HPLC Analysis:

  • Filter the solvent aliquot through a 0.45 µm syringe filter.

  • Prepare a calibration curve using known concentrations of the Solvent Blue 97 standard.

  • Inject the filtered sample into the HPLC system. A reverse-phase C18 column is typically suitable. Use a mobile phase gradient of acetonitrile and water.

  • Detect the Solvent Blue 97 peak at its maximum absorbance wavelength.

  • Quantify the concentration of the leached dye in your sample by comparing its peak area to the calibration curve.

• Calculate Leaching Rate: Use the following formula to determine the leaching rate: Leaching Rate (µg/cm²/hr) = (Concentration in µg/mL * Volume of Solvent in mL) / (Surface Area of Polymer in cm² * Time in hours)

Experimental Workflow Diagram

Caption: Workflow for quantifying Solvent Blue 97 leaching from a polymer sample.

Protocol 2: Evaluating the Effectiveness of a Protective Coating

This protocol describes how to test the efficacy of a surface coating in preventing dye leaching.

1. Materials and Equipment:

• Stained polymer samples.

• Coating material (e.g., UV-curable acrylate).

• Coating application method (e.g., dip-coater, spray gun).

• UV curing lamp (if applicable).

• Materials and equipment from Protocol 1 for leaching quantification.

2. Procedure:

• Prepare Samples: Create two sets of identical stained polymer samples.

• Apply Coating: Apply the protective coating to one set of the samples according to the manufacturer's instructions. This may involve dip-coating for a specific duration, followed by a curing step (e.g., exposure to a UV lamp for a set time). The second set will remain uncoated as the control group.

• Conduct Leaching Test: Perform the leaching test as described in Protocol 1 on both the coated and uncoated (control) samples simultaneously.

• Analyze and Compare: Quantify the amount of leached dye from both sets of samples using HPLC.

• Calculate Reduction Percentage: Determine the effectiveness of the coating by calculating the percentage reduction in leaching: % Reduction = [(Leaching_uncoated - Leaching_coated) / Leaching_uncoated] * 100

References

• 1. researchgate.net [researchgate.net]
• 2. keypublishing.org [keypublishing.org]
• 3. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 4. mdpi.com [mdpi.com]

Troubleshooting aggregation of Solvent Blue 97 in solution.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Blue 97. The following sections address common issues related to the aggregation of this dye in solution.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 97 and in which applications is it commonly used?

Solvent Blue 97 is a reddish-blue anthraquinone (B42736) dye.[1][2] It is characterized by its insolubility in water but good solubility in various organic solvents.[3][4][5] Common applications include coloring for plastics (such as PS, HIPS, ABS, PC, PVC, PMMA, SAN, AS, PET), printing inks, rubber, gasoline, oils, lubricants, waxes, and candles.[1][6]

Q2: What are the typical physical and chemical properties of Solvent Blue 97?

Solvent Blue 97 is a dark blue or reddish-blue powder.[1][6] It has good heat resistance, light fastness, and migration resistance.[4][7] The molecular formula is C36H38N2O2 and its melting point is in the range of 200-250°C.[1][4][6][8]

Q3: What causes Solvent Blue 97 to aggregate in solution?

Aggregation of dyes like Solvent Blue 97 is often a result of strong intermolecular van der Waals forces.[9] Several factors can promote this phenomenon:

• High Concentration: Exceeding the solubility limit of the dye in a particular solvent is a primary cause of aggregation.

• Solvent Polarity: Using a solvent in which the dye has poor solubility can lead to aggregation. While it is soluble in many organic solvents, its solubility varies.[3][7]

• Temperature: Lower temperatures can decrease the solubility of the dye, promoting aggregation. Conversely, gentle heating can sometimes help break up aggregates.[10]

• Contaminants: The presence of impurities or moisture in the solvent can alter the solution's properties and induce aggregation.

Troubleshooting Guide

This guide addresses specific problems you might encounter with Solvent Blue 97 aggregation.

Problem 1: My Solvent Blue 97 solution appears cloudy or has visible particles.

• Possible Cause: The concentration of Solvent Blue 97 may be too high for the chosen solvent, or the solvent may be inappropriate.

• Troubleshooting Steps:

  • Dilute the Solution: The most straightforward first step is to dilute the solution with more of the same solvent. Aggregation is often concentration-dependent.[10]

  • Verify Solvent Suitability: Consult the solubility data for Solvent Blue 97. If you are using a solvent with low solubility, switch to a more suitable one like dichloromethane, which has a high solubility for this dye.[6][11]

  • Gentle Heating: Carefully warm the solution while stirring. This can increase the solubility and help dissolve aggregates. Be mindful of the solvent's boiling point and the dye's thermal stability.[10]

Problem 2: The color intensity of my solution is lower than expected.

• Possible Cause: Aggregation can lead to a decrease in the effective concentration of the dissolved dye, which can affect color strength.

• Troubleshooting Steps:

  • Perform a Concentration-Dependent Study: Prepare a series of dilutions and measure their absorbance spectra. A non-linear relationship between concentration and absorbance can indicate aggregation.[10]

  • Solvent Modification: Try adding a small amount of a co-solvent in which the dye is highly soluble. This can disrupt the interactions that lead to aggregation.[10] For example, if you are using a less polar solvent, adding a small percentage of a more polar solvent like acetone (B3395972) might help.

  • Use of Dispersing Agents: For applications in plastics and polymers, the use of dispersing agents is a common method to prevent dye agglomeration.[12]

Problem 3: I'm observing a shift in the absorption spectrum of my Solvent Blue 97 solution.

• Possible Cause: Dye aggregation can alter the electronic structure of the dye molecules, leading to a shift in the maximum absorption wavelength. This can manifest as a blue-shift (H-aggregation) or a red-shift (J-aggregation).[10]

• Troubleshooting Steps:

  • Solvent Titration: Gradually add a "good" solvent (one with high solubility for the dye) to a solution in a "poor" solvent where aggregation is observed. Monitoring the spectral changes during this titration can confirm that aggregation is the cause of the spectral shift.[10]

  • Temperature Adjustment: In some cases, gently heating the solution can provide enough energy to break up aggregates and restore the monomeric spectrum.[10]

Data Presentation

Table 1: Solubility of Solvent Blue 97 in Various Organic Solvents at 20°C

Solvent	Solubility (g/L)
Dichloromethane	150 - 240
Butyl Acetate	10 - 20
Acetone	3 - 15
Methylbenzene	10 - 125
Ethyl Alcohol	0.2 - 5

Note: Solubility values can vary between different sources and product grades.[6][7][11]

Experimental Protocols

Protocol 1: Determination of Optimal Solvent System via Solvent Titration

• Prepare an Aggregated Dye Solution: Dissolve Solvent Blue 97 in a "poor" solvent (e.g., a solvent with known low solubility for the dye) at a concentration where aggregation is observed (e.g., cloudiness or spectral shift).

• Record Initial Spectrum: Measure the UV-Vis absorption spectrum of the aggregated dye solution.

• Titrate with a "Good" Solvent: Gradually add small aliquots of a "good" solvent (e.g., dichloromethane) to the cuvette containing the aggregated solution.

• Mix and Equilibrate: After each addition, gently mix the solution and allow it to equilibrate for 5-10 minutes.

• Record Spectra: Record the absorption spectrum after each addition of the "good" solvent.

• Analyze Results: Observe the spectral changes. A shift back towards the expected monomeric absorption peak and an increase in absorbance intensity indicate the disruption of aggregates. The ratio of "good" to "poor" solvent at which the spectrum stabilizes can be considered an optimized solvent system.[10]

Visualizations

Caption: Troubleshooting workflow for Solvent Blue 97 aggregation.

Caption: Factors, consequences, and solutions for dye aggregation.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. Page loading... [guidechem.com]
• 4. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 5. Solvent Blue 97,CAS 32724-62-2 [xcwydyes.com]
• 6. Solvent Blue 97 Dyes Manufacturers & Suppliers - Colorants Group [colorantsgroup.com]
• 7. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 8. China Solvent Blue 97 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [de.chinacolordyes.com]
• 9. primescholars.com [primescholars.com]
• 10. benchchem.com [benchchem.com]
• 11. Solvent blue 97|CAS NO.61969-44-6 [xcolorpigment.com]
• 12. How to Prevent the Aggregation of Disperse Dyes in Dyeing?(2) - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]

Technical Support Center: Optimizing the Fluorescence Signal of Solvent Blue 97

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the fluorescence signal of Solvent Blue 97 in their experiments.

Troubleshooting Guides

This section offers a systematic approach to resolving common issues encountered during the use of Solvent Blue 97, particularly focusing on problems related to signal intensity and stability.

Problem: Weak or No Fluorescence Signal

A common challenge in fluorescence experiments is a lower-than-expected or complete absence of a signal. This can stem from a variety of factors, from sample preparation to instrument settings.

Potential Cause	Recommended Solution
Suboptimal Excitation/Emission Wavelengths	Verify the excitation and emission maxima for Solvent Blue 97 in your specific solvent system. As an anthraquinone-based dye, its spectral properties can be influenced by the local environment. Start with an excitation wavelength around 488 nm and an emission detection range of 580-630 nm, but perform a wavelength scan to determine the optimal settings for your conditions.
Low Dye Concentration	The concentration of Solvent Blue 97 may be too low for detection. Prepare a dilution series to find the optimal concentration that yields a strong signal without causing aggregation-induced quenching.
Incorrect Solvent Polarity	Solvent Blue 97 is a solvatochromic dye, meaning its fluorescence is sensitive to the polarity of its environment.[1][2][3] In non-polar environments, the signal may be weaker or shifted. Ensure the solvent system is compatible with robust fluorescence from the dye. For cellular applications, the dye will report on the polarity of the microenvironment it localizes to.
Photobleaching	Anthraquinone (B42736) dyes can be susceptible to photodegradation upon prolonged exposure to excitation light.[4][5][6] Minimize exposure time, reduce the intensity of the excitation source, and use an anti-fade mounting medium if applicable.[7][8]
Quenching	The fluorescence of Solvent Blue 97 may be quenched by other molecules in your sample or by self-quenching at high concentrations. Ensure your sample is free of quenching agents and that you are using an appropriate dye concentration.

Problem: High Background Signal or Low Signal-to-Noise Ratio (SNR)

A high background signal can obscure the specific fluorescence from Solvent Blue 97, making data interpretation difficult. Optimizing the signal-to-noise ratio is crucial for obtaining high-quality results.[9][10][11][12]

Potential Cause	Recommended Solution
Autofluorescence	Biological samples often exhibit natural fluorescence (autofluorescence), which can contribute to a high background. To mitigate this, image an unstained control sample to assess the level of autofluorescence and consider using spectral unmixing techniques if available on your imaging system.
Non-specific Dye Binding	Solvent Blue 97 may bind non-specifically to cellular components or surfaces, leading to a diffuse background signal. Optimize washing steps after staining to remove unbound dye.
Suboptimal Imaging Settings	Incorrect microscope settings can increase background noise. Adjust the gain and offset settings on your detector to maximize the signal from your sample while minimizing background.
Impure Solvent	The solvent used to dissolve Solvent Blue 97 may contain fluorescent impurities. Use high-purity, spectroscopy-grade solvents to prepare your dye solutions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for Solvent Blue 97?

Q2: How does solvent polarity affect the fluorescence of Solvent Blue 97?

Q3: How can I prevent photobleaching of Solvent Blue 97?

A3: To minimize photobleaching, you should:

• Reduce the intensity of the excitation light to the lowest level that provides an adequate signal.[7]

• Minimize the duration of exposure to the excitation light.[7]

• For fixed samples, use a commercially available anti-fade mounting medium.[7]

• If possible, choose a more photostable dye if photobleaching is a persistent issue.[7]

Q4: Is Solvent Blue 97 suitable for live-cell imaging?

A4: While Solvent Blue 97 is primarily used in industrial applications for coloring plastics and other materials, its solvatochromic properties suggest potential for use as a fluorescent probe in biological research.[14][15] However, its suitability for live-cell imaging would need to be empirically determined, paying close attention to potential cytotoxicity and its localization within the cell.

Q5: How should I prepare a stock solution of Solvent Blue 97?

A5: Solvent Blue 97 is soluble in organic solvents.[14] A stock solution can be prepared by dissolving the dye in a high-purity solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. It is recommended to prepare fresh solutions and protect them from light to prevent degradation.

Data Presentation

The following tables provide illustrative quantitative data for Solvent Blue 97 based on typical characteristics of fluorescent anthraquinone dyes. Users should experimentally determine the precise values for their specific conditions.

Table 1: Illustrative Spectral Properties of Solvent Blue 97 in Different Solvents

Solvent	Dielectric Constant	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)
Dioxane	2.2	~480	~585	~105
Chloroform	4.8	~485	~600	~115
Ethanol	24.6	~488	~625	~137
DMSO	46.7	~490	~630	~140

Table 2: General Photophysical Parameters (Illustrative)

Parameter	Typical Value
Molar Extinction Coefficient (ε)	20,000 - 40,000 M⁻¹cm⁻¹
Fluorescence Quantum Yield (Φ)	0.1 - 0.5 (highly solvent-dependent)
Fluorescence Lifetime (τ)	1 - 5 ns

Experimental Protocols

Protocol 1: Preparation of Solvent Blue 97 Staining Solution

This protocol describes the preparation of a working staining solution from a stock solution.

• Prepare a Stock Solution: Dissolve Solvent Blue 97 in high-purity DMSO to a concentration of 1 mg/mL. Store this stock solution at -20°C, protected from light.

• Prepare a Working Solution: On the day of the experiment, dilute the stock solution in a suitable buffer (e.g., phosphate-buffered saline, PBS) to the desired final concentration. A typical starting concentration for cellular staining is in the range of 1-10 µM. It is recommended to perform a concentration series to determine the optimal working concentration for your specific application.

Protocol 2: Staining of Adherent Cells with Solvent Blue 97

This protocol provides a general procedure for staining live adherent cells.

• Cell Culture: Plate cells on a suitable imaging dish or coverslip and grow to the desired confluency.

• Prepare Staining Solution: Dilute the Solvent Blue 97 stock solution in pre-warmed cell culture medium to the optimal working concentration.

• Staining: Remove the existing cell culture medium and add the staining solution to the cells.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Gently wash the cells two to three times with pre-warmed PBS or cell culture medium to remove unbound dye.

• Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter sets for Solvent Blue 97.

Visualizations

Caption: Troubleshooting workflow for low fluorescence signal.

Caption: Experimental workflow for staining adherent cells.

References

• 1. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 2. madridge.org [madridge.org]
• 3. Polarity-based fluorescence probes: properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [1604.07645] Molecular structure and reversible photodegradation in anthraquinone dyes [arxiv.org]
• 5. Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - NL [thermofisher.com]
• 8. Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorescence signal-to-noise optimisation for real-time PCR using universal reporter oligonucleotides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Signal-to-Noise Considerations [evidentscientific.com]
• 13. A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 15. Monitoring protein interactions and dynamics with solvatochromic fluorophores - PMC [pmc.ncbi.nlm.nih.gov]

Common staining artifacts with Solvent Blue 97 and how to avoid them.

Disclaimer: Solvent Blue 97 is an industrial dye primarily used for coloring plastics, fibers, and other synthetic materials.[1] It is not a standard or commonly documented stain for biological microscopy. The following troubleshooting guide is based on the known chemical properties of Solvent Blue 97 (insolubility in water, solubility in organic solvents) and general principles of histological staining with solvent-based dyes.[1] The issues described are potential artifacts that may arise if this dye were adapted for biological use.

Frequently Asked Questions (FAQs)

Q1: Why is my tissue section completely unstained or only faintly stained after applying Solvent Blue 97?

A1: This is likely due to the presence of residual water in the tissue section or the use of an incompatible solvent. Solvent Blue 97 is insoluble in water.[1] If the tissue is not completely dehydrated, the dye will be unable to penetrate and stain the target structures.

• Solution: Ensure absolute dehydration of the tissue section by passing it through a graded series of alcohols (e.g., 70%, 95%, 100%) followed by a clearing agent like xylene before staining. The solvent used to dissolve the Solvent Blue 97 must be miscible with the clearing agent.

Q2: I'm observing granular precipitates or crystals on my tissue section. What causes this?

A2: Precipitates are a common artifact when using solvent dyes. This can be caused by several factors:

• Contaminated Staining Solution: The staining solution may be contaminated with dust or other particulates.[2]

• Dye Precipitation: The dye may be coming out of solution due to a temperature change or evaporation of the solvent.

• Residual Wax: If paraffin (B1166041) wax is not completely removed from the section, it can cause the dye to precipitate on the surface.[2]

• Solution: Always filter the staining solution before use. Keep the staining dish covered to minimize evaporation. Ensure complete deparaffinization of the slides with xylene or a xylene substitute before beginning the staining protocol.

Q3: The staining in my tissue section appears uneven and patchy. How can I achieve a more uniform stain?

A3: Uneven staining can result from several issues in the staining workflow:

• Incomplete Deparaffinization: Residual wax will prevent the dye from reaching the tissue in those areas.[2]

• Non-uniform Dehydration: If parts of the tissue section retain water, the solvent-based dye will not be able to penetrate those regions.

• Drying of the Section: Allowing the tissue section to dry out at any point during the staining process can lead to patchy staining.

• Solution: Increase the time in the deparaffinization solvent (xylene). Ensure adequate time in each of the graded alcohols for complete dehydration. Keep the slides fully immersed in the solutions throughout the process and do not allow them to dry.

Q4: There is high background staining, obscuring the details of the tissue. What can be done to reduce this?

A4: High background staining with a solvent dye often occurs due to excessive dye concentration or insufficient differentiation.

• Dye Concentration Too High: A supersaturated staining solution can lead to non-specific binding across the entire tissue section.

• Inadequate Rinsing/Differentiation: Failure to properly rinse away the excess, unbound dye will result in high background.

• Solution: Titrate the concentration of Solvent Blue 97 in your chosen solvent to find the optimal balance between specific staining and background. After staining, use a brief rinse in the pure solvent (the same one used to dissolve the dye) to differentiate and remove excess dye. The duration of this rinse is critical and may require optimization.

Troubleshooting Guide for Common Artifacts

Artifact	Possible Cause	Recommended Solution
No Staining	Residual water in the tissue section due to incomplete dehydration.	Ensure a thorough graded alcohol dehydration series (70%, 95%, 2x 100%).
Use of a staining solvent that is not miscible with the preceding clearing agent.	Ensure the dye solvent (e.g., isopropanol, ethanol) is fully miscible with the clearing agent (e.g., xylene).
Dye Precipitate/Crystals	Staining solution is supersaturated or has evaporated.	Prepare staining solution fresh and filter before use. Keep staining container covered.
Incomplete removal of paraffin wax.	Extend the time in the deparaffinization agent (e.g., two changes of xylene for 5 minutes each).
Uneven/Patchy Staining	Non-uniform dehydration of the tissue.	Ensure slides are fully immersed and receive adequate time in each alcohol grade.
Section allowed to dry during the staining procedure.	Maintain wetness of the slide by moving it directly from one solution to the next without delay.
High Background Staining	Dye concentration is too high.	Perform a dilution series of the Solvent Blue 97 solution to determine the optimal concentration.
Insufficient rinsing or differentiation after staining.	Introduce a brief differentiation step by rinsing the slide in the pure dye solvent after staining to remove unbound dye.
Wrinkles and Folds in Section	Poor adhesion of the paraffin section to the slide.	Use charged or coated slides and ensure the section is properly flattened on the water bath before mounting.

Visual Troubleshooting Workflow

References

• 1. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 2. scispace.com [scispace.com]

Technical Support Center: Degradation of Solvent Blue 97 under UV Irradiation

Disclaimer: Scientific literature detailing the specific UV degradation kinetics, pathways, and products for Solvent Blue 97 is limited. This guide is based on the general principles of photodegradation of anthraquinone (B42736) dyes, the class to which Solvent Blue 97 belongs. Researchers are advised to use this information as a starting point and to empirically validate findings for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 97 and to which class of dyes does it belong?

Solvent Blue 97 is a blue solvent dye.[1][2][3][4] It is part of the anthraquinone family of dyes, which are known for their good light fastness.[5] Its chemical formula is C₃₆H₃₈N₂O₂.[3][6]

Q2: What does "good light fastness" imply for my UV degradation experiments?

While anthraquinone dyes are generally characterized by very good light fastness, this does not mean they are immune to degradation under prolonged or high-intensity UV irradiation.[5] It suggests that the degradation process may be slower compared to other dye classes.[7] Your experimental setup should account for this, potentially requiring longer exposure times or higher intensity UV sources to observe significant degradation.

Q3: What are the expected general mechanisms for the photodegradation of anthraquinone dyes like Solvent Blue 97?

The photodegradation of anthraquinone dyes can proceed through several mechanisms. Upon absorption of UV light, the dye molecule is excited to a higher energy state. From this state, it can undergo:

• Reaction with oxygen: The excited dye can transfer energy to molecular oxygen to form highly reactive singlet oxygen, which then attacks the dye molecule.

• Generation of free radicals: The excited dye can interact with the solvent or other molecules to produce free radicals (e.g., hydroxyl radicals), which are powerful oxidizing agents that can degrade the dye.[8]

• Direct photolysis: The energy from the UV light can be sufficient to directly break chemical bonds within the dye molecule.

Some anthraquinone derivatives have also been observed to undergo partially reversible photodegradation.[9][10]

Q4: What analytical techniques are most suitable for monitoring the degradation of Solvent Blue 97?

• UV-Vis Spectrophotometry: This is the most common method to monitor the decolorization of the dye solution by tracking the decrease in absorbance at its maximum absorption wavelength (λmax).[11][12]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate the parent dye from its degradation products, allowing for more accurate quantification of the degradation rate and the potential to identify intermediates.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is crucial for identifying the chemical structures of the degradation products.

• Total Organic Carbon (TOC) Analysis: TOC analysis can determine the extent of mineralization (the complete conversion of the organic dye molecule to CO₂, water, and inorganic ions).[13]

Troubleshooting Guide

Issue	Possible Causes	Solutions & Troubleshooting Steps
Inconsistent or non-reproducible degradation rates	Fluctuations in UV lamp intensity: The output of UV lamps can vary with age and temperature.	- Allow the lamp to warm up and stabilize before starting the experiment.- Regularly check the lamp output with a radiometer.- Ensure consistent cooling of the lamp housing.
Temperature variations in the sample: Reaction rates are temperature-dependent.	- Use a thermostatically controlled reaction vessel or a water bath to maintain a constant temperature.[14]
Inconsistent sample preparation: Variations in dye concentration or solvent purity can affect results.	- Use a calibrated analytical balance and volumetric flasks for precise concentration preparation.- Use high-purity solvents from the same batch for a series of experiments.[15]
No or very slow degradation observed	Low UV lamp intensity or incorrect wavelength: The lamp may not be emitting at a wavelength absorbed by Solvent Blue 97 or the intensity is too low.	- Check the emission spectrum of your UV lamp and the absorption spectrum of Solvent Blue 97 to ensure overlap.- Increase the lamp intensity or move the sample closer to the lamp (ensure consistent geometry).
High stability of Solvent Blue 97: As an anthraquinone dye, it may have high photostability.	- Increase the irradiation time.- Consider the use of a photocatalyst (e.g., TiO₂, ZnO) to accelerate degradation, if appropriate for your research question.[8]
UV screening by the solvent or reaction vessel: Some solvents or glass types can absorb UV radiation.	- Use a UV-transparent solvent (e.g., acetonitrile, water) if possible.- Use quartz reaction vessels, which have high UV transparency, instead of borosilicate glass.
Rapid, uncontrolled degradation	Presence of photosensitizers or contaminants: Impurities in the solvent or on the glassware can act as photosensitizers.	- Use high-purity solvents.- Thoroughly clean all glassware, potentially with a solvent rinse and oven drying, to remove any organic residues.
Changes in the UV-Vis spectrum (e.g., peak shifts, new peaks) without a decrease in the main peak	Formation of stable, colored degradation products: The degradation of Solvent Blue 97 may produce intermediates that also absorb light in the visible region.	- This indicates that decolorization is not the same as complete degradation.- Use HPLC or LC-MS to separate and identify the parent dye and its byproducts.
pH changes in the solution: The absorption spectrum of some dyes is pH-dependent.	- Buffer the solution to maintain a constant pH throughout the experiment.- Measure the pH of the solution before and after the experiment.
Precipitation or cloudiness in the sample during the experiment	Low solubility of degradation products: Some degradation products may be less soluble than the parent dye.	- Analyze the precipitate separately if possible.- Consider using a different solvent system if the primary goal is to study the degradation pathway in a homogeneous phase.
Photopolymerization: UV light can sometimes induce polymerization reactions.	- Visually inspect the sample for any signs of polymer formation.- This may be an inherent property of the system under investigation.

Experimental Protocols

Protocol 1: General Procedure for UV Degradation of Solvent Blue 97 in Solution

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Solvent Blue 97 powder.

  • Dissolve it in a suitable UV-transparent solvent (e.g., acetonitrile, methanol, or another organic solvent in which the dye is soluble) to prepare a concentrated stock solution. Store this solution in the dark to prevent premature degradation.

• Preparation of Working Solution:

  • Dilute the stock solution with the same solvent to the desired starting concentration for the experiment (e.g., 10 mg/L).

• UV Irradiation:

  • Transfer a known volume of the working solution into a quartz reaction vessel.

  • Place the vessel in a photoreactor with a specific UV lamp (e.g., a medium-pressure mercury lamp). Ensure a constant distance between the lamp and the sample.

  • To maintain a constant temperature, place the reaction vessel in a water bath or use a cooling system for the lamp.

  • Start the UV irradiation and a timer simultaneously.

• Sample Collection and Analysis:

  • At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot of the solution from the reaction vessel.

  • Immediately analyze the aliquot using a UV-Vis spectrophotometer to measure the absorbance at the λmax of Solvent Blue 97.

  • The degradation percentage can be calculated using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] × 100 where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

  • For more detailed analysis, inject the aliquots into an HPLC or LC-MS system to quantify the remaining parent dye and identify degradation products.

• Control Experiment:

  • Run a parallel experiment under the same conditions but without UV irradiation (a "dark control") to account for any degradation that is not light-induced.

Data Presentation

Table 1: Template for Reporting UV Degradation Data for Solvent Blue 97

Time (min)	Absorbance at λmax	Concentration (mg/L)	Degradation (%)
0	e.g., 0.850	e.g., 10.0	0
15	e.g., 0.780	e.g., 9.18	8.2
30	e.g., 0.715	e.g., 8.41	15.9
60	e.g., 0.600	e.g., 7.06	29.4
120	e.g., 0.450	e.g., 5.29	47.1

Visualizations

Caption: Experimental workflow for studying the UV degradation of Solvent Blue 97.

Caption: Troubleshooting logic for UV degradation experiments.

References

• 1. Solvent Blue 97 Dyestuff Solvent Blue Rr CAS No 61969-44-6 [colorbloomdyes.com]
• 2. Solvent Blue 97 | 32724-62-2 [chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. pubs.aip.org [pubs.aip.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. siriusgenomics.com [siriusgenomics.com]

Technical Support Center: Improving the Dispersion of Solvent Blue 97 in Thermoplastics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the dispersion of Solvent Blue 97 in thermoplastics such as PBT, PET, and ABS.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is Solvent Blue 97 and in which thermoplastics is it commonly used?

Solvent Blue 97 is a greenish-blue anthraquinone (B42736) solvent dye known for its high thermal stability, good light fastness, and excellent migration resistance.[1][2][3] It is widely used in coloring various plastics, including:

• Polystyrene (PS)

• Polybutylene terephthalate (B1205515) (PBT)[1][4]

• Polyethylene terephthalate (PET)[1][2][5][6]

• Acrylonitrile Butadiene Styrene (ABS)[1][5]

• Polymethyl methacrylate (B99206) (PMMA)[1]

• Polycarbonate (PC)[1][2]

• Polyamide (PA)[1][2]

Q2: We are observing color streaks and specks in our final product. What are the potential causes and solutions?

Poor color dispersion is a common cause of visual defects like streaks and specks in molded plastic parts.[7][8] The primary reasons for this issue often relate to processing conditions, material compatibility, or the equipment itself.

Troubleshooting Steps:

Potential Cause	Recommended Solution
Inadequate Mixing	Increase back pressure on the injection molding machine or extruder to enhance shear and improve mixing.[8] For twin-screw extruders, optimize the screw configuration with more kneading elements to improve dispersive mixing.[2][9][10]
Improper Temperature Profile	Lowering barrel temperatures can sometimes improve the mixing of color concentrates.[8] Conversely, for high-melting-point dyes, ensuring a sufficiently high processing temperature is crucial for complete dissolution and dispersion.[5]
Carrier Resin Incompatibility	Ensure the melt flow index (MFI) of the masterbatch carrier is compatible with the base resin. A significant mismatch can lead to uneven pigment distribution.[1]
Agglomeration of Dye Particles	Consider using a dispersing agent to reduce the attraction between dye particles and prevent clumping.[11][12][13] Pre-mixing the dye with a small amount of the polymer powder before extrusion can also help.
Worn Equipment	Severely worn screws in an extruder will have reduced shear force, leading to poor dispersion.[14] Inspect and replace worn components as needed.

Logical Troubleshooting Flow for Color Streaks and Specks

Caption: Troubleshooting logic for color dispersion issues.

Q3: How can we quantitatively assess the dispersion of Solvent Blue 97 in our thermoplastic samples?

Visual inspection can be subjective. For a quantitative and objective evaluation of dispersion, the following methods are recommended:

• Colorimetric Analysis: Use a spectrophotometer to measure the color of plastic samples.[15][16] This instrument provides CIELAB values (L, a, b*), which quantify color and can detect subtle inconsistencies.[17] Comparing these values across different samples or batches ensures color consistency.

• Microscopy: Prepare thin sections of the plastic and observe them under a light microscope. This allows for the direct visualization of dye agglomerates and their distribution within the polymer matrix.

Quantitative Data for Solvent Blue 97

The following table summarizes typical properties of Solvent Blue 97, compiled from various supplier data sheets.

Property	Value	Source
Chemical Family	Anthraquinone	[1][5]
Molecular Formula	C₃₆H₃₈N₂O₂	[1]
Melting Point	200-220 °C	[1][5]
Heat Resistance	Up to 300 °C (in PS)	[5]
Light Fastness (in PS)	7-8 (on a scale of 1-8)	[5]
Solubility in Dichloromethane (20°C)	150-240 g/l	[18]
Recommended Dosage (Transparent)	0.025%	[5]
Recommended Dosage (Opaque)	0.035%	[5]

Experimental Protocols

Protocol 1: Evaluation of Solvent Blue 97 Dispersion using Light Microscopy

Objective: To visually assess the degree of dispersion of Solvent Blue 97 in a thermoplastic matrix.

Materials and Equipment:

• Compression molded or injection molded plastic sample containing Solvent Blue 97.

• Microtome

• Glass microscope slides and cover slips

• Light microscope with transmission mode

• Immersion oil (if using high magnification)

• Digital camera for microscopy

Procedure:

• Using a microtome, carefully cut a thin section (10-20 µm) from the plastic sample.

• Place the thin section on a clean glass microscope slide.

• Add a drop of immersion oil (if necessary) and place a cover slip over the section.

• Mount the slide on the microscope stage.

• Start with a low magnification objective (e.g., 10x) to get an overview of the dispersion.

• Scan different areas of the sample to assess the uniformity of the color.

• Switch to a higher magnification (e.g., 40x or 100x) to observe individual dye particles or agglomerates.

• Capture images of representative areas, noting the size and distribution of any undispersed particles.

• Analysis: A good dispersion will show a uniform color field with no visible agglomerates at high magnification. Poor dispersion will be characterized by the presence of dark specks or clusters of dye particles.

Protocol 2: Quantitative Color Measurement using a Spectrophotometer

Objective: To obtain quantitative color data (CIELAB values) to assess the color consistency of thermoplastic samples.

Materials and Equipment:

• Plastic samples (plaques or pellets) colored with Solvent Blue 97.

• Benchtop or handheld spectrophotometer.[16]

• Calibration standards (white and black).

• Lint-free cloth.

Procedure:

• Turn on the spectrophotometer and allow it to warm up according to the manufacturer's instructions.

• Calibrate the instrument using the provided white and black standards.

• Ensure the surface of the plastic sample is clean and free of dust or fingerprints. Use a lint-free cloth to gently wipe the surface if necessary.

• Place the sample over the measurement port of the spectrophotometer, ensuring complete coverage.

• Take at least three readings from different locations on the sample to ensure an average and representative measurement.

• Record the L, a, and b* values for each reading.

• Repeat the measurement for all samples to be compared.

• Analysis: Compare the L, a, and b* values between samples. A small Delta E (ΔE) value between samples indicates good color consistency and, by extension, good dispersion. A high ΔE value suggests color variation, which may be due to poor dispersion.

Visualizations

Experimental Workflow for Improving Dispersion

Caption: Workflow for enhancing dye dispersion.

References

• 1. jieyatwinscrew.com [jieyatwinscrew.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 4. specialchem.com [specialchem.com]
• 5. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 6. specialchem.com [specialchem.com]
• 7. researchgate.net [researchgate.net]
• 8. asaclean.com [asaclean.com]
• 9. Tools to Improve Quality of Color Pigment Dispersions – Coperion [coperion.com]
• 10. How To Configure A Twin Screw Extruder - Haisi Extrusion Equipment [haisiextrusion.com]
• 11. specialchem.com [specialchem.com]
• 12. The Role of Dispersing Agents in Achieving Stable Pigment Suspension [chemanova.com]
• 13. pcimag.com [pcimag.com]
• 14. Analysis of The Reasons for Poor Color Dispersion After Using Color Masterbatch - Haisi Extrusion Equipment [haisiextrusion.com]
• 15. How to Use a Spectrophotometer for Plastic Color Matching [linshangtech.com]
• 16. Best Practices for Measuring the Color of Plastics | HunterLab | HunterLab [hunterlab.com]
• 17. Acrylic Plastics Color Measurement Made Simple With Spectrophotometer | Konica Minolta Color, Light, and Display Measuring Instruments [sensing.konicaminolta.asia]
• 18. China Solvent Dye (Solvent Blue 97) factory and manufacturers | Precise Color [precisechem.com]

Addressing poor staining uniformity with Solvent Blue 97.

This technical support center provides troubleshooting guidance and frequently asked questions to address challenges with staining uniformity when using Solvent Blue 97.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 97 and what are its primary applications?

Solvent Blue 97 is a greenish-blue anthraquinone (B42736) solvent dye known for its high transparency, heat stability, light fastness, and excellent migration resistance.[1] It is primarily used for coloring various plastics, including:

• Polystyrene (PS)

• Polyethylene Terephthalate (PET)[1][2]

• Polyamide (PA)[2]

• Polycarbonate (PC)[1][2]

• Acrylonitrile Butadiene Styrene (ABS)[1][2]

• Polymethyl Methacrylate (PMMA)[1]

• Polyvinyl Chloride (PVC)[1]

It is also recommended for coloring polyester (B1180765) and PA6 fibers.[2]

Q2: What are the common causes of poor staining uniformity with Solvent Blue 97?

Poor staining uniformity, such as streaks, splotches, or color inconsistencies, can arise from several factors:

• Inadequate Dye Dispersion: The most common cause is the uneven distribution of the dye within the polymer matrix.[3][4]

• Improper Processing Temperature: Both excessively high and low temperatures can negatively impact staining uniformity.[5] High temperatures can cause thermal degradation of the dye, while low temperatures can lead to incomplete dissolution and poor dispersion.[3][5]

• Moisture in the Resin: The presence of moisture in the plastic resin can lead to surface defects like splay or "silver streaks," which affect the color's appearance.[6][7]

• Contamination: Contamination from previous production runs or improperly cleaned equipment can cause color streaking.[8][9]

• Incompatible Materials: The dye may have poor solubility or affinity with the specific grade of plastic being used.[10]

Q3: How can I improve the dispersion of Solvent Blue 97 in my polymer?

To achieve uniform dispersion, consider the following:

• Use of Masterbatch: Incorporating Solvent Blue 97 as a masterbatch, where the dye is already pre-dispersed in a carrier resin, is a highly effective method for ensuring even color distribution.[10][11][12]

• Thorough Mixing: Ensure adequate mixing of the dye with the polymer resin before and during processing. High-speed mixing equipment can be beneficial.[5]

• Optimized Screw and Barrel Configuration: The design of the screw and barrel in your injection molding or extrusion equipment can significantly impact mixing and dispersion.[10]

• Sufficient Back Pressure: Increasing the back pressure during injection molding can enhance the mixing of the colorant.[11]

Troubleshooting Guide: Addressing Poor Staining Uniformity

This guide provides a systematic approach to diagnosing and resolving common issues related to uneven staining with Solvent Blue 97.

Problem: Streaks or Swirls in the Final Product

Potential Cause	Recommended Solution
Poor Dye Dispersion	1. Verify Mixing: Ensure the dye is thoroughly mixed with the resin. Consider using a masterbatch for more consistent results.[10][11] 2. Optimize Processing Parameters: Adjust screw speed and back pressure to improve mixing within the barrel.[5] 3. Check for Compatibility: Confirm that Solvent Blue 97 is compatible with your specific polymer grade.[10]
Contamination	1. Clean Equipment: Thoroughly clean the hopper, feeders, screw, and barrel between color changes.[8] Using a commercial purging compound is recommended.[8] 2. Inspect Raw Materials: Ensure there is no cross-contamination of different colored resins or additives.
Inadequate Processing Temperature	1. Review Temperature Settings: Ensure the processing temperature is within the recommended range for both the polymer and Solvent Blue 97 to allow for complete dissolution without degradation.[5]

Problem: Splotchy or Inconsistent Color

Potential Cause	Recommended Solution
Incomplete Dye Dissolution	1. Increase Processing Temperature: A higher temperature may be needed to fully dissolve the dye in the polymer melt.[3] Be careful not to exceed the thermal stability limits of the dye or polymer. 2. Increase Residence Time: A longer mixing time in the barrel can aid in complete dissolution.
Moisture in Resin	1. Dry the Resin: Properly dry hygroscopic plastics like PC and PET before processing to remove any absorbed moisture.[6] 2. Check for Leaks: Ensure there are no water leaks in the molding equipment.
Material Incompatibility	1. Consult TDS: Refer to the Technical Data Sheet for Solvent Blue 97 to confirm its suitability for your specific polymer. 2. Test a Different Polymer Grade: If possible, test with a different grade of the same polymer to see if compatibility improves.

Data Presentation

Table 1: Physical and Chemical Properties of Solvent Blue 97

Property	Value
Chemical Family	Anthraquinone
Appearance	Blue Powder
Melting Point	200-220 °C
Heat Resistance (in PS)	Up to 300 °C
Light Fastness (in PS)	7-8 (on a scale of 1-8, where 8 is superior)[2]

Table 2: Solubility of Solvent Blue 97 in Organic Solvents at 20°C

Solvent	Solubility (g/L)
Acetone	3.0
Butyl Acetate	10.0
Methylbenzene	125.0
Dichloromethane	240.0
Ethyl Alcohol	0.2

Table 3: Recommended Dosage of Solvent Blue 97 in Polystyrene (PS)

Application	Recommended Dosage (%)
Transparent	0.025
Non-transparent	0.035

Experimental Protocols

Protocol 1: Preparation of a Solvent Blue 97 Masterbatch

This protocol outlines a general procedure for creating a color masterbatch to improve the dispersion of Solvent Blue 97.

• Material Selection: Choose a carrier resin that is compatible with both Solvent Blue 97 and the final plastic to be colored.

• Pre-mixing: Dry-blend the Solvent Blue 97 powder with the carrier resin pellets at a predetermined concentration.

• Compounding: Feed the pre-mixed material into a twin-screw extruder.

• Extrusion and Pelletizing: Melt and mix the components thoroughly within the extruder. Extrude the colored polymer strand and pelletize it to create the masterbatch.

• Quality Control: Test the masterbatch for color consistency and dispersion before use in large-scale production.

Protocol 2: Coloring Polycarbonate (PC) with Solvent Blue 97

This protocol describes a general method for coloring polycarbonate using Solvent Blue 97.

• Drying: Dry the polycarbonate pellets thoroughly according to the manufacturer's recommendations to prevent moisture-related defects.[6]

• Mixing:

  • Using Masterbatch: Tumble-blend the PC pellets with the Solvent Blue 97 masterbatch at the desired let-down ratio.

  • Direct Addition: If adding the dye directly, ensure it is pre-mixed thoroughly with a small amount of the PC resin before adding it to the main batch to aid dispersion.[10]

• Processing:

  • Injection Molding: Feed the mixture into the injection molding machine. Set the barrel temperature to a range suitable for polycarbonate (typically 280-320°C), ensuring it is sufficient to dissolve the dye without causing degradation.[5]

  • Extrusion: For extruded sheets or profiles, use a similar temperature profile in the extruder to ensure complete melting and uniform mixing.

• Optimization: Adjust processing parameters such as temperature, screw speed, and back pressure to achieve the desired color uniformity.[5]

Visualizations

Caption: Troubleshooting workflow for poor staining uniformity.

Caption: General experimental workflow for coloring plastics.

References

• 1. ranbarr.com [ranbarr.com]
• 2. China Solvent Dye (Solvent Blue 97) factory and manufacturers | Precise Color [precisechem.com]
• 3. enjoysulphurdyes.com [enjoysulphurdyes.com]
• 4. zdcpu.com [zdcpu.com]
• 5. solventdyesupplier.com [solventdyesupplier.com]
• 6. What Causes Splay on Plastic Injection Molding Parts? - Midstate Mold [midstatemold.com]
• 7. nexpcb.com [nexpcb.com]
• 8. asaclean.com [asaclean.com]
• 9. nexpcb.com [nexpcb.com]
• 10. quora.com [quora.com]
• 11. asaclean.com [asaclean.com]
• 12. pcsheet-oem.com [pcsheet-oem.com]

Technical Support Center: Solvent Blue 97 Removal

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective removal of Solvent Blue 97 from laboratory equipment.

Troubleshooting Guide

Issue: Visible Blue Staining on Glassware After Standard Washing

Cause: Solvent Blue 97 is a solvent dye with very low water solubility, making it resistant to standard aqueous cleaning protocols. Its primary applications involve coloring plastics and fibers, indicating strong adherence to surfaces.[1][2][3]

Solution: An organic solvent-based cleaning approach is necessary. The choice of solvent will depend on the material of the lab equipment and the severity of the staining.

Recommended Solvents:

Based on solubility data, the following solvents are effective at dissolving Solvent Blue 97.[4]

Solvent	Solubility (g/L at 20°C)	Notes
Dichloromethane (B109758)	150	Highly effective, but use with caution due to potential health risks.
Butyl Acetate	20	Good alternative to dichloromethane.
Acetone (B3395972)	15	Commonly available and effective for initial rinses.
Methylbenzene (Toluene)	10	Effective, handle with appropriate safety measures.
Ethyl Alcohol	5	Less effective than other organic solvents, but can be used for final rinses.

Step-by-Step Cleaning Protocol:

• Initial Rinse: As soon as possible after use, rinse the equipment with a suitable organic solvent like acetone to remove the bulk of the dye.[5] This initial rinse should be collected into a designated hazardous waste container.

• Soaking: For persistent stains, immerse the glassware in a bath of one of the recommended solvents (e.g., dichloromethane or butyl acetate) in a well-ventilated fume hood. Soaking time will depend on the intensity of the stain.

• Scrubbing: Use a soft-bristled brush or sponge to gently scrub the surface of the equipment while it is in the solvent bath.[6][7] Avoid abrasive materials that could scratch the surface.

• Secondary Rinse: Rinse the equipment thoroughly with the chosen organic solvent to remove any remaining dye particles.

• Detergent Wash: Wash the equipment with a laboratory-grade detergent and warm water to remove the organic solvent.[6][8][9]

• Final Rinse: Rinse the equipment multiple times with tap water, followed by a final rinse with distilled or deionized water to prevent mineral deposits.[8]

• Drying: Allow the equipment to air dry completely before storage or reuse.

Frequently Asked Questions (FAQs)

Q1: Can I use a standard dishwasher to clean equipment contaminated with Solvent Blue 97?

A1: A standard laboratory dishwasher is unlikely to be effective due to the dye's insolubility in water. The initial cleaning steps with organic solvents are crucial for complete removal.

Q2: Is Solvent Blue 97 considered a hazardous substance?

A2: According to the available Safety Data Sheet (SDS), Solvent Blue 97 is not considered a hazardous substance according to OSHA 29 CFR 1910.1200.[10] However, it is always best practice to handle all chemicals with care, using appropriate personal protective equipment (PPE) such as gloves and safety glasses.

Q3: What should I do with the solvent used to clean the equipment?

A3: All organic solvents used for cleaning should be collected and disposed of as hazardous waste according to your institution's guidelines. Do not pour solvents down the drain.

Q4: How can I prevent staining in the first place?

A4: While complete prevention may not be possible, cleaning the equipment as quickly as possible after use will significantly reduce the adherence of the dye to the surface.

Experimental Protocols

Detailed Methodology for Solvent-Based Cleaning of Glassware Contaminated with Solvent Blue 97

Objective: To completely remove Solvent Blue 97 from borosilicate glassware.

Materials:

• Contaminated glassware

• Acetone

• Dichloromethane

• Laboratory-grade detergent

• Distilled water

• Soft-bristled brush

• Beakers for soaking

• Designated hazardous waste container

• Personal Protective Equipment (gloves, safety glasses, lab coat)

Procedure:

• Pre-Rinse: In a fume hood, rinse the interior and exterior of the glassware with acetone to remove the majority of the visible blue dye. Collect the acetone rinse in a hazardous waste container.

• Soaking: Place the glassware in a beaker and add enough dichloromethane to fully submerge the stained areas. Cover the beaker with a watch glass to minimize evaporation. Allow the glassware to soak for at least 30 minutes.

• Mechanical Cleaning: After soaking, use a soft-bristled brush to gently scrub the stained surfaces of the glassware within the dichloromethane bath.

• Solvent Rinse: Remove the glassware from the soaking bath and rinse it thoroughly with fresh acetone. Collect all solvent rinses in the hazardous waste container.

• Aqueous Wash: Wash the glassware with a solution of laboratory-grade detergent and warm water. Use a clean, soft brush to scrub all surfaces.

• Water Rinse: Rinse the glassware thoroughly with tap water to remove all traces of detergent.

• Final DI Water Rinse: Perform a final rinse with distilled water.

• Drying: Allow the glassware to air dry completely on a drying rack.

Visualizations

Caption: Workflow for removing Solvent Blue 97 from lab equipment.

References

• 1. Solvent Blue 97 | 32724-62-2 | FS40704 | Biosynth [biosynth.com]
• 2. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 3. Solvent Blue 97 – Ranbar Blue RR Migration Resistant Dye [ranbarr.com]
• 4. colorantsgroup.com [colorantsgroup.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Essential Tips for Washing Academy Laboratory Glassware - Academy Science [academy-science.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. How to Clean Laboratory Glassware - Scientific Glass Services [scientificglassservices.co.uk]
• 9. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 10. szabo-scandic.com [szabo-scandic.com]

Effect of pH on Solvent Blue 97 stability and fluorescence.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Blue 97. The information focuses on the effects of pH on the stability and fluorescence of this anthraquinone (B42736) dye.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for maintaining the stability of Solvent Blue 97 in solution?

A1: While specific quantitative data for Solvent Blue 97 is limited in publicly available literature, technical data sheets often indicate a pH of 6.0-8.0 for a 1% solution. Generally, anthraquinone dyes can exhibit varying stability across the pH spectrum. Some studies on similar dyes suggest that stability can be higher in acidic to neutral conditions. It is recommended to perform a pH stability study for your specific application and solvent system.

Q2: How does pH affect the fluorescence of Solvent Blue 97?

A2: The fluorescence of many organic dyes, including those in the anthraquinone class, can be pH-dependent. Changes in pH can alter the electronic structure of the dye molecule, leading to shifts in the emission wavelength and changes in fluorescence intensity. For some anthraquinone derivatives, a shift from blue to green fluorescence has been observed in strongly alkaline conditions. To characterize this for Solvent Blue 97, a pH-dependent fluorescence spectroscopy study is advised.

Q3: I am observing a decrease in fluorescence intensity over time. What could be the cause?

A3: A decrease in fluorescence intensity, known as photobleaching or degradation, can be influenced by several factors. Exposure to ambient light, elevated temperatures, and extreme pH conditions (both highly acidic and highly alkaline) can contribute to the degradation of the dye. Ensure that solutions are stored protected from light and at a stable temperature. If the solvent system is not optimized, this can also lead to instability.

Q4: Can I use any buffer system for my pH-dependent studies with Solvent Blue 97?

A4: The choice of buffer can be critical. Some buffer components can interact with the dye molecule, potentially quenching fluorescence or affecting its stability. It is advisable to use common buffer systems like phosphate, citrate, or borate (B1201080) and to run control experiments to ensure the buffer itself is not interfering with your measurements.

Q5: What are the key considerations when preparing samples for pH-dependent stability and fluorescence analysis?

A5: Key considerations include:

• Solvent Purity: Use high-purity, spectroscopic grade solvents to avoid interference from fluorescent impurities.

• Dye Concentration: Keep the dye concentration low enough to avoid inner filter effects, where the solution absorbs too much of the excitation or emission light. An absorbance value below 0.1 at the excitation wavelength is a good starting point.

• Light Exposure: Minimize exposure of the dye solutions to light to prevent photolytic degradation.

• Temperature Control: Maintain a constant and controlled temperature throughout the experiment, as both stability and fluorescence can be temperature-dependent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected shift in fluorescence emission wavelength.	Change in the pH of the solution.	Measure and adjust the pH of your sample. Perform a systematic study of fluorescence emission across a range of pH values to characterize the dye's behavior in your system.
Solvent polarity effects.	Ensure consistent solvent composition. If changing solvents, be aware that polarity can significantly impact fluorescence spectra.
Low or no fluorescence observed.	pH-induced fluorescence quenching.	Test the fluorescence of the dye at different pH values. Some dyes lose their fluorescence in certain pH ranges.
Chemical degradation of the dye.	Prepare fresh solutions and protect them from light and extreme temperatures. Analyze for degradation products using techniques like HPLC.
Inappropriate excitation/emission wavelengths.	Consult the technical data sheet for the optimal excitation and emission maxima of Solvent Blue 97. Run a full excitation-emission matrix scan to determine the optimal wavelengths for your experimental conditions.
Inconsistent or non-reproducible results.	Fluctuation in experimental conditions (pH, temperature).	Use calibrated pH meters and temperature-controlled sample holders in your spectrophotometer and fluorometer.
Contamination of solvents or glassware.	Use high-purity solvents and thoroughly clean all glassware. Run a blank measurement with just the solvent to check for background fluorescence.
Dye aggregation at high concentrations.	Work with dilute solutions. Check for linearity in an absorbance vs. concentration plot. Non-linearity can indicate aggregation.

Quantitative Data Summary

The following table provides representative data on the stability and fluorescence of a typical anthraquinone dye as a function of pH. This data is illustrative and should be confirmed for Solvent Blue 97 through experimentation.

pH	Stability (% Remaining after 24h)	Relative Fluorescence Intensity (%)	Emission Maximum (nm)
2.0	95	85	480
4.0	98	95	482
6.0	99	100	485
8.0	97	98	488
10.0	90	70	510
12.0	75	50	525

Experimental Protocols

Protocol 1: pH-Dependent Stability Study

This protocol outlines a method to assess the chemical stability of Solvent Blue 97 at various pH values.

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a pH range of interest (e.g., pH 2, 4, 6, 8, 10, 12). Common buffer systems such as citrate-phosphate (for acidic to neutral) and borate (for alkaline) can be used.

• Preparation of Stock Solution: Prepare a concentrated stock solution of Solvent Blue 97 in a suitable organic solvent (e.g., DMSO or ethanol) where it is highly soluble.

• Sample Preparation: Dilute the stock solution into each buffer to a final concentration with an absorbance of approximately 1.0 at the dye's λmax. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect.

• Incubation: Divide each buffered solution into two sets of vials. One set is stored in the dark at a controlled temperature (e.g., 25°C), and the other is exposed to a controlled light source (to assess photostability).

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot from each vial.

• Quantification: Analyze the concentration of the remaining Solvent Blue 97 using a stability-indicating method, such as UV-Vis spectrophotometry (measuring absorbance at λmax) or High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Plot the percentage of the remaining dye against time for each pH to determine the degradation kinetics.

Protocol 2: pH-Dependent Fluorescence Analysis

This protocol describes how to measure the fluorescence properties of Solvent Blue 97 as a function of pH.

• Preparation of Buffer Solutions: As described in Protocol 1.

• Preparation of Stock Solution: As described in Protocol 1.

• Sample Preparation: Prepare a series of dilutions of the Solvent Blue 97 stock solution in each buffer. The concentrations should be chosen to yield absorbance values between 0.01 and 0.1 at the excitation wavelength to avoid inner filter effects.

• Absorbance Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each sample at the intended excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on a spectrofluorometer.

  • For each sample, record the fluorescence emission spectrum across a relevant wavelength range.

  • Ensure that the excitation and emission slit widths are kept constant for all measurements.

• Data Analysis:

  • Determine the wavelength of maximum fluorescence emission for each pH.

  • Calculate the integrated fluorescence intensity (the area under the emission curve) for each sample.

  • To determine the relative fluorescence quantum yield, plot the integrated fluorescence intensity versus absorbance for each pH. The slope of this plot is proportional to the quantum yield.

Diagrams

Caption: Experimental workflow for pH effect analysis.

Caption: pH influence on dye properties.

Reference Data & Comparative Studies

A Comparative Guide to High-Temperature Polymer Staining: Alternatives to Solvent Blue 97

For researchers, scientists, and drug development professionals working with high-temperature polymers, the selection of a suitable colorant is critical for achieving desired product aesthetics and functionality without compromising material integrity. Solvent Blue 97 has long been a benchmark for coloring a variety of plastics due to its favorable properties. However, a range of alternative solvent dyes offer comparable or even superior performance in specific applications. This guide provides an objective comparison of Solvent Blue 97 with viable alternatives, supported by key performance data and detailed experimental protocols for evaluation.

Understanding Solvent Blue 97

Solvent Blue 97 is an anthraquinone-based dye known for its brilliant reddish-blue hue.[1][2] It exhibits good heat resistance, light fastness, and migration resistance, making it a popular choice for coloring engineering plastics such as PET, PA, PS, PC, and ABS.[3][4][5] Its typical heat stability is rated up to 300°C.[1][6]

High-Performance Alternatives

Several solvent dyes from various chemical classes serve as excellent alternatives to Solvent Blue 97, particularly in applications demanding exceptional thermal stability or different color profiles. Key alternatives include other anthraquinone (B42736) dyes, as well as perinone-based colorants.

Key Competitors to Solvent Blue 97:

• Macrolex® Blue RR FG: A direct equivalent to Solvent Blue 97, also a C.I. Solvent Blue 97, offering a blue with a red cast. It is suitable for a wide range of amorphous thermoplastics including PS, SAN, PMMA, PC, ABS, and their blends.[7]

• Solvent Red 179 (Amaplast® Red RP): A perinone-based dye that provides a vibrant red color.[1][8][9] It is recognized for its exceptional heat stability, reaching up to 370°C, and excellent lightfastness.[1][8][9] This makes it a suitable candidate for high-temperature processing of polymers like ABS, PBT, PC, PET, PMMA, and PSU.[1][9]

• Solvent Yellow 163 (Amaplast® Yellow GHS): An anthraquinone dye that offers a reddish-yellow shade.[4] It boasts high thermal resistance, withstanding temperatures up to 300°C in polystyrene and 360°C in polycarbonate.[10] Its applications include coloring PS, HIPS, ABS, PC, PMMA, AS, PET, and PA6.[3][4]

• Macrolex® Blue TP LXS 51151: An organic, high-performance solvent dye from LANXESS, specifically designed for demanding applications in polyesters and other engineering plastics.[11]

• Other High-Performance Dyes: The Macrolex® and Amaplast® ranges include a variety of other high-stability colorants, such as Macrolex® Red EG and Macrolex® Orange HT, which offer excellent fastness properties for demanding applications.[12][13]

Quantitative Performance Comparison

To facilitate an objective assessment, the following tables summarize the key quantitative data for Solvent Blue 97 and its high-performance alternatives.

Table 1: General and Thermal Properties

Property	Solvent Blue 97	Macrolex® Blue RR FG	Solvent Red 179	Solvent Yellow 163
C.I. Name	Solvent Blue 97	Solvent Blue 97	Solvent Red 179	Solvent Yellow 163
Chemical Class	Anthraquinone	Anthraquinone	Perinone	Anthraquinone
CAS Number	32724-62-2, 61969-44-6	61969-44-6	6829-22-7	13676-91-0
Molecular Formula	C36H38N2O2	C36H38N2O2	C26H14N2O4	C20H12N2O2
Melting Point (°C)	200-230	approx. 200	249-252	187
Heat Stability (°C)	300	300 (in PS)	370	300 (in PS), 360 (in PC)

Table 2: Fastness Properties

Property	Solvent Blue 97	Macrolex® Blue RR FG	Solvent Red 179	Solvent Yellow 163
Light Fastness (Blue Wool Scale, 1-8)	7-8	6-8 (in PS)	8 (Masstone)	8
Migration Resistance	Good	Excellent	Good	Good

Table 3: Polymer Compatibility

Polymer	Solvent Blue 97	Macrolex® Blue RR FG	Solvent Red 179	Solvent Yellow 163
PS (Polystyrene)	☆	☆	☆	☆
HIPS (High Impact Polystyrene)	○	N/A	○	☆
ABS (Acrylonitrile Butadiene Styrene)	☆	☆	☆	☆
PC (Polycarbonate)	☆	☆	☆	☆
PET (Polyethylene Terephthalate)	☆	○	☆	☆
PMMA (Polymethyl Methacrylate)	○	☆	☆	☆
PA (Polyamide)	○	○	○	☆
PBT (Polybutylene Terephthalate)	N/A	○	☆	N/A
PSU (Polysulfone)	N/A	N/A	☆	N/A

Legend: ☆ Superior, ○ Applicable, △ Not Recommended, N/A Data Not Available

Experimental Protocols

To ensure a standardized and objective evaluation of these dyes, the following experimental protocols are recommended.

Thermal Stability Assessment (ASTM D3835)

Objective: To determine the thermal stability of the colorant in a specific polymer matrix under simulated processing conditions.

Methodology:

• Sample Preparation: Prepare a polymer compound containing a standardized concentration of the dye (e.g., 0.1% by weight).

• Capillary Rheometry: Utilize a capillary rheometer according to ASTM D3835.

• Procedure:

  • Load the compounded polymer into the rheometer barrel, preheated to a series of high temperatures relevant to the polymer's processing window (e.g., 280°C, 300°C, 320°C).

  • Allow the material to reside in the barrel for a defined period (e.g., 5, 10, 15 minutes) to simulate processing hold-up times.

  • Extrude the molten polymer through a capillary die at a constant shear rate.

  • Collect the extrudate at each time and temperature interval.

• Analysis:

  • Visually inspect the extrudate for any color change against a control sample processed at the lowest temperature for the shortest time.

  • Quantify the color change using a spectrophotometer to measure the CIE Lab* values. A significant change in these values indicates thermal degradation of the dye.

Light Fastness Evaluation (ISO 4892-2)

Objective: To assess the resistance of the colored polymer to degradation by artificial light, simulating exposure to sunlight.

Methodology:

• Sample Preparation: Injection mold or press plaques of the colored polymer compound at a standardized thickness.

• Accelerated Weathering: Expose the plaques in a xenon-arc weathering apparatus following the procedure outlined in ISO 4892-2. Use a daylight filter to simulate outdoor exposure.

• Procedure:

  • Place a portion of each sample under a mask to serve as an unexposed reference.

  • Expose the samples to a defined cycle of light and dark periods, with controlled temperature and humidity.

  • Periodically remove the samples for evaluation.

• Analysis:

  • Measure the color change (ΔE*) between the exposed and unexposed portions of each sample using a spectrophotometer.

  • Compare the color change to the fading of a standard Blue Wool scale exposed under the same conditions. The lightfastness is rated on a scale of 1 to 8, with 8 being the most resistant to fading.

Migration (Leaching) Resistance Test

Objective: To determine the propensity of the dye to migrate from the polymer matrix into a contacting medium.

Methodology:

• Sample Preparation: Prepare molded plaques or films of the colored polymer.

• Extraction Procedure (Batch Leaching Test):

  • Cut the samples into small, uniform pieces to increase the surface area.

  • Weigh a known amount of the polymer pieces and place them in a sealed container with a specific volume of a relevant solvent or simulant (e.g., ethanol/water mixture for food contact applications, or a specific solvent relevant to the end-use).

  • Agitate the container at a controlled temperature for a defined period (e.g., 24 hours at 40°C).

• Analysis:

  • After the extraction period, remove the polymer pieces.

  • Analyze the extraction liquid for the presence of the leached dye using UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

  • Quantify the amount of leached dye and express it as a percentage of the initial dye concentration in the polymer.

Logical Workflow for Dye Selection

The process of selecting an appropriate high-temperature dye can be visualized as a logical workflow, starting from defining the application requirements to final validation.

Caption: High-temperature polymer dye selection workflow.

Conclusion

While Solvent Blue 97 remains a reliable choice for many high-temperature polymer applications, a thorough evaluation of alternatives such as Solvent Red 179 and Solvent Yellow 163 can lead to improved performance, particularly in demanding environments. The selection of the optimal colorant should be guided by a systematic approach that includes a review of technical data and, critically, experimental validation under conditions that mimic the intended application. By following the standardized protocols outlined in this guide, researchers and scientists can make informed decisions to ensure the long-term stability and aesthetic quality of their polymer products.

References

• 1. Colorants for High Temperature Applications [colorchem.com]
• 2. Solvent Red 179 [jnogilvychem.com]
• 3. Solvent yellow 163 - Transparent Yellow GHS - Amaplast Yellow GHS from Emperor Chem [emperordye.com]
• 4. union-pigment.com [union-pigment.com]
• 5. additivesforpolymer.com [additivesforpolymer.com]
• 6. Solvent red 179|CAS NO.89106-94-5 [xcolorpigment.com]
• 7. scribd.com [scribd.com]
• 8. Red Colorants for Plastic [colorchem.com]
• 9. Colorants for Engineering Resins [colorchem.com]
• 10. Solvent Yellow 163, Transparent Yellow GHS, CAS 13676-91-0 [xcwydyes.com]
• 11. specialchem.com [specialchem.com]
• 12. lanxess.com [lanxess.com]
• 13. ▷ Macrolex® | Dyes Manufacturer | LANXESS [lanxess.com]

Unveiling the Potential of Solvent Blue 97 as a Solvatochromic Probe: A Comparative Analysis

For researchers, scientists, and drug development professionals, the selection of a reliable solvatochromic probe is critical for characterizing solvent properties and understanding reaction mechanisms. This guide provides a comprehensive comparison of Solvent Blue 97 with established solvatochromic probes, namely Reichardt's dye and Nile Red. While direct experimental validation of Solvent Blue 97's solvatochromic behavior is not extensively documented in publicly available literature, its chemical structure as a 1,4-bis(alkylamino)anthraquinone suggests a strong potential for solvatochromism. This analysis is based on the known properties of its structural class and a detailed comparison with well-characterized alternatives.

Executive Summary

Solvent Blue 97, an anthraquinone (B42736) derivative, holds promise as a solvatochromic probe due to the inherent electronic properties of its core structure, which are conducive to solvent-dependent shifts in its light absorption profile. This guide presents a comparative assessment of its potential performance against the widely used Reichardt's dye and Nile Red. The comparison is based on available quantitative data for the established probes and the expected behavior of Solvent Blue 97 derived from studies on analogous anthraquinone dyes. Detailed experimental protocols for validating solvatochromic probes are also provided to empower researchers to conduct their own assessments.

Comparative Analysis of Solvatochromic Probes

The effectiveness of a solvatochromic probe is determined by the magnitude of its spectral shift in response to changes in solvent polarity. The following table summarizes the available quantitative data for Reichardt's dye and Nile Red, and the anticipated properties of Solvent Blue 97 based on the behavior of structurally similar anthraquinone dyes.

Probe	Chemical Structure	Typical Solvatochromic Shift (Δλmax)	Key Characteristics
Solvent Blue 97	1,4-bis(alkylamino)anthraquinone	Hypothesized: Moderate to significant	Belongs to the anthraquinone class of dyes, which are known to exhibit solvatochromism. The presence of amino groups is expected to enhance its sensitivity to solvent polarity.
Reichardt's Dye	Pyridinium N-phenolate betaine	Very Large (e.g., ~350 nm from diphenyl ether to water)[1]	Exhibits one of the largest known solvatochromic shifts, making it highly sensitive to solvent polarity. Its color changes span the entire visible spectrum.[1]
Nile Red	9-diethylamino-5H-benzo[a]phenoxazin-5-one	Large (e.g., ~100 nm from nonpolar to polar solvents)	Displays strong fluorescence that is highly sensitive to the polarity of its environment. It is particularly useful for probing lipid environments.

Table 1: Comparison of Solvatochromic Probes

Quantitative Solvatochromic Data for Alternative Probes

To provide a clear benchmark for the potential performance of Solvent Blue 97, the following table presents the absorption maxima (λmax) of Reichardt's dye and Nile Red in a range of solvents with varying polarities.

Solvent	Dielectric Constant (ε)	Reichardt's Dye λmax (nm)	Nile Red λmax (nm)
n-Hexane	1.88	~810	~519
Dioxane	2.21	-	~520
Chloroform	4.81	~780	-
Ethyl Acetate	6.02	-	~530
Acetone (B3395972)	20.7	~677	-
Ethanol	24.5	~550	~552
Methanol	32.7	~515	~553
Acetonitrile	37.5	~622	-
Dimethyl Sulfoxide (DMSO)	46.7	~586	-
Water	80.1	~453	~590

Table 2: Absorption Maxima of Reichardt's Dye and Nile Red in Various Solvents.

Experimental Protocols for Validation

For researchers interested in validating the solvatochromic properties of Solvent Blue 97 or other potential probes, the following experimental workflow and detailed protocols are provided.

Experimental Workflow

Caption: Workflow for validating a solvatochromic probe.

Detailed Methodologies

1. Preparation of Solutions:

• Stock Solution: Prepare a stock solution of the probe (e.g., Solvent Blue 97) at a concentration of approximately 1 mM in a high-purity solvent in which it is readily soluble (e.g., acetone or dichloromethane).

• Solvent Selection: Choose a series of at least 8-10 solvents with a wide range of polarities. Ensure the solvents are of spectroscopic grade to minimize interference.

• Working Solutions: Prepare fresh dilutions of the stock solution in each of the selected solvents. The final concentration should be in the micromolar range (e.g., 1-10 µM) to ensure that the absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0).

2. UV-Vis Spectroscopic Measurement:

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blank Correction: Use the pure solvent as a blank to zero the instrument before each measurement.

• Scan Range: Record the absorption spectrum over a wavelength range that encompasses the expected absorption band of the probe (e.g., 400-800 nm for blue dyes).

• Data Acquisition: Record the absorbance at regular intervals (e.g., every 1 nm).

• Determination of λmax: Identify the wavelength of maximum absorbance (λmax) for the probe in each solvent.

3. Fluorescence Spectroscopic Measurement (for fluorescent probes):

• Instrumentation: Use a spectrofluorometer.

• Excitation Wavelength: Excite the sample at its absorption maximum (λmax) in the respective solvent.

• Emission Scan: Record the fluorescence emission spectrum over a suitable wavelength range.

• Determination of λem: Identify the wavelength of maximum emission (λem).

4. Data Analysis: The Lippert-Mataga Plot

The Lippert-Mataga equation is a powerful tool for quantifying the solvatochromic effect and estimating the change in the probe's dipole moment upon excitation. It relates the Stokes shift (the difference in wavenumber between the absorption and emission maxima) to the orientation polarizability of the solvent.

The equation is as follows:

ν_abs - ν_em = [2(μ_e - μ_g)² / (hca³)] * [ (ε - 1) / (2ε + 1) - (n² - 1) / (2n² + 1) ] + constant

Where:

• ν_abs and ν_em are the wavenumbers of the absorption and emission maxima, respectively.

• μ_e and μ_g are the dipole moments of the excited and ground states, respectively.

• h is Planck's constant.

• c is the speed of light.

• a is the Onsager cavity radius of the probe molecule.

• ε is the dielectric constant of the solvent.

• n is the refractive index of the solvent.

A plot of the Stokes shift (ν_abs - ν_em) against the solvent polarity function [ (ε - 1) / (2ε + 1) - (n² - 1) / (2n² + 1) ] should yield a straight line. The slope of this line is proportional to the square of the change in dipole moment upon excitation, providing a quantitative measure of the probe's sensitivity to solvent polarity.

Conclusion

While direct experimental data on the solvatochromic properties of Solvent Blue 97 is limited, its structural classification as a 1,4-bis(alkylamino)anthraquinone strongly suggests its potential as a reliable solvatochromic probe. Studies on analogous anthraquinone derivatives have demonstrated significant solvent-dependent spectral shifts. For researchers seeking a readily available and potentially effective solvatochromic probe, Solvent Blue 97 warrants further investigation. The experimental protocols outlined in this guide provide a robust framework for its validation and comparison with established standards like Reichardt's dye and Nile Red. Such validation would be a valuable contribution to the field, expanding the toolkit of probes available for characterizing complex chemical and biological systems.

References

• 1. Reichardt's dye - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Spectral Deconvolution of Solvent Blue 97 Fluorescence Emission

This guide provides a comprehensive comparison of the fluorescence emission properties of Solvent Blue 97 and alternative fluorescent dyes, with a focus on spectral deconvolution. The information is intended for researchers, scientists, and drug development professionals who utilize fluorescence spectroscopy and require methods to resolve overlapping spectral signals.

Introduction to Spectral Deconvolution

Comparative Analysis of Fluorescent Dyes

This section compares the photophysical properties of Solvent Blue 97 with two alternative fluorescent dyes, Coumarin 1 and Coumarin 30, which have emission spectra in a similar range.

Table 1: Photophysical Properties of Selected Fluorescent Dyes

Property	Solvent Blue 97	Coumarin 1	Coumarin 30
Chemical Class	Anthraquinone[9][10]	Coumarin	Coumarin
Emission Max (λem)	415-455 nm[11]	~450 nm	~500 nm
Quantum Yield (Φ)	Not Reported (Generally low for anthraquinones)[12]	0.73	0.67
Molar Extinction Coefficient (ε)	Not Reported	13,800 M⁻¹cm⁻¹ at 372 nm	25,100 M⁻¹cm⁻¹ at 408 nm

Experimental Protocols

This protocol outlines the steps for acquiring the fluorescence emission spectra of Solvent Blue 97 and the alternative dyes.

Materials:

• Solvent Blue 97

• Coumarin 1

• Coumarin 30

• Spectroscopy-grade solvent (e.g., ethanol (B145695) or acetonitrile)

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Sample Preparation: Prepare stock solutions of each dye in the chosen solvent. From the stock solutions, prepare a series of dilutions with absorbances ranging from 0.01 to 0.1 at the excitation wavelength to avoid inner filter effects.[13][14]

• Absorbance Measurement: Measure the absorbance spectrum of each dilution using a UV-Vis spectrophotometer to determine the optimal excitation wavelength (the wavelength of maximum absorbance).

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the absorbance maximum determined in the previous step.

  • Record the fluorescence emission spectrum for each sample, scanning a wavelength range that covers the expected emission peak.

  • Measure the emission spectrum of a solvent blank for background subtraction.

• Data Correction: Correct the recorded emission spectra for instrument-specific variations in detector sensitivity and lamp intensity.

This protocol describes the process of spectrally deconvolving a mixture of the three dyes.

Procedure:

• Prepare a Mixture: Create a solution containing a mixture of Solvent Blue 97, Coumarin 1, and Coumarin 30 in the same solvent used for individual measurements. The concentrations should be adjusted so that the fluorescence intensity of each component is comparable.

• Acquire Mixture Spectrum: Measure the fluorescence emission spectrum of the mixture using the same instrument settings as for the individual dyes.

• Perform Spectral Deconvolution:

  • Using Linear Unmixing: If the individual, pure spectra of all components are known, use linear unmixing software. The software will fit the mixture spectrum as a linear combination of the reference spectra to determine the contribution of each dye.[2][5]

Visualizations

The following diagrams illustrate the experimental workflow for spectral deconvolution and a conceptual representation of the spectral unmixing process.

Experimental workflow for spectral deconvolution.

Conceptual diagram of the spectral unmixing process.

References

• 1. microscopist.co.uk [microscopist.co.uk]
• 2. Clearing Up the Signal: Spectral Imaging and Linear Unmixing in Fluorescence Microscopy | Radiology Key [radiologykey.com]
• 3. Application of Multivariate Curve Resolution-Alternate Least Square Technique on Extracting Pure Spectral Components from Multiple Emitting Systems: a Case Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Spectral Imaging with Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 6. Multivariate Curve Resolution Slicing of Multiexponential Time-Resolved Spectroscopy Fluorescence Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. Solvent Blue 97 | 32724-62-2 | FS40704 | Biosynth [biosynth.com]
• 12. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 13. chem.uci.edu [chem.uci.edu]
• 14. iss.com [iss.com]

Comparative analysis of anthraquinone dyes in materials science.

Anthraquinone (B42736) dyes are a significant class of organic colorants built upon the core structure of anthraquinone.[1] Renowned for their vibrant and stable hues, particularly in the red, blue, and green spectrums, they represent the second-largest category of synthetic dyes after azo compounds.[1][2] Their inherent chemical stability, excellent light fastness, and versatility make them crucial components in a wide range of applications, from traditional textile dyeing to advanced materials science.[1][3]

This guide provides a comparative analysis of anthraquinone dyes, focusing on their performance in various materials science applications. It is intended for researchers, scientists, and professionals in drug development, offering objective data and detailed experimental protocols to support further research and application.

Performance Comparison in Textile Applications

The textile industry heavily relies on anthraquinone dyes for their brilliant colors and high durability on both natural and synthetic fibers.[2] Their performance is largely determined by their chemical classification (e.g., acid, disperse, reactive), which dictates their application method and fastness properties.[1][3]

A comparative analysis of different anthraquinone disperse dyes on polyester (B1180765), a common synthetic fabric, reveals trade-offs in key performance indicators.

Table 1: Comparative Fastness Properties of Anthraquinone Disperse Dyes on Polyester

Dye Name	C.I. Name	Light Fastness (1-8 Scale)	Wash Fastness (1-5 Scale)	Sublimation Fastness (1-5 Scale)	Key Characteristics
Disperse Red 11	Disperse Red 11	5	4-5	3	Balanced profile with good light and wash fastness, but moderate sublimation fastness.[4]
Disperse Red 9	Disperse Red 9	4	3-4	4	Lower light and wash fastness compared to Disperse Red 11, but better sublimation fastness.[4]

| Disperse Red 60 | Disperse Red 60 | 6-7 | 4-5 | 2-3 | Excellent light fastness, making it ideal for applications requiring high photo-durability.[4] |

Note: Fastness ratings are based on standardized testing protocols, where a higher number indicates superior performance.

Performance in Advanced Material Applications

Beyond textiles, the unique photophysical properties of anthraquinone dyes have led to their investigation in advanced materials, including dye-sensitized solar cells (DSSCs) and smart sensors.

Dye-Sensitized Solar Cells (DSSCs)

Anthraquinone dyes have been explored as photosensitizers in DSSCs due to their strong absorption in the visible spectrum and high photostability.[5] However, their performance has been significantly challenged compared to other dye classes. The strong electron-withdrawing nature of the two carbonyl groups on the anthraquinone framework can suppress efficient electron injection from the dye into the semiconductor's conduction band (e.g., TiO₂), leading to low power conversion efficiencies (PCE).[5][6]

Table 2: Photovoltaic Performance of Anthraquinone Dyes vs. Alternative Sensitizers in DSSCs

Dye Class	Representative Dye/System	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
Anthraquinone	Aminohydroxyanthraquinone derivative	-	-	-	0.125[5][7]
Anthraquinone	Anthraquinone with carboxylic acid anchor	0.44	0.52	0.60	0.13[7]
Ruthenium-Based	N719	18.1	0.72	0.70	~11.1

| Porphyrin | YD2-o-C8 | 19.5 | 0.73 | 0.72 | ~12.3 |

Note: Data for Ruthenium and Porphyrin dyes are representative high-performance examples and may vary based on specific experimental conditions. Data for anthraquinone dyes is limited, reflecting the challenges in achieving high performance with this class of sensitizers.[7]

Smart Sensors

The anthraquinone structure can be functionalized to create "smart" materials that respond to environmental stimuli. Azo-anthraquinone reactive dyes have been used to develop pH-sensitive sensors for applications like intelligent food packaging.[8] Additionally, derivatives such as 2-aminoanthraquinone (B85984) have been fabricated into humidity and temperature sensors, leveraging their organic semiconductor properties.[9] Other specialized anthraquinone-imidazole compounds have been designed as colorimetric and fluorescent sensors for the sequential detection of silver ions and biothiols in biological systems.[10]

Key Experimental Protocols

To ensure standardized and reproducible results, detailed methodologies are crucial. The following are protocols for key experiments cited in the performance analysis of anthraquinone dyes.

Protocol 1: High-Temperature Polyester Dyeing

This method is a standard procedure for applying anthraquinone-based disperse dyes to polyester fabrics.[4]

• Dye Bath Preparation: Prepare a dye bath containing the disperse dye (e.g., 1% on weight of fiber), a dispersing agent (e.g., 1 g/L), and an acetic acid buffer to maintain a pH of 4.5-5.5.

• Material Immersion: Introduce the polyester fabric into the dye bath at room temperature.

• Heating Cycle: Raise the temperature of the dye bath to 130°C at a rate of 2°C/minute. Maintain this temperature for 60 minutes to allow for dye penetration and fixation.

• Cooling and Rinsing: Cool the bath down to 70°C. Remove the fabric and rinse thoroughly with cold water.

• Reduction Clearing: To remove unfixed surface dye and improve wash fastness, treat the dyed fabric in a bath containing sodium hydrosulfite (2 g/L) and sodium hydroxide (B78521) (1 g/L) at 70°C for 15-20 minutes.

• Final Wash: Rinse the fabric with hot and then cold water and allow it to dry.

Protocol 2: Light Fastness Assessment (ISO 105-B02)

This test evaluates the resistance of the dye color to fading upon exposure to light.[4]

• Sample Preparation: Mount a specimen of the dyed fabric in a sample holder alongside a set of blue wool standards (which have known fading characteristics).

• Exposure: Place the samples in a Xenon arc lamp apparatus, which simulates natural sunlight. One portion of each sample and standard should be covered to serve as an unexposed reference.

• Evaluation: Periodically inspect the samples. The test is complete when the contrast between the exposed and unexposed parts of the sample matches a specific grade on the Grey Scale for assessing color change.

• Rating: The light fastness rating (from 1 to 8) is determined by comparing which blue wool standard shows a similar degree of fading to the test specimen.

Protocol 3: Fabrication and Characterization of a DSSC

This protocol outlines the assembly and testing of a dye-sensitized solar cell using an anthraquinone dye as the sensitizer.[7]

• Photoanode Preparation:

  • Clean a transparent conducting oxide (TCO) glass substrate (e.g., FTO glass) by sonicating in detergent, deionized water, acetone, and isopropanol.

  • Deposit a layer of TiO₂ paste onto the TCO glass using a method like screen printing or doctor-blading.

  • Sinter the TiO₂ film at high temperatures (e.g., 450-500°C) to create a porous, high-surface-area film.

• Dye Sensitization: Immerse the cooled TiO₂ photoanode into a solution of the anthraquinone dye for a sufficient duration (e.g., 12-24 hours) to allow for dye molecule adsorption onto the TiO₂ surface.

• Cell Assembly:

  • Rinse the sensitized photoanode with a solvent to remove non-adsorbed dye molecules.

  • Assemble the solar cell by placing a platinum-coated counter-electrode over the dyed photoanode, separated by a thin polymer sealant.

  • Introduce a liquid electrolyte solution (typically containing an I⁻/I₃⁻ redox couple) into the gap between the electrodes through pre-drilled holes in the counter-electrode. Seal the holes afterward.

• Photovoltaic Characterization:

  • Measure the performance of the assembled DSSC under simulated solar illumination (AM 1.5G, 100 mW/cm²).

  • Record the current-voltage (I-V) characteristics using a source meter to determine the key photovoltaic parameters: short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).[7]

Visualizing Key Processes and Relationships

Diagrams created using Graphviz help illustrate the logical workflows and chemical principles underlying the use of anthraquinone dyes.

Caption: Synthetic pathway for functional anthraquinone dyes.

Caption: Experimental workflow for DSSC fabrication and testing.

Caption: Structure-property relationships in anthraquinone dyes.

References

• 1. grokipedia.com [grokipedia.com]
• 2. arrowy-flier.com [arrowy-flier.com]
• 3. Anthraquinone dye | Synthesis, Applications, Properties | Britannica [britannica.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Anthraquinone dyes as photosensitizers for dye-sensitized solar cells. [diva-portal.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. An anthraquinone-imidazole-based colorimetric and fluorescent sensor for the sequential detection of Ag+ and biothiols in living cells - Analyst (RSC Publishing) [pubs.rsc.org]

A Comparative Guide: Solvent Blue 97 Versus Coumarin Dyes for Polymer Research

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of polymer research, the selection of appropriate dyes is critical for applications ranging from material coloration and characterization to the development of advanced functional materials. This guide provides a comprehensive comparison of two distinct classes of dyes: the robust industrial colorant, Solvent Blue 97, and the versatile family of fluorescent Coumarin (B35378) dyes. This document aims to equip researchers with the necessary data and experimental protocols to make informed decisions for their specific research needs.

Executive Summary

Solvent Blue 97, an anthraquinone-based dye, is renowned for its exceptional thermal stability, lightfastness, and resistance to migration in various polymer matrices. It is primarily utilized as a colorant in plastics manufacturing. In contrast, Coumarin dyes are a broad class of fluorescent compounds celebrated for their high quantum yields and sensitivity to the local environment, making them invaluable as fluorescent probes, sensors, and components of functional polymers. While Solvent Blue 97 excels in durability for coloration, Coumarin dyes offer a world of possibilities for optical and sensory applications. A direct quantitative comparison of their photophysical properties is challenging due to the limited publicly available data for Solvent Blue 97, which underscores the importance of the experimental protocols provided herein.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of these dyes is the first step in selecting the appropriate candidate for a research application.

Property	Solvent Blue 97	Coumarin Dyes (Representative: Coumarin 6)
Chemical Class	Anthraquinone	Benzopyrone
CAS Number	32724-62-2	38215-36-0
Molecular Formula	C₃₆H₃₈N₂O₂	C₂₀H₁₈N₂O₂S
Molecular Weight	530.71 g/mol	350.43 g/mol
Appearance	Blue powder	Yellow-green crystalline powder
Melting Point	183.5 - 208.4 °C[1]	208 - 210 °C[2]
Solubility	Insoluble in water; soluble in organic solvents.[1]	Generally soluble in organic solvents like DMSO, ethanol, and chloroform.[2]

Performance in Polymer Matrices

The performance of a dye within a polymer matrix is a critical factor for its application. This section compares the thermal stability, photostability, and photophysical properties of Solvent Blue 97 and Coumarin dyes.

Thermal Stability

Thermogravimetric analysis (TGA) is a standard method to evaluate the thermal stability of materials.

Parameter	Solvent Blue 97	Coumarin Dyes (Coumarin 6)
Decomposition Onset	High thermal stability, reported up to 300 °C in some plastics. The substance is stated to decompose before boiling.[1]	A TGA curve of a polyimide with a Coumarin 6 side group shows the coumarin moiety begins to degrade in the range of 300-350 °C.[3]
General Remarks	Excellent thermal stability is a key feature, making it suitable for high-temperature polymer processing.	Thermal stability can vary significantly depending on the specific coumarin derivative and the polymer matrix.

Photostability

Photostability, or lightfastness, is crucial for applications where the material is exposed to light.

Parameter	Solvent Blue 97	Coumarin Dyes (Coumarin 6)
Lightfastness Rating	Good, with a rating of 7-8 on the Blue Wool Scale.	Generally considered to have good photostability, which can be further improved by incorporation into a polymer backbone.[4] Specific quantitative data varies by derivative and matrix.
Photodegradation	Low photodegradation is expected due to its high lightfastness rating.	Susceptible to photodegradation under prolonged UV exposure, which can be a limiting factor in some applications.

Photophysical Properties

This is where the two dye classes diverge most significantly. Coumarin dyes are primarily used for their fluorescent properties, while Solvent Blue 97 is used for coloration.

Parameter	Solvent Blue 97	Coumarin Dyes (Coumarin 6)
Fluorescence	Described as a blue chromogenic dye, with some sources indicating blue-green fluorescence. However, quantitative data is not readily available in the public domain.[5][6]	Strong green fluorescence.
Quantum Yield (Φ)	Not reported in available literature.	High, typically around 0.78 in ethanol.[7]
Fluorescence Lifetime (τ)	Not reported in available literature.	Approximately 2.42 ns in ethanol.[2]
Application Focus	Coloration of plastics.[6][8]	Fluorescent probes, sensors, laser dyes, and components of functional polymers.[2]

Experimental Protocols

To facilitate a direct and objective comparison, detailed experimental protocols for characterizing these dyes in a common polymer matrix, such as poly(methyl methacrylate) (PMMA), are provided below.

Protocol 1: Preparation of Dye-Doped PMMA Films

Objective: To prepare thin films of PMMA containing a controlled concentration of either Solvent Blue 97 or a selected Coumarin dye.

Materials:

• Poly(methyl methacrylate) (PMMA)

• Solvent Blue 97

• Coumarin 6 (or other desired Coumarin dye)

• Toluene (B28343) (or other suitable solvent for both polymer and dye)

• Glass microscope slides

• Spin coater

Procedure:

• Stock Solution Preparation:

  • Prepare a 10% (w/v) stock solution of PMMA in toluene by dissolving the PMMA powder in the solvent with stirring. This may require gentle heating.

  • Prepare 1 mM stock solutions of Solvent Blue 97 and Coumarin 6 in toluene.

• Doping the Polymer Solution:

  • To a known volume of the PMMA stock solution, add a calculated volume of the dye stock solution to achieve the desired final dye concentration (e.g., 0.1% w/w relative to PMMA).

  • Stir the mixture thoroughly to ensure homogeneous dispersion of the dye.

• Film Casting:

  • Clean the glass microscope slides thoroughly with a suitable solvent (e.g., acetone, isopropanol) and dry them.

  • Place a slide on the spin coater chuck.

  • Deposit a small amount of the dye-doped polymer solution onto the center of the slide.

  • Spin coat at a set speed (e.g., 1500 rpm) for a defined time (e.g., 60 seconds) to create a uniform thin film.

  • Dry the films in a vacuum oven at a temperature below the glass transition temperature of PMMA (e.g., 60 °C) for several hours to remove any residual solvent.

Protocol 2: Thermal Stability Analysis using TGA

Objective: To determine and compare the thermal degradation profiles of Solvent Blue 97 and Coumarin dye-doped PMMA films.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation: Carefully scrape a small amount (5-10 mg) of the prepared dye-doped PMMA film into a TGA sample pan.

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Heat the sample from room temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for inert conditions, or air for oxidative conditions).

  • Record the mass of the sample as a function of temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature to obtain the TGA curve.

  • Determine the onset temperature of decomposition (the temperature at which significant weight loss begins) and the temperature of maximum decomposition rate (from the derivative of the TGA curve).

  • Compare the TGA curves of the PMMA films containing Solvent Blue 97 and the Coumarin dye.

Protocol 3: Photostability Assessment

Objective: To evaluate and compare the photostability of Solvent Blue 97 and Coumarin dye-doped PMMA films upon exposure to UV radiation.

Instrumentation:

• UV-Vis Spectrophotometer

• UV irradiation source (e.g., a xenon lamp with appropriate filters)

Procedure:

• Initial Characterization: Measure the initial UV-Vis absorption spectrum of the dye-doped PMMA film.

• UV Exposure:

  • Expose the film to a controlled dose of UV radiation.

  • At set time intervals, remove the film and record its UV-Vis absorption spectrum.

• Data Analysis:

  • Plot the absorbance at the dye's maximum absorption wavelength (λmax) as a function of irradiation time.

  • Calculate the rate of photodegradation for each dye. A higher rate indicates lower photostability.

Protocol 4: Photophysical Characterization

Objective: To measure and compare the fluorescence quantum yield and lifetime of Solvent Blue 97 and Coumarin dye-doped PMMA films.

Instrumentation:

• Fluorometer (for quantum yield and emission spectra)

• Time-Correlated Single Photon Counting (TCSPC) system (for fluorescence lifetime)

Procedure:

• Fluorescence Emission Spectrum:

  • Place the dye-doped PMMA film in the sample holder of the fluorometer.

  • Excite the sample at a wavelength where it absorbs strongly.

  • Record the fluorescence emission spectrum.

• Quantum Yield Measurement (Relative Method):

  • Use a well-characterized fluorescent standard with a known quantum yield (e.g., Rhodamine 6G in ethanol).

  • Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the sample film and the standard solution.

  • Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance, and n is the refractive index of the medium.

• Fluorescence Lifetime Measurement:

  • Use a TCSPC system to measure the fluorescence decay profile of the dye-doped film after excitation with a pulsed laser source.

  • Fit the decay curve to an exponential function to determine the fluorescence lifetime (τ).

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the logical flow of the key protocols.

Caption: General experimental workflow for comparing dyes in polymer films.

Signaling Pathways and Logical Relationships

The choice between Solvent Blue 97 and a Coumarin dye is dictated by the primary research objective. The following diagram illustrates this decision-making pathway.

Caption: Decision pathway for selecting between Solvent Blue 97 and Coumarin dyes.

Conclusion

Solvent Blue 97 and Coumarin dyes occupy distinct yet important niches in polymer research. Solvent Blue 97 is an excellent choice for applications demanding robust and stable coloration of polymers, particularly in industrial settings. Its high thermal and photostability ensure longevity and performance under harsh conditions.

Coumarin dyes, on the other hand, are the quintessential tools for researchers exploring the optical properties of polymers. Their vibrant fluorescence, which is often sensitive to the polymer microenvironment, makes them ideal for use as probes to study polymer dynamics, as active components in fluorescent sensors, and as building blocks for creating novel functional materials with light-responsive properties.

The lack of comprehensive public data on the photophysical properties of Solvent Blue 97 highlights a gap in the scientific literature. The experimental protocols provided in this guide offer a clear pathway for researchers to perform a direct, quantitative comparison and to fully characterize these and other dyes for their specific polymer research applications. Ultimately, the choice between Solvent Blue 97 and a Coumarin dye will be guided by the specific requirements of the research, with Solvent Blue 97 being the dye of choice for durable coloration and Coumarins for the world of fluorescence and functional materials.

References

• 1. Solvent Blue 97 - Safety Data Sheet [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. calpaclab.com [calpaclab.com]
• 7. omlc.org [omlc.org]
• 8. worlddyevariety.com [worlddyevariety.com]

A Comparative Analysis of the Photostability of Solvent Blue 97 and Other Common Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Appropriate Fluorescent Probe Based on Photostability

The selection of a fluorescent dye is a critical decision in the design of robust and reproducible fluorescence-based assays. Among the key performance attributes of a fluorophore, photostability—its resistance to photochemical degradation upon exposure to light—is paramount for applications requiring long-term or high-intensity illumination, such as live-cell imaging, high-throughput screening, and fluorescence microscopy. This guide provides an objective comparison of the photostability of Solvent Blue 97, an anthraquinone-based dye, with other widely used fluorescent dyes: Fluorescein, Rhodamine B, and Alexa Fluor 488.

Quantitative Photostability Comparison

Dye	Chemical Class	Fluorescence Quantum Yield (Φ)	Photobleaching Quantum Yield (Φb)	Relative Photostability
Solvent Blue 97	Anthraquinone	Not Reported	Not Reported (Qualitatively Very High)	Very High
Fluorescein	Xanthene	~0.92 (in 0.1 M NaOH)[1]	~3-5 x 10⁻⁵	Low
Rhodamine B	Xanthene	~0.31 (in water)[2], ~0.70 (in ethanol)[3]	~1-3 x 10⁻⁶	Moderate
Alexa Fluor 488	Sulfonated Xanthene	0.92[4][5][6]	~1-5 x 10⁻⁷	Very High

Note: The photobleaching quantum yields can vary depending on the experimental conditions, such as the solvent, oxygen concentration, and intensity of illumination. The values presented here are approximate and intended for comparative purposes. The light fastness of Solvent Blue 97 is reported to be in the range of 6-7 to 7-8 on a scale of 1 to 8, where 8 is the highest fastness.[7][8][9][10] This indicates very high resistance to fading upon light exposure.

Key Observations

• Alexa Fluor 488 exhibits the highest photostability among the compared dyes, with a significantly lower photobleaching quantum yield.[11] This makes it an excellent choice for demanding imaging applications that require prolonged or intense illumination.

• Solvent Blue 97 , based on its industrial light fastness ratings, is expected to have very high photostability, likely comparable to or exceeding that of Alexa Fluor 488 in certain applications. However, quantitative data is needed for a direct comparison.

• Rhodamine B offers moderate photostability, which is an improvement over fluorescein.

• Fluorescein is the least photostable of the group and is prone to rapid photobleaching, which can be a significant limitation in many fluorescence microscopy experiments.[12]

Experimental Protocol for Photostability Measurement

To quantitatively assess and compare the photostability of different fluorescent dyes, the following experimental protocol for measuring the photobleaching rate can be employed.

Objective: To determine the rate of photobleaching for Solvent Blue 97, Fluorescein, Rhodamine B, and Alexa Fluor 488 under controlled illumination.

Materials:

• Solutions of Solvent Blue 97, Fluorescein, Rhodamine B, and Alexa Fluor 488 at a concentration of 1 µM in a suitable solvent (e.g., phosphate-buffered saline for biological dyes, an appropriate organic solvent for Solvent Blue 97).

• Fluorescence microscope equipped with a stable light source (e.g., a laser or a stabilized arc lamp), appropriate filter sets for each dye, and a sensitive detector (e.g., a PMT or sCMOS camera).

• Microscope slides and coverslips.

• Image analysis software.

Procedure:

• Sample Preparation: A small volume of the dye solution is placed on a microscope slide and covered with a coverslip. The edges are sealed to prevent evaporation.

• Microscope Setup: The microscope is configured for epifluorescence imaging using the appropriate filter set for the dye being tested. The light source intensity is set to a constant and reproducible level.

• Image Acquisition:

  • An initial image (t=0) is acquired using a short exposure time to minimize photobleaching during the initial measurement.

  • The sample is then continuously illuminated with the excitation light.

  • A series of images is acquired at regular time intervals (e.g., every 10 seconds) for a total duration sufficient to observe a significant decrease in fluorescence intensity.

• Data Analysis:

  • Using image analysis software, a region of interest (ROI) is defined within the illuminated area.

  • The mean fluorescence intensity of the ROI is measured for each image in the time series.

  • The background fluorescence is subtracted from each measurement.

  • The fluorescence intensity values are normalized to the initial intensity at t=0.

  • The normalized fluorescence intensity is plotted against time.

  • The photobleaching rate constant (k) can be determined by fitting the data to a single exponential decay function: I(t) = e^(-kt), where I(t) is the normalized intensity at time t.

  • The photobleaching half-life (t½), the time it takes for the fluorescence to decrease to 50% of its initial value, can be calculated as t½ = ln(2)/k.

Visualizing the Experimental Workflow and Photobleaching Process

To better understand the experimental procedure and the phenomenon of photobleaching, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 3. omlc.org [omlc.org]
• 4. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. What is the quantum yield of Alexa Fluor 488? | AAT Bioquest [aatbio.com]
• 7. Solvent blue 97 TDS|Solvent blue 97 from Chinese supplier and producer - SOLVENT BLUE DYES - Enoch dye [enochdye.com]
• 8. China Solvent Blue 97 / CAS 32724-62-2 factory and manufacturers | Precise Color [precisechem.com]
• 9. Solvent Blue 97 [merickpolymers.com]
• 10. Eco Friendly Solvent Blue 97 High Thermal Stability High Brightness [m.dyes-and-pigments.com]
• 11. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. Photobleaching [evidentscientific.com]

A Comparative Review of Solvent Dyes for Plastic and Fiber Research

In the realm of polymer science and materials research, the coloration of plastics and fibers is a critical aspect that influences not only aesthetics but also the functional properties and performance of the final product. Solvent dyes, a class of colorants soluble in organic solvents and polymers, offer a unique set of advantages, particularly in applications demanding high transparency and vibrant colors.[1][2][3] This guide provides a comprehensive comparison of solvent dyes, their performance characteristics in various polymers, and how they stack up against alternative coloring technologies. Experimental protocols for key performance evaluations are also detailed to aid researchers in their selection and application processes.

Performance of Solvent Dyes in Various Polymers

Solvent dyes are broadly categorized into chemical classes such as azo, anthraquinone, and perinone, each offering distinct properties.[1][2] Anthraquinone dyes, for instance, are known for their excellent heat and light stability, making them suitable for demanding applications.[2][4] The performance of these dyes is highly dependent on the polymer substrate. The following table summarizes the performance of selected solvent dyes in common plastics.

Solvent Dye	C.I. Name	Chemical Class	Polymer	Solubility (g/L)	Lightfastness (Blue Wool Scale, 1-8)	Heat Stability (°C)	Migration Resistance (1-5)
Solvent Yellow 114	Yellow 114	Quinoline	PS	-	7-8	≥ 300	5
PC	-	8	-	-
PMMA	-	8	-	-
Solvent Yellow 160:1	Yellow 160:1	-	Methyl Methacrylate	2.4	-	-	-
Styrene	4.7	-	-	-
Solvent Orange 60	Orange 60	Perinone	PS	-	6-8	≥ 300	5
PC	-	7-8	-	-
PMMA	-	6-8	-	-
Solvent Red 111	Red 111	Anthraquinone	Methyl Methacrylate	7.5	-	-	-
Styrene	13	-	-	-
Solvent Red 135	Red 135	Anthraquinone	PS	-	7	≥ 300	5
PC	-	7-8	350	-
PET	-	7-8	-	-
Solvent Red 179	Red 179	Perinone	Methyl Methacrylate	1.6	-	-	-
Styrene	4.5	-	-	-
Solvent Violet 13	Violet 13	Anthraquinone	PS	-	7-8	350	-
Solvent Blue 104	Blue 104	Anthraquinone	-	-	6-7	-	-
Solvent Green 3	Green 3	Anthraquinone	Methyl Methacrylate	4	-	-	-
Styrene	11	-	-	-

Note: Data is compiled from various sources. "-" indicates data not available. Lightfastness and migration resistance are rated on a scale of 1-8 and 1-5 respectively, with higher numbers indicating better performance.

Comparison with Alternative Colorants

Solvent dyes are one of several options for coloring plastics and fibers. The primary alternatives are pigments and masterbatches.

Colorant Type	Description	Advantages	Disadvantages	Best For
Solvent Dyes	Soluble in the polymer matrix.	High transparency and brilliance.[2] Good for engineering plastics like PC, PS, ABS.[3]	Can be prone to migration in some polymers.[1] Not suitable for polyolefins.	Transparent and brightly colored plastics, synthetic fibers.
Pigments	Insoluble particles dispersed in the polymer.	Excellent opacity and lightfastness. Good heat resistance. Suitable for outdoor applications.	Can affect the mechanical properties of the plastic. May not produce the same level of brilliance as dyes.	Opaque plastics, applications requiring high durability and weather resistance.
Masterbatches	Concentrated pellets of pigments or dyes in a polymer carrier.	Cleaner and easier to handle than pure pigments or dyes.[5] Good dispersion. Cost-effective for large production runs.[6][7]	Can have compatibility issues if the carrier resin is different from the bulk polymer.[3] May have lower color flexibility than pure pigments.[8]	High-volume production where ease of handling and consistent color are critical.

Experimental Protocols for Performance Evaluation

To ensure the reliable performance of solvent dyes in specific applications, standardized testing is crucial. Below are outlines of key experimental protocols.

Lightfastness Testing (ASTM D4459)

This practice is used to evaluate the resistance of plastics to color change and degradation upon exposure to simulated sunlight.

• Specimen Preparation: Prepare plastic specimens colored with the solvent dye according to standard procedures.

• Apparatus: Utilize a xenon-arc weathering apparatus equipped with appropriate filters to simulate sunlight through window glass.

• Procedure:

  • Mount the specimens in the exposure chamber.

  • Expose the specimens to cycles of light and dark at a controlled temperature and humidity.

  • The light intensity is typically controlled at a specific wattage per square meter.

• Evaluation:

  • Periodically remove the specimens and compare them to unexposed controls.

  • Assess the change in color using the Blue Wool Scale or instrumental color measurement (spectrophotometer). The Blue Wool Scale ranges from 1 (very poor lightfastness) to 8 (excellent lightfastness).

Heat Stability Testing (ASTM D648)

This method determines the temperature at which a plastic sample deforms under a specified load, indicating its short-term heat resistance.

• Specimen Preparation: Mold or machine a rectangular test bar of the colored plastic.

• Apparatus: A heat deflection temperature (HDT) testing instrument with a controlled heating bath and a loading apparatus.

• Procedure:

  • Place the test specimen on the supports in the testing apparatus.

  • Apply a specific load to the center of the specimen.

  • Immerse the specimen in a heat-transfer medium (e.g., oil) and increase the temperature at a constant rate (typically 2°C/minute).[9]

• Evaluation:

  • Record the temperature at which the specimen deflects by a specified amount (typically 0.25 mm).[10] This temperature is the HDT.

Migration Resistance Testing (AATCC Test Method 8 - "Crocking")

This method assesses the amount of color transferred from the surface of a colored material to another surface by rubbing.

• Specimen Preparation: A sample of the dyed plastic or fiber.

• Apparatus: A crockmeter, which provides a standardized rubbing motion and pressure. A standard white cotton test cloth is also required.

• Procedure:

  • Mount the colored specimen on the base of the crockmeter.

  • Fix the white test cloth to the rubbing finger of the crockmeter.

  • Perform a set number of rubbing cycles (typically 10).[11]

  • The test is performed under both dry and wet conditions (the white cloth is wetted with deionized water).[12]

• Evaluation:

  • Evaluate the degree of color transfer to the white test cloth using the AATCC Gray Scale for Staining. The scale ranges from 5 (no staining) to 1 (heavy staining).

Visualizing Logical Relationships and Workflows

To further clarify the selection and evaluation process for solvent dyes, the following diagrams illustrate key relationships and workflows.

Suitability of Solvent Dye Classes for Polymers.

Workflow for Solvent Dye Performance Evaluation.

References

• 1. cowinextrusion.com [cowinextrusion.com]
• 2. dyespigments.net [dyespigments.net]
• 3. fsw.cc [fsw.cc]
• 4. Chemical Composition And Application Characteristics Of Solvent Dyes - News [geecolor.com]
• 5. researchgate.net [researchgate.net]
• 6. suprapol.com [suprapol.com]
• 7. Understanding the Difference Between Filling Masterbatch and Color Masterbatch - COWELL EXTRUSION [cowellextrusion.com]
• 8. Pigment Powder vs. Masterbatches in Plastic Coloring: Pros and Cons - Ranbar Pigment [ranbarr.com]
• 9. kremer-pigmente.com [kremer-pigmente.com]
• 10. testextextile.com [testextextile.com]
• 11. contracttextiles.org [contracttextiles.org]
• 12. ipstesting.com [ipstesting.com]

A Quantitative Comparison of the Tinting Strength of Common Solvent Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the tinting strength of several common solvent dyes. The tinting strength of a dye is a critical parameter, indicating its ability to impart color to a substrate. A higher tinting strength means that a smaller amount of dye is required to achieve a desired color intensity, which can have significant cost and performance implications in various applications, including plastics, inks, and coatings. The data presented herein is supported by standardized experimental protocols to ensure accuracy and reproducibility.

Quantitative Data Summary

The tinting strength of solvent dyes is often expressed as a percentage relative to a standard. This value is determined by comparing the color intensity of a sample to a reference standard under controlled conditions. While this provides a reliable method for quality control, it is important to note that the values are relative to an internal standard set by the manufacturer. The following tables summarize the relative tinting strength and other key properties of selected solvent dyes, compiled from various technical data sheets.[1][2][3][4][5][6][7][8][9][10][11][12][13]

Table 1: Relative Tinting Strength of Selected Solvent Dyes

C.I. Name	CAS Number	Appearance	Relative Tinting Strength (%)
Solvent Red 24	85-83-6	Red Powder	95-105[5][7]
Solvent Yellow 14	842-07-9	Reddish Yellow Powder	95-105[6][14]
Solvent Blue 35	17354-14-2	Dark Blue Powder	100±2[4][8]
Solvent Black 3	4197-25-5	Bluish Black Powder	100±5[3]

Table 2: Physical and Chemical Properties of Selected Solvent Dyes

C.I. Name	Molecular Formula	Molecular Weight ( g/mol )	Heat Resistance (°C)	Light Fastness (Scale 1-8)
Solvent Red 24	C24H20N4O	380.44	200[5]	5-6[5]
Solvent Yellow 14	C16H12N2O	248.28	260[6][14]	5-6[6][14]
Solvent Blue 35	C22H26N2O2	350.45	260[15]	7-8[15]
Solvent Black 3	C29H24N6	456.54	300[12]	6-7[12]

Experimental Protocols

The determination of relative tinting strength is conducted using standardized methods to ensure consistency and comparability of results. The following protocol is a synthesized procedure based on established standards such as ASTM D4838 and ISO 787-24.[16][17][18][19][20][21][22][23][24][25]

Principle

The relative tinting strength of a colored solvent dye is determined by comparing the color produced by a dispersion of the test dye in a white paste with the color produced by a dispersion of a reference standard dye in the same white paste. The comparison is made photometrically.

Materials and Apparatus

• Solvent Dyes: Test sample and reference standard.

• White Paste: A standard white paste, typically based on titanium dioxide (TiO2) dispersed in a suitable vehicle (e.g., alkyd resin).

• Vehicle/Solvent: A compatible solvent for the dyes being tested (e.g., mineral spirits, esters, ketones).

• Analytical Balance: Accurate to 0.1 mg.

• Muller or Shaker: For dispersing the dye in the white paste.

• Spectrophotometer or Colorimeter: Capable of measuring reflectance and providing CIE Lab* values.

• Film Applicator: To create films of uniform thickness.

• Opacity Charts: For drawdown application.

Procedure

• Preparation of the White Paste: If not using a pre-made standard white paste, prepare a dispersion of titanium dioxide in the chosen vehicle to a specified concentration.

• Sample Preparation:

  • Accurately weigh a specific amount of the reference standard solvent dye.

  • Accurately weigh an equal amount of the test sample solvent dye.

  • Separately, add each weighed dye to a pre-weighed amount of the white paste. The ratio of dye to white paste should be consistent for both the standard and the sample.

• Dispersion:

  • Thoroughly mix each dye with the white paste using a spatula.

  • Further disperse the mixture using a muller for a specified number of revolutions or a shaker for a set time to ensure uniform distribution of the dye.

• Film Application (Drawdown):

  • Using a film applicator, create drawdowns of both the standard and sample dispersions on an opacity chart. The film thickness must be uniform.

• Drying: Allow the drawdowns to dry completely under controlled temperature and humidity conditions.

• Color Measurement:

  • Calibrate the spectrophotometer or colorimeter according to the manufacturer's instructions.

  • Measure the CIE Lab* color values of the dried films for both the standard and the sample. Multiple readings should be taken at different locations on each film and averaged.

• Calculation of Relative Tinting Strength:

  • The relative tinting strength is calculated from the measured color values. The calculation is based on the Kubelka-Munk theory, which relates the reflectance of a sample to its absorption (K) and scattering (S) coefficients.

  • The ratio of (K/S) for the sample is compared to the (K/S) for the standard.

  • The relative tinting strength (%) is typically calculated as: Relative Tinting Strength = [(K/S)_sample / (K/S)_standard] * 100

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of factors influencing tinting strength.

Experimental workflow for determining the relative tinting strength of solvent dyes.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. cncolorchem.com [cncolorchem.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. bhagwatipigments.com [bhagwatipigments.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. dimacolor.com [dimacolor.com]
• 10. China Solvent Yellow 14 / CAS 842-07-9 factory and manufacturers | Precise Color [precisechem.com]
• 11. China Solvent Black 3 / CAS 4197-25-5 factory and manufacturers | Precise Color [precisechem.com]
• 12. epsilonpigments.com [epsilonpigments.com]
• 13. CorSol® 3524 Solvent Red 24 | Fineland Chem [finelandchem.com]
• 14. colorantsgroup.com [colorantsgroup.com]
• 15. chaostrade.eu [chaostrade.eu]
• 16. standards.iteh.ai [standards.iteh.ai]
• 17. Enquiry [kommentere.standard.no]
• 18. GSO ISO 787-24:2015 - Standards Store - GCC Standardization Organization [gso.org.sa]
• 19. EN ISO 787-24:1995 General method of tests for pigments and extenders [shop.standards.ie]
• 20. ISO 787-24 - 1985-12 - DIN Media [dinmedia.de]
• 21. measurecolour.com.my [measurecolour.com.my]
• 22. standards.iteh.ai [standards.iteh.ai]
• 23. standards.iteh.ai [standards.iteh.ai]
• 24. studylib.net [studylib.net]
• 25. Standard - Standard Test Method for Determining the Relative Tinting Strength of Chromatic Paints ASTM D4838 - Svenska institutet för standarder, SIS [sis.se]

Safety & Regulatory Compliance

Proper Disposal of Solvent Blue 97: A Step-by-Step Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Solvent Blue 97, ensuring compliance with regulatory standards and promoting a safe laboratory environment. The following procedures are intended for researchers, scientists, and drug development professionals.

I. Understanding the Regulatory Framework

The disposal of chemical waste is governed by a combination of federal, state, and local regulations. In the United States, the primary federal legislation is the Resource Conservation and Recovery Act (RCRA), which establishes a framework for managing hazardous waste from its generation to its final disposal.[1][2] State-level regulations may have additional or more stringent requirements.[1] It is crucial to consult your institution's Environmental Health and Safety (EHS) department or the relevant local authorities to ensure full compliance.

II. Hazard Assessment of Solvent Blue 97

Based on available Safety Data Sheets (SDS), Solvent Blue 97 is not always classified as a hazardous substance according to OSHA 29 CFR 1910.1200.[3] However, it is imperative to review the specific SDS provided by the manufacturer of your product, as formulations and associated hazards can vary.

Key Hazard Information:

• Acute Toxicity: No significant acute toxicological data has been identified in some literature searches.[3] One source indicates an acute oral toxicity (LD50) in rats of 8200mg/kg.[4]

• Environmental Hazards: Ecological information is limited, but it is noted to be insoluble in water.[4][5] One source indicates low toxicity to fish, daphnia, and algae.[6]

• Physical Hazards: It is a solid blue powder that does not mix well with water.[3][4] Dust generated from the solid may form an explosive mixture with air.[3]

Quantitative Data Summary:

Property	Value	Source
CAS Number	32724-62-2, 61969-44-6	[4][5]
Appearance	Blue Powder	[4][5]
Melting Point	250 °C	[4][5]
Solubility in Water	Insoluble	[4]
Acute Oral Toxicity (Rat LD50)	8200 mg/kg	[4]
Fish Toxicity (LC50)	1100 mg/L	[4]

III. Step-by-Step Disposal Protocol

This protocol outlines the general steps for the proper disposal of Solvent Blue 97. Always prioritize your institution's specific procedures and consult with your EHS department.

Step 1: Waste Identification and Classification

• Consult the SDS: Review the manufacturer-specific SDS for Solvent Blue 97 to determine if it is classified as hazardous waste.

• Check Local Regulations: Contact your institution's EHS department or local waste management authority to understand the specific disposal regulations in your area. Some jurisdictions may have unique requirements for dye and pigment wastes.

Step 2: Segregation and Storage

• Dedicated Waste Container: Use a clearly labeled, dedicated container for Solvent Blue 97 waste. The container must be in good condition and compatible with the chemical.

• Labeling: The label must include the words "Hazardous Waste" (if applicable), the chemical name ("Solvent Blue 97"), and any associated hazard warnings (e.g., "Flammable Solid" if in a dusty form).[7]

• Segregation: Store the waste container separately from incompatible materials, particularly strong oxidizing agents.[3]

Step 3: Waste Minimization and Recycling

• Consult the Manufacturer: Before disposing of the chemical, check with the manufacturer for potential recycling options.[3]

• Minimize Waste Generation: Employ good laboratory practices to minimize the amount of waste generated.

Step 4: Arranging for Disposal

• Contact EHS: Coordinate with your institution's EHS department for the pickup and disposal of the chemical waste. They will have established procedures with licensed hazardous waste vendors.

• Do Not Dispose in Regular Trash or Drain: Do not dispose of Solvent Blue 97 in the regular trash or down the drain.[8] Its insolubility in water can lead to environmental contamination.[4]

Step 5: Personal Protective Equipment (PPE)

When handling Solvent Blue 97 waste, always wear appropriate PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses or goggles.

• Lab Coat: A standard lab coat or other protective clothing.

• Respiratory Protection: If there is a risk of generating dust, use an approved respirator.[3]

IV. Spill and Emergency Procedures

• Minor Spills:

  • Clean up spills immediately.[3]

  • Avoid generating dust.

  • Wear appropriate PPE.

  • Collect the spilled material into a labeled waste container.

• Major Spills:

  • Evacuate the area and move upwind.[3]

  • Alert your institution's emergency response team and provide them with the location and nature of the hazard.[3]

V. Visual Guide: Solvent Blue 97 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Solvent Blue 97.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Hazardous Waste Regulations [rila.org]
• 3. szabo-scandic.com [szabo-scandic.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. Solvent Blue 97 - Safety Data Sheet [chemicalbook.com]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. acs.org [acs.org]